5-Bromo-2-(5-bromothiophen-2-yl)pyridine

• CAS: 136902-53-9

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (CAS 136902-53-9): Properties, Synthesis, and Applications

Abstract

5-Bromo-2-(5-bromothiophen-2-yl)pyridine, registered under CAS number 136902-53-9, is a pivotal heterocyclic building block in the fields of materials science and medicinal chemistry. This guide provides a comprehensive technical overview of its physicochemical properties, outlines a robust, field-proven synthetic methodology via palladium-catalyzed cross-coupling, and explores its critical applications. The strategic arrangement of an electron-deficient pyridine ring and an electron-rich thiophene ring, combined with two reactive bromine sites, makes this molecule a versatile precursor for the synthesis of advanced organic electronic materials and complex pharmaceutical scaffolds. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this compound in their research and development endeavors.

Introduction and Core Attributes

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a specialized bifunctional organic intermediate. Its molecular architecture is notable, strategically linking a pyridine heterocycle with a thiophene ring. This combination imparts a unique electronic profile: the pyridine moiety, with its electron-deficient nitrogen atom, influences charge transport properties and molecular packing, while the electron-rich thiophene ring is a classic component in semiconducting conjugated polymers.[1]

The two bromine atoms are not merely substituents; they are critical synthetic handles.[1] Positioned on both the pyridine and thiophene rings, they offer distinct reactivity, enabling sequential and regioselective functionalization. This dual reactivity is paramount for constructing larger, well-defined conjugated systems, such as oligomers and polymers, which form the active layers in advanced electronic devices.[1]

Physicochemical and Spectroscopic Data

The fundamental properties of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine are summarized below. Sourcing this material with high purity, typically >98%, is crucial for reproducible downstream applications, particularly in polymerization and electronic device fabrication.[2][3][4]

Property	Value	Reference(s)
CAS Number	136902-53-9	[2]
Molecular Formula	C₉H₅Br₂NS	[5]
Molecular Weight	319.02 g/mol	[4][5]
Appearance	White to yellow or orange powder/crystal	[2]
Melting Point	104.0 - 108.0 °C	[2][4]
Purity (Typical)	>98.0% (GC)	[2][3]
IUPAC Name	5-Bromo-2-(5-bromothiophen-2-yl)pyridine	[3]
Synonyms	2-Bromo-5-(5-bromo-2-pyridyl)thiophene	[2][6]
Storage Conditions	Inert atmosphere, room temperature, keep in a dark place	[5]
Maximum Absorption (λmax)	322 nm (in THF)	[2]

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C2 [label="C", pos="1.5,-0.0!", fontcolor="#202124"];
C3 [label="C", pos="1,-0.866!", fontcolor="#202124"];
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S1 [label="S", pos="-3.2,0.866!", fontcolor="#FBBC05"];
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C9 [label="C", pos="-4.0,0.5!", fontcolor="#202124"];
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// Define bonds
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C1 -- C2 [len=1.0];
C2 -- C3 [len=1.0];
C3 -- C4 [len=1.0];
C4 -- C5 [len=1.0];
C5 -- N1 [len=1.0];
C2 -- Br1 [len=1.0];
C5 -- C6 [len=1.0];
C6 -- C7 [len=1.0];
C7 -- C8 [len=1.0];
C8 -- C9 [len=1.0];
C9 -- S1 [len=1.0];
S1 -- C6 [len=1.0];
C8 -- Br2 [len=1.0];
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Caption: Chemical structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Synthesis and Mechanistic Insights

The synthesis of asymmetrically substituted bi-heterocyclic compounds like the title molecule is most effectively achieved through palladium-catalyzed cross-coupling reactions. The Stille coupling, which involves an organotin reagent, is a particularly robust choice for this transformation due to its tolerance of a wide range of functional groups. A plausible and efficient synthetic route involves the coupling of 2,5-dibromopyridine with 2-(tributylstannyl)-5-bromothiophene.

Proposed Synthetic Pathway: Stille Cross-Coupling

The reaction proceeds via a well-established catalytic cycle involving oxidative addition, transmetalation, and reductive elimination. The choice of 2,5-dibromopyridine as the electrophile and the stannylated bromothiophene as the nucleophile is strategic. The C-Br bond at the 2-position of the pyridine ring is more activated towards oxidative addition to the Pd(0) catalyst than the C-Br bond at the 5-position, facilitating a selective mono-coupling.

Caption: General workflow for the Stille coupling synthesis.

Detailed Experimental Protocol (Exemplary)

Materials:

• 2,5-Dibromopyridine (1.0 eq)

• 2-(Tributylstannyl)-5-bromothiophene (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 - 0.05 eq)

• Anhydrous, degassed toluene

Procedure:

• Inert Atmosphere Setup: To a dry Schlenk flask equipped with a magnetic stir bar and reflux condenser, add 2,5-dibromopyridine and the Pd(PPh₃)₄ catalyst.

• Reagent Addition: Seal the flask and subject it to three cycles of vacuum backfilling with argon to ensure an inert atmosphere.

• Solvent and Nucleophile: Add anhydrous, degassed toluene via syringe, followed by the 2-(tributylstannyl)-5-bromothiophene.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Workup: Once the starting material is consumed, cool the mixture to room temperature. The mixture may be filtered through a pad of Celite to remove the palladium catalyst.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude residue is then purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Causality and Trustworthiness:

• Catalyst Choice: Pd(PPh₃)₄ is a reliable, commercially available Pd(0) catalyst that is highly effective for Stille couplings.[7] Its bulky phosphine ligands facilitate the oxidative addition and reductive elimination steps.

• Solvent: Anhydrous and degassed toluene is the solvent of choice as it is non-protic and has a suitable boiling point for the reaction, while the removal of oxygen prevents the degradation of the catalyst.[7]

• Stoichiometry: A slight excess of the organotin reagent is used to ensure complete consumption of the dibromopyridine starting material.

• Self-Validation: The protocol's integrity is validated by in-process monitoring (TLC/GC-MS) to confirm the formation of the product and disappearance of the limiting reagent before proceeding to workup. Final product identity and purity should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Key Applications in Research & Development

The true value of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine lies in its role as a versatile precursor. The differential reactivity of the two C-Br bonds allows for stepwise functionalization, a critical strategy for building complex, well-defined molecular architectures.

Organic Electronics (OLEDs, OPVs, OFETs)

This compound is a foundational element for synthesizing conjugated polymers and oligomers used in organic electronics.[1] The pyridine-thiophene backbone provides a robust platform with desirable electronic properties. The bromine atoms are gateways to further elaboration via cross-coupling reactions like Suzuki, Stille, or Sonogashira couplings.[1] This allows for the precise tuning of the final material's properties, such as:

• Band Gap: Extending the π-conjugation by adding other aromatic units can tune the HOMO/LUMO energy levels, which is critical for optimizing light absorption in organic photovoltaics (OPVs) and emission color in organic light-emitting diodes (OLEDs).[1]

• Charge Carrier Mobility: The molecular structure and intermolecular packing, influenced by side-chains added via the bromine sites, directly impact charge transport, a key parameter for organic field-effect transistors (OFETs).[1]

Caption: Role as a building block for functional materials.

Medicinal Chemistry and Drug Discovery

The pyridine and thiophene cores are prevalent scaffolds in many biologically active compounds. This molecule serves as a "privileged scaffold" that can be decorated with various functional groups at the bromine positions to generate libraries of novel compounds for screening. The bi-heterocyclic core can interact with biological targets, while the appended groups can be optimized to modulate potency, selectivity, and pharmacokinetic properties.

Experimental Protocol: Downstream Functionalization (Suzuki Coupling)

A common subsequent step is the Suzuki-Miyaura cross-coupling to introduce an aryl group. This reaction is valued for its mild conditions and the low toxicity of its boron-based byproducts.[8]

Objective: To synthesize 5-Bromo-2-(5-arylthiophen-2-yl)pyridine from the title compound.

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 eq)

• Arylboronic acid (e.g., Phenylboronic acid) (1.1-1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)) (0.02-0.05 eq)

• Base (e.g., K₂CO₃, K₃PO₄, or Na₂CO₃) (2.0-3.0 eq)

• Solvent system (e.g., 1,4-Dioxane/Water, Toluene/Ethanol)[2][9]

Procedure:

• Reaction Setup: In a Schlenk flask, combine 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, the arylboronic acid, the palladium catalyst, and the base.

• Inerting and Solvent Addition: Seal the flask, evacuate, and backfill with argon (repeat 3x). Add the degassed solvent system via syringe.

• Heating: Stir the mixture and heat to 85-95 °C for 12-18 hours, or until TLC/LC-MS analysis indicates completion.[9]

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography or recrystallization to obtain the desired mono-arylated product.

Safety, Handling, and Storage

As a brominated heterocyclic compound, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine requires careful handling. While a specific safety data sheet (SDS) was not found, data from structurally similar compounds suggest the following precautions.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[7]

• Engineering Controls: Handle the solid powder and all solutions exclusively within a certified chemical fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly after handling.[7] In case of skin contact, wash with plenty of soap and water. In case of eye contact, rinse cautiously with water for several minutes.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen) to maintain purity and prevent degradation.[5]

• Incompatibilities: Keep away from strong oxidizing agents.

Conclusion

5-Bromo-2-(5-bromothiophen-2-yl)pyridine (CAS 136902-53-9) is more than a simple chemical intermediate; it is an enabling building block for innovation. Its well-defined structure, featuring two addressable bromine atoms on a unique pyridine-thiophene backbone, provides a reliable and versatile platform for creating next-generation organic electronic materials and exploring novel therapeutic agents. The synthetic protocols outlined herein, grounded in established palladium-catalyzed coupling chemistry, offer a clear pathway for researchers to both prepare and functionalize this high-value compound, paving the way for future discoveries in materials science and drug development.

References

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• CAS No.136902-53-9,5-Bromo-2-(5-bromothiophen-2-yl)pyridine. (n.d.). LookChem. [Link]

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• Preparation of Substituted Pyridines via a Coupling of β-Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines. (2022). Molecules. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (2022). Canadian Journal of Chemistry. [Link]

• Synthesis of 2-Amino-5-bromopyridine. (2011). ResearchGate. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (n.d.). Scholarship @ Claremont. [Link]

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• Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. (2021). Molecules. [Link]

• 4,7-Bis(5-(9-hexyl-9H-carbazol-3-yl)thiophen-2-yl)-[2][5]thiadiazolo[3,4-d]pyridazine. (2018). Molbank. [Link]

• Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications. (2023). Organic and Pharmaceutical Chemistry. [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. (2017). PubMed. [Link]

• Synthesis of 2-(2-Arylethenyl)-5-arylfurans by Regioselective Palladium(0)-Catalyzed Coupling Reactions of 2-(2-Bromo-2-nitroethenyl)-5-bromofuran. (n.d.). ResearchGate. [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, a halogenated heterocyclic compound with potential applications in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering in-depth information on its chemical identity, synthesis, and key physical and chemical characteristics. While experimental data for this specific molecule is limited in publicly accessible literature, this guide synthesizes available information for closely related structures and outlines robust experimental protocols for its full characterization. We will delve into its spectroscopic signature, thermal behavior, and solubility, providing a foundational understanding for its use in further research and development.

Introduction and Chemical Identity

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a bi-heterocyclic aromatic compound featuring a pyridine ring linked to a thiophene ring, with bromine atoms substituted on both rings. Such halogenated bi-heterocyclic scaffolds are of significant interest in drug discovery and organic electronics due to their ability to form specific halogen bonds and participate in cross-coupling reactions, enabling the synthesis of more complex molecular architectures. The strategic placement of bromine atoms offers two reactive sites for further functionalization, making it a versatile building block.

Molecular Structure and Core Properties

The fundamental properties of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine are summarized in the table below. These data are compiled from various chemical supplier databases and computational models.

Property	Value	Source(s)
IUPAC Name	5-Bromo-2-(5-bromothiophen-2-yl)pyridine	N/A
Synonyms	2-Bromo-5-(5-bromo-2-pyridyl)thiophene	[1][2]
CAS Number	136902-53-9	[1]
Molecular Formula	C₉H₅Br₂NS	[1]
Molecular Weight	319.01 g/mol	[1]
Appearance	White to orange to green powder/crystal	[3]

Diagram 1: Chemical Structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Caption: 2D structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Synthesis and Purification

Proposed Synthetic Pathway: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C bonds between aryl halides and boronic acids or esters.[4] A plausible route to synthesize the target compound is the reaction of 2,5-dibromopyridine with 5-bromothiophene-2-boronic acid.

Diagram 2: Proposed Suzuki-Miyaura Synthesis Workflow

Caption: A proposed workflow for the synthesis of the target compound.

Detailed Experimental Protocol (Proposed)

This protocol is adapted from general procedures for Suzuki cross-coupling reactions involving similar substrates.[5][6]

• Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), combine 2,5-dibromopyridine (1.0 eq), 5-bromothiophene-2-boronic acid (1.1 eq), and potassium phosphate (K₃PO₄) (2.0 eq).

• Catalyst and Solvent Addition: Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 eq) to the flask. Subsequently, add a degassed solvent mixture of 1,4-dioxane and water (typically in a 4:1 ratio).

• Reaction Execution: Heat the reaction mixture to 85-95 °C and stir vigorously for 15-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the crude product under reduced pressure. Purify the residue by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Physicochemical Characterization

Spectroscopic Properties

Although specific spectra for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine are not available, we can predict the expected spectral characteristics based on its structure and data from analogous compounds.

3.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region (typically 7.0-8.5 ppm). The protons on the thiophene ring would likely appear as doublets, as would the protons on the pyridine ring, with coupling constants characteristic of their positions.

• ¹³C NMR: The carbon NMR spectrum will display nine distinct signals for the nine carbon atoms in the molecule. The carbon atoms bonded to bromine will be influenced by the halogen's electronegativity and will appear at predictable chemical shifts. The carbon atoms adjacent to the nitrogen and sulfur heteroatoms will also have characteristic chemical shifts.

3.1.2. Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present. Key expected absorption bands include:

• C-H stretching vibrations of the aromatic rings (around 3000-3100 cm⁻¹).

• C=C and C=N stretching vibrations within the aromatic rings (in the 1400-1600 cm⁻¹ region).

• C-Br stretching vibrations (typically below 700 cm⁻¹).

3.1.3. Mass Spectrometry (MS)

The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of 319.01 g/mol . Due to the presence of two bromine atoms, a characteristic isotopic pattern will be observed for the molecular ion, with peaks at M, M+2, and M+4, reflecting the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.

Thermal Properties

3.2.1. Melting Point

The reported melting point for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is 106 °C .[1] This relatively high melting point is consistent with a rigid, planar molecular structure that allows for efficient crystal packing.

3.2.2. Thermal Stability (TGA/DSC)

While no specific thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data has been reported, these techniques are crucial for assessing thermal stability and purity.[7][8]

• Expected TGA Profile: A TGA analysis would likely show the compound to be stable up to a certain temperature, after which a sharp weight loss would indicate decomposition. The onset of decomposition would define its upper thermal stability limit.

• Expected DSC Profile: A DSC thermogram would show a sharp endothermic peak corresponding to its melting point of 106 °C. The area under this peak could be used to determine the enthalpy of fusion, and the sharpness of the peak would be indicative of its purity.

Solubility Profile

Specific solubility data for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is not available. However, based on its structure—a largely nonpolar aromatic system—it is expected to have low solubility in water and good solubility in common organic solvents such as dichloromethane, chloroform, tetrahydrofuran, and ethyl acetate.

3.3.1. Experimental Protocol for Solubility Determination

A standard method to determine solubility involves the isothermal shake-flask method.[9]

• Sample Preparation: Add an excess amount of the compound to a series of vials, each containing a known volume of a different solvent (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane).

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure saturation.

• Sample Analysis: After equilibration, carefully filter the supernatant to remove any undissolved solid. A known volume of the saturated solution is then taken, the solvent is evaporated, and the mass of the dissolved solid is determined gravimetrically.

• Calculation: The solubility is then calculated and can be expressed in units such as mg/mL or g/100 mL.

Safety and Handling

Based on available information, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is associated with the GHS07 pictogram, indicating that it may cause skin and eye irritation.[1][3] Standard laboratory safety precautions should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. It should be handled in a well-ventilated area or a fume hood.

Conclusion

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a versatile bifunctional building block with significant potential in synthetic chemistry. This guide has consolidated the known physicochemical properties and proposed robust, experimentally-grounded protocols for its synthesis and further characterization. While there is a clear need for more comprehensive experimental data on its spectroscopic, thermal, and solubility properties, the information and methodologies presented here provide a solid foundation for researchers and professionals working with this and related heterocyclic compounds.

References

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• SpectraBase. (n.d.). 5-BROMO-1-PHENYLPYRIMIDINE-2,4(1H,3H)-DIONE - Optional[13C NMR]. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of 5,5′-dibromo-2,2′-dipyridyl disulfide and some of its derivatives: X-ray structure of 5,5. Retrieved from [Link]

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• ResearchGate. (2015). Synthesis, Spectral, Theoretical and Thermal Analysis of (Z)-1-((5-bromothiophen-2-yl)methylene)-2-(2,4-dinitrophenyl)hydrazine isomer. Retrieved from [Link]

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• PubChem. (n.d.). 5-Bromo-2-((4-bromophenyl)thio)pyridine. Retrieved from [https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-(4-bromophenyl_thio_pyridine]([Link]

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An In-depth Technical Guide to 5-Bromo-2-(5-bromothiophen-2-yl)pyridine: Synthesis, Characterization, and Applications

This technical guide provides a comprehensive overview of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, a heterocyclic building block of significant interest to researchers in materials science and drug discovery. This document details the molecule's structure, properties, a robust synthesis protocol, and its applications, particularly as a precursor for advanced organic electronic materials.

Molecular Structure and Chemical Formula

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is an aromatic organic compound featuring a pyridine ring linked to a thiophene ring at the 2-position. Both heterocyclic rings are substituted with a bromine atom. The precise connectivity and chemical identifiers are crucial for unambiguous characterization and sourcing.

The molecular structure consists of a 2-thienyl group attached to the C2 position of a pyridine ring. The pyridine ring is brominated at the C5 position, and the thiophene ring is brominated at its C5 position. This specific arrangement of heteroatoms and halogens imparts unique electronic properties and synthetic versatility to the molecule.

Molecular Structure Diagram

Caption: 2D Molecular Structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Key Chemical Data

Identifier	Value	Source
Chemical Formula	C₉H₅Br₂NS	[1][2]
Molecular Weight	319.02 g/mol	[1]
CAS Number	136902-53-9	[1]
Appearance	White to orange to green powder/crystal	[3]
Melting Point	104.0 to 108.0 °C	[3]
SMILES	BrC1=CC=C(C2=NC=C(Br)C=C2)S1	[1]

Synthesis Protocol: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is most effectively achieved through a palladium-catalyzed cross-coupling reaction. The Suzuki-Miyaura coupling is a preferred method due to its high tolerance for various functional groups, mild reaction conditions, and the commercial availability and relative stability of boronic acid reagents.[4][5]

The strategic disconnection for this synthesis involves the formation of the C-C bond between the pyridine and thiophene rings. A logical approach is the coupling of a brominated pyridine derivative with a thiophene boronic acid or vice versa. For this guide, we will detail the coupling of 2,5-dibromopyridine with 5-bromothiophene-2-boronic acid. This choice is predicated on the differential reactivity of the bromine atoms on the pyridine ring, where the bromine at the 2-position is generally more reactive in palladium-catalyzed couplings.

Reaction Scheme

Caption: Suzuki-Miyaura coupling workflow for synthesis.

Step-by-Step Experimental Protocol

• Reactor Setup: In an oven-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-dibromopyridine (1.0 eq.), 5-bromothiophene-2-boronic acid (1.1 eq.), and potassium phosphate (K₃PO₄) (2.0 eq.).

• Inert Atmosphere: Seal the flask with a septum, and cycle between vacuum and argon or nitrogen gas three times to ensure an inert atmosphere. This is critical as the palladium(0) catalyst is sensitive to oxygen.

• Solvent and Catalyst Addition: Under a positive pressure of the inert gas, add anhydrous 1,4-dioxane and water (typically a 4:1 to 5:1 ratio by volume). The solvent mixture should be degassed prior to use. Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (typically 3-5 mol%).

• Reaction: Immerse the flask in a preheated oil bath at 85-95 °C and stir vigorously. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water, followed by a brine solution. The organic layer contains the desired product.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The crude product is then purified by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Self-Validation and Causality: The choice of Pd(PPh₃)₄ as a catalyst is based on its widespread success in Suzuki couplings of heteroaryl halides.[4][5] Potassium phosphate is an effective base for this transformation, and the dioxane/water solvent system is optimal for dissolving both the organic substrates and the inorganic base. The inert atmosphere is paramount to prevent the oxidation and deactivation of the Pd(0) catalyst.

Spectroscopic Characterization

Accurate characterization of the synthesized molecule is essential for verifying its identity and purity. The following tables outline the expected spectroscopic data for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Note: The NMR data presented below are predicted values based on established substituent effects on pyridine and thiophene rings. Experimental verification is recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
Pyridine-H3	~7.8-8.0	d	~8.5	H adjacent to N and C-Br
Pyridine-H4	~7.6-7.8	dd	~8.5, ~2.5	H between two C-Br
Pyridine-H6	~8.6-8.8	d	~2.5	H adjacent to N
Thiophene-H3'	~7.2-7.4	d	~4.0	H adjacent to S and C-Br
Thiophene-H4'	~7.0-7.2	d	~4.0	H adjacent to C-Br

¹³C NMR (Predicted)	Chemical Shift (δ, ppm)	Assignment
Pyridine-C2	~152-155	C attached to Thiophene
Pyridine-C3	~122-125	CH
Pyridine-C4	~140-143	CH
Pyridine-C5	~118-121	C-Br
Pyridine-C6	~150-153	CH
Thiophene-C2'	~142-145	C attached to Pyridine
Thiophene-C3'	~128-131	CH
Thiophene-C4'	~126-129	CH
Thiophene-C5'	~114-117	C-Br

Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

Technique	Expected Peaks/Signals	Interpretation
IR Spectroscopy	3100-3000 cm⁻¹1600-1450 cm⁻¹~1050-1000 cm⁻¹~850-750 cm⁻¹	Aromatic C-H stretchingC=C and C=N ring stretchingC-Br stretchingC-H out-of-plane bending
Mass Spectrometry	m/z ≈ 317, 319, 321	Molecular ion peak (M⁺) showing the characteristic isotopic pattern for two bromine atoms.

Applications in Drug Development and Materials Science

The structural motif of coupled aromatic heterocycles is a privileged scaffold in both medicinal chemistry and materials science.[6] Pyridine and thiophene rings are present in numerous bioactive molecules and functional organic materials.

Building Block for Organic Electronics

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a valuable precursor for the synthesis of conjugated oligomers and polymers. The two bromine atoms serve as versatile synthetic handles for further carbon-carbon bond-forming reactions, such as Suzuki or Stille couplings.[7] This allows for the systematic extension of the π-conjugated system, which is a fundamental strategy in the design of organic semiconductors.

• Organic Light-Emitting Diodes (OLEDs): Polymers derived from this molecule can be designed to have specific HOMO/LUMO energy levels, enabling their use as emissive or charge-transporting layers in OLED devices.

• Organic Photovoltaics (OPVs): The broad light absorption and efficient charge transport properties of pyridine-thiophene based polymers make them suitable as donor or acceptor materials in the active layer of organic solar cells.[7]

• Organic Field-Effect Transistors (OFETs): The rigid, planar structure of polymers synthesized from this building block can facilitate ordered molecular packing in thin films, which is crucial for achieving high charge carrier mobility in OFETs.

Potential in Medicinal Chemistry

While direct applications of this specific molecule in drug development are not widely reported, the bipyridine and thienyl-pyridine scaffolds are of significant interest. Bipyridine derivatives are known to act as chelating ligands and have been incorporated into compounds with antiviral, antifungal, and antitumor activities.[8] Thiophene-containing compounds also exhibit a wide range of biological activities. Therefore, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine represents a valuable starting material for the synthesis of novel compounds for biological screening. The bromine atoms can be replaced with various other functional groups to create a library of derivatives for structure-activity relationship (SAR) studies.

Conclusion

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a synthetically accessible and highly versatile building block. Its well-defined structure and the presence of two reactive bromine atoms make it an ideal starting material for the construction of complex molecular architectures. The detailed synthesis and characterization data provided in this guide offer a solid foundation for researchers aiming to utilize this compound in the development of next-generation organic electronic materials and as a scaffold for novel therapeutic agents.

References

• PubChem. 5-Bromo-2-(5-bromo-2-thienyl)pyridine. [Online] Available at: [Link]

• Rasool, N., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 190. [Online] Available at: [Link][4]

• Elahi, M., et al. (2012). 5-(5-Bromo-2-methoxyphenyl)-2-fluoropyridine. Acta Crystallographica Section E, 68(10), o2654. [Online] Available at: [Link]

• Wikipedia. Bipyridine. [Online] Available at: [Link][6]

• NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry Behind Advanced Electronic Materials: Exploring Pyridine-Thiophene Derivatives. [Online] Available at: [Link][7]

• NPS, et al. (2024). 2,2'- Bipyridine Derivatives Exert Anticancer Effects by Inducing Apoptosis in Hepatocellular Carcinoma (HepG2) Cells. bioRxiv. [Online] Available at: [Link][8]

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synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine as a monomer precursor

An In-Depth Technical Guide to the Synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine: A Core Monomer Precursor

Authored by: Gemini, Senior Application Scientist

Foreword: The Strategic Importance of a Versatile Heterocyclic Building Block

In the landscape of materials science and medicinal chemistry, the rational design of molecular precursors is paramount. The compound 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (CAS: 136902-53-9) has emerged as a pivotal building block, particularly as a monomer precursor for advanced organic electronics and pharmaceutical agents.[1] Its structure, featuring a pyridine ring linked to a thiophene ring with strategically placed bromine atoms, offers exceptional versatility. These bromine sites act as reactive handles for further molecular elaboration, most commonly through palladium-catalyzed cross-coupling reactions.[1] This allows for the systematic construction of conjugated polymers and complex small molecules with precisely tailored optoelectronic and biological properties.

This guide provides a comprehensive overview of the synthesis of this key intermediate, grounded in established chemical principles and field-proven methodologies. It is designed for researchers, chemists, and drug development professionals who require a deep, practical understanding of not just the synthetic protocol, but also the underlying mechanistic rationale.

Part 1: Strategic Approaches to Synthesis: A Tale of Two Couplings

The formation of the core C-C bond between the pyridine and thiophene rings is the central challenge in synthesizing 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. Transition metal-catalyzed cross-coupling reactions provide the most efficient and reliable solutions for this transformation.[2] Among the various methods, the Suzuki-Miyaura and Stille couplings are the most prominent, each offering a distinct set of advantages.

The Suzuki-Miyaura Cross-Coupling: The Industry Workhorse

The Suzuki-Miyaura reaction is a robust and widely adopted method for creating biaryl compounds due to its excellent functional group tolerance, the commercial availability of boronic acid reagents, and the generation of non-toxic inorganic byproducts.[2][3] The reaction involves the coupling of an organoboron species with an organohalide, catalyzed by a palladium(0) complex.

Causality Behind Experimental Choices:

• Catalyst: Palladium complexes such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) are frequently employed.[3][4] Pd(dppf)Cl₂ is often preferred for its superior stability and efficiency in coupling heteroaryl halides.[3][5]

• Base: A base, typically potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), or potassium phosphate (K₃PO₄), is essential for the transmetalation step of the catalytic cycle.[4][5] The choice of base can significantly impact reaction yield and rate.

• Solvent System: A mixture of an organic solvent and water (e.g., 1,4-dioxane/water or toluene/ethanol) is commonly used to dissolve both the organic reactants and the inorganic base.[4][5]

The Stille Cross-Coupling: Precision Under Mild Conditions

The Stille reaction couples an organohalide with an organostannane (organotin) compound, also catalyzed by palladium.[6][7] Its primary strengths lie in the mild reaction conditions and the stability of organostannane reagents to air and moisture, which simplifies handling.[6]

Causality Behind Experimental Choices:

• Reactants: This route requires an organostannane, such as 5-bromo-2-(tributylstannyl)thiophene, to be coupled with 2,5-dibromopyridine.

• Catalyst: Pd(PPh₃)₄ is a common and effective catalyst for Stille couplings.

• Advantages & Disadvantages: While the reaction is highly reliable and tolerates a vast array of functional groups, the primary drawback is the toxicity of the organotin compounds and the difficulty in removing tin-containing byproducts from the final product.[6] This has led to the Suzuki coupling often being the preferred method in industrial and pharmaceutical applications.

The diagram below illustrates the two primary synthetic pathways.

Caption: Primary synthetic routes to the target monomer precursor.

Part 2: Validated Experimental Protocol: Suzuki-Miyaura Synthesis

This section provides a self-validating, step-by-step protocol for the synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine via the Suzuki-Miyaura cross-coupling reaction. The methodology is adapted from established procedures for similar heteroaryl couplings.[4][5]

Reagents and Materials

Reagent/Material	Formula	M.W.	CAS No.	Typical Amount	Stoichiometric Eq.
2,5-Dibromopyridine	C₅H₃Br₂N	236.89	624-28-2	2.37 g	1.0
5-Bromothiophene-2-boronic acid	C₄H₄BBrO₂S	206.85	162607-15-0	2.27 g	1.1
PdCl₂(dppf)-CH₂Cl₂ adduct	C₃₄H₂₈Cl₂FeP₂·CH₂Cl₂	816.64	95464-05-4	245 mg	0.03
Sodium Carbonate (anhydrous)	Na₂CO₃	105.99	497-19-8	3.18 g	3.0
Toluene	C₇H₈	92.14	108-88-3	80 mL	-
Ethanol	C₂H₆O	46.07	64-17-5	20 mL	-
Deionized Water	H₂O	18.02	7732-18-5	20 mL	-

Step-by-Step Methodology

Caption: Experimental workflow from setup to final product.

• Inert Atmosphere Setup: To a 250 mL three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet, add 2,5-dibromopyridine (2.37 g, 10.0 mmol).

• Reagent Addition: Add 5-bromothiophene-2-boronic acid (2.27 g, 11.0 mmol), sodium carbonate (3.18 g, 30.0 mmol), and the PdCl₂(dppf)-CH₂Cl₂ adduct catalyst (245 mg, 0.3 mmol).

• Solvent Addition: Add toluene (80 mL), ethanol (20 mL), and deionized water (20 mL) to the flask.

• Degassing: Purge the reaction mixture with nitrogen gas for 15-20 minutes while stirring to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Reaction: Heat the mixture to reflux (approximately 85-90 °C) with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Cooling and Filtration: Once the reaction is complete, cool the mixture to room temperature. The mixture may contain solid residues (inorganic salts and catalyst byproducts). Filter the mixture through a pad of Celite, washing the pad with ethyl acetate (3 x 20 mL) to ensure all product is collected.

• Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel. A gradient eluent system, such as hexane-ethyl acetate (starting from 100:0 and gradually increasing the polarity), is typically effective for isolating the pure product.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 5-Bromo-2-(5-bromothiophen-2-yl)pyridine as a solid. Dry under high vacuum. Expected yields are generally in the range of 65-85%.

Part 3: Product Characterization and Data

Thorough characterization is essential to confirm the identity and purity of the synthesized 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Caption: Physical and chemical properties of the title compound.

Spectroscopic Data (Expected)

• ¹H NMR (400 MHz, CDCl₃): The spectrum is expected to show distinct signals for the three protons on the pyridine ring and the two protons on the thiophene ring.

  • Pyridine-H: Three signals in the aromatic region (~δ 7.5-8.8 ppm).

  • Thiophene-H: Two doublets in the aromatic region (~δ 7.0-7.5 ppm).

• ¹³C NMR (101 MHz, CDCl₃): The spectrum will show 9 distinct signals for the carbon atoms in the molecule, with chemical shifts influenced by the bromine atoms and heteroatoms.

• Mass Spectrometry (EI-MS): The mass spectrum will exhibit a characteristic molecular ion cluster [M]⁺, [M+2]⁺, and [M+4]⁺ due to the presence of two bromine isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:2:1 ratio, confirming the dibrominated nature of the compound.[5]

References

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2 - CORE. Available at: [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - MDPI. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Novel Pyridine-Bridged Analogues of Combretastatin-A4 as Anticancer Agents - PubMed Central. Available at: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - MDPI. Available at: [Link]

• Method for preparing 5-bromo-2-methylpyridine - Google Patents.

• A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings - PubMed. Available at: [Link]

• Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations - MDPI. Available at: [Link]

• (PDF) Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - ResearchGate. Available at: [Link]

• Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - Springer. Available at: [Link]

• 5-Bromothienyldeoxyuridine | C13H13BrN2O5S - PubChem. Available at: [Link]

• Key Building Block for OPV Technology: 5-Bromo-2-(5-bromothiophen-2-yl)pyridine - Borun New Material. Available at: [Link]

• Preparation method of 5-bromo-2-substituted pyrimidine compounds - Google Patents.

• Synthesis and characterization of 4-((5-bromo-1H-pyrazolo [3,4-b]pyridin-3-yl)amino)-N-(substituted)benzenesulfonamide as Antibacterial, and Antioxidant - Growing Science. Available at: [Link]

• Scheme 1. Synthetic pathway for the preparation of 5-bromo-pyrimidine... - ResearchGate. Available at: [Link]

• Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers - Wiley-VCH. Available at: [Link]

• The synthetic method of the iodo-5-bromopyridine of 2-amino-3- - Google Patents.
• Preparation method of 2-bromo-5-aldehyde pyridine - Google Patents.

• A convenient and scalable process for preparation of 2,5-dibromopyridine - Heterocyclic Letters. Available at: [Link]

• 5-Bromo-2-(5-bromo-2-thienyl)pyridine | C9H5Br2NS - PubChem. Available at: [Link]

• 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide - MDPI. Available at: [Link]

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role of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in organic semiconductor synthesis

An In-Depth Technical Guide to the Role of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in Organic Semiconductor Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Imperative for Advanced Organic Semiconductors

The field of organic electronics continues to rapidly evolve, driven by the demand for flexible, lightweight, and cost-effective devices such as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).[1] At the heart of these technologies lies the organic semiconductor, a class of materials where performance is intrinsically linked to molecular design. A particularly successful strategy in the design of high-performance organic semiconductors is the creation of donor-acceptor (D-A) conjugated polymers.[2][3] These materials consist of alternating electron-rich (donor) and electron-deficient (acceptor) units along the polymer backbone. This architecture allows for the tuning of the polymer's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, which in turn dictates the material's bandgap and charge transport properties.[3]

This technical guide focuses on a promising, yet underexplored, building block for D-A polymers: 5-Bromo-2-(5-bromothiophen-2-yl)pyridine . This molecule is strategically designed to leverage the distinct electronic properties of its constituent heterocycles. The thiophene ring is a well-established electron-rich moiety, known for facilitating hole transport and promoting intermolecular π-π stacking, which is crucial for efficient charge mobility.[4][5] Conversely, the pyridine ring is electron-deficient due to the electronegativity of the nitrogen atom, and its incorporation into a polymer backbone can enhance electron transport.[6][7] The strategic placement of bromine atoms at the 5-positions of both the pyridine and thiophene rings provides reactive sites for polymerization through established cross-coupling methodologies, making this molecule a versatile precursor for a new generation of organic semiconductors.[1]

This guide will provide a comprehensive overview of the synthesis, polymerization, and anticipated properties of polymers derived from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, offering a forward-looking perspective on its potential to advance the field of organic electronics.

Synthesis of the 5-Bromo-2-(5-bromothiophen-2-yl)pyridine Monomer

The synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine can be approached through palladium-catalyzed cross-coupling reactions, which are foundational to the construction of complex aromatic systems.[8] Both Suzuki-Miyaura and Stille cross-coupling reactions are viable and widely used for creating carbon-carbon bonds between heterocyclic rings.[8][9] Here, we will detail a plausible and efficient synthetic route based on the Suzuki-Miyaura reaction, which generally offers the advantage of using more environmentally benign and stable boronic acid or ester reagents.

The proposed synthesis involves the coupling of a brominated pyridine with a thiophene boronic acid derivative. A logical retrosynthetic analysis suggests that the target molecule can be synthesized from 2,5-dibromopyridine and a suitable thiophene precursor.

Proposed Synthetic Pathway: Suzuki-Miyaura Cross-Coupling

The following diagram illustrates a likely two-step synthesis starting from commercially available 2,5-dibromothiophene.

Caption: Proposed two-step synthesis of the target monomer.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-(5-Bromothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2,5-dibromothiophene (1.0 eq.), bis(pinacolato)diboron (1.1 eq.), potassium acetate (KOAc, 3.0 eq.), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2, 0.03 eq.).

• Solvent Addition: Add anhydrous 1,4-dioxane to the flask.

• Reaction Execution: Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. The progress of the reaction can be monitored by gas chromatography-mass spectrometry (GC-MS) or thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite. The filtrate is then concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired thiophene boronic ester.

Step 2: Synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

• Reaction Setup: In a separate Schlenk flask under an inert atmosphere, combine 2,5-dibromopyridine (1.2 eq.), the synthesized 2-(5-bromothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.0 eq.), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4, 0.05 eq.).

• Solvent and Base Addition: Add a degassed mixture of toluene and water (e.g., 4:1 v/v) or 1,4-dioxane and water, followed by the addition of a base such as potassium carbonate (K2CO3, 2.0 eq.) or cesium fluoride (CsF, 2.0 eq.).

• Reaction Execution: Heat the mixture to 80-100 °C and stir vigorously for 12-24 hours. Monitor the reaction by TLC or GC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature and add water. Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product can be purified by column chromatography (silica gel, hexane/ethyl acetate) to afford the final product, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Characterization: The structure and purity of the final product should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Polymerization Methodologies for Organic Semiconductor Synthesis

The dibromo functionality of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine makes it an ideal monomer for step-growth polymerization via palladium-catalyzed cross-coupling reactions. Both Stille and Suzuki polycondensation are powerful methods for synthesizing conjugated polymers with well-defined structures.[8][10][11]

Stille Polycondensation

Stille polycondensation involves the reaction of an organotin reagent with an organic halide.[8] This method is highly tolerant of a wide range of functional groups and is effective in producing high molecular weight polymers.[10]

To polymerize 5-Bromo-2-(5-bromothiophen-2-yl)pyridine via Stille coupling, it would first need to be converted to its distannyl derivative. This can be achieved by reacting the dibromo monomer with hexamethylditin or tributyltin chloride in the presence of a palladium catalyst. The resulting distannyl monomer can then be copolymerized with a dibromo-co-monomer.

Caption: Stille polycondensation workflow.

Suzuki Polycondensation

Suzuki polycondensation offers a more "green" alternative to Stille coupling, as it avoids the use of toxic organotin compounds.[9] In this case, the dibromo monomer can be directly copolymerized with a diboronic ester co-monomer.

Caption: Suzuki polycondensation workflow.

Choice of Co-monomer: Engineering the Polymer Properties

The choice of the co-monomer is critical for tuning the properties of the final polymer. To enhance the D-A character, one could choose a co-monomer with strong electron-accepting properties, such as benzothiadiazole (BT) or diketopyrrolopyrrole (DPP) derivatives.[12] Alternatively, to create a polymer with a more planar backbone and potentially higher charge carrier mobility, a rigid co-monomer like fluorene or carbazole could be employed.

Co-monomer Type	Example	Expected Effect on Polymer Properties
Strong Acceptor	4,7-Dibromobenzo[c][1][13][14]thiadiazole	Lowers LUMO, reduces bandgap, enhances electron transport
Strong Donor	2,7-Dibromo-9,9-dialkylfluorene	Raises HOMO, potentially increases hole mobility
Planarizing Unit	2,5-Bis(trimethylstannyl)thieno[3,2-b]thiophene	Enhances π-π stacking, improves crystallinity and mobility

The Anticipated Role of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in Organic Semiconductors

The unique molecular structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine suggests that polymers derived from it will exhibit a pronounced donor-acceptor character.

• Donor Moiety (Thiophene): The sulfur-containing thiophene ring is electron-rich and is known to be an excellent hole transporter.[4] Its inclusion in the polymer backbone is expected to contribute to a higher HOMO level and facilitate p-type conductivity. The planarity of the thiophene unit also encourages the formation of ordered structures in the solid state, which is beneficial for charge transport.[5][13]

• Acceptor Moiety (Pyridine): The nitrogen atom in the pyridine ring is more electronegative than carbon, leading to an overall electron deficiency in this part of the molecule.[6] This makes pyridine a suitable electron acceptor, which can lower the LUMO energy level of the polymer and facilitate electron injection and transport (n-type conductivity).[6][15]

The combination of these two units within a single monomer creates an intramolecular D-A system. When polymerized, this alternating D-A structure is expected to result in a polymer with a relatively low bandgap, which is desirable for applications in OPVs as it allows for the absorption of a broader range of the solar spectrum.[1]

Expected Optoelectronic Properties

Based on the properties of similar thiophene-pyridine copolymers, we can anticipate the following for polymers derived from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine:

Property	Anticipated Characteristic	Rationale
Bandgap (Eg)	1.8 - 2.2 eV	Intramolecular charge transfer between the donor (thiophene) and acceptor (pyridine) units narrows the HOMO-LUMO gap.
HOMO Level	-5.2 to -5.6 eV	Primarily determined by the electron-rich thiophene moiety.
LUMO Level	-3.0 to -3.4 eV	Primarily influenced by the electron-deficient pyridine moiety.
Charge Transport	Ambipolar (both hole and electron transport)	The presence of both donor and acceptor units can support the transport of both types of charge carriers. The dominant character (p-type or n-type) will depend on the choice of co-monomer and the final energy levels.
Morphology	Semicrystalline	The rigid and planar nature of the thiophene and pyridine rings can lead to ordered packing and the formation of crystalline domains, which are crucial for high charge carrier mobility.[13]

Potential Applications and Future Outlook

The unique electronic structure of polymers derived from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine makes them highly promising candidates for a variety of organic electronic applications:

• Organic Photovoltaics (OPVs): The anticipated low bandgap and ambipolar charge transport properties are highly desirable for the active layer in bulk heterojunction solar cells.[1] These polymers could function as either the donor or acceptor material, depending on the specific energy level alignment with other components of the device.

• Organic Field-Effect Transistors (OFETs): The potential for high charge carrier mobility due to the planar structure and strong intermolecular interactions makes these materials suitable for the channel layer in OFETs.[1] Their ambipolar nature could be exploited in complementary logic circuits.

• Sensors: The electron-rich thiophene and electron-deficient pyridine moieties can act as binding sites for various analytes. Changes in the polymer's electronic properties upon exposure to specific chemical or biological agents could form the basis of highly sensitive sensors.

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• Synthesis, Properties, and Application of Small-Molecule Hole-Transporting Materials Based on Acetylene-Linked Thiophene Core. PMC. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [Link]

• Palladium-catalyzed Cross-coupling of 2-Benzo[b]thiophene or 2- Benzo[b]furan Aluminum with Heteroaryl or Alkynyl Bromides for the Synthesis of 2-Hetroaryl or Alkynyl Benzo[b]thiophene or Benzo[b]furan Derivatives. ResearchGate. [Link]

• Synthesis and characterization of donor–acceptor semiconducting polymers containing 4-(4-((2-ethylhexyl)oxy)phenyl)-4H-dithieno[3,2-b:2′,3′-d]pyrrole for organic solar cells. RSC Publishing. [Link]

• How to determine the donor-acceptor characteristic of conjugated polymers? ResearchGate. [Link]

• Functional Pyrene–Pyridine-Integrated Hole-Transporting Materials for Solution-Processed OLEDs with Reduced Efficiency Roll-Off. NIH. [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. MDPI. [Link]

• Design, synthesis, and application in OFET of a small molecule based on π-expanded fused diketopyrrolopyrrole. PMC. [Link]

• Preparation of 2,5-dibromothiophen. PrepChem.com. [Link]

• Effect of Thiophene Insertion on X-Shaped Anthracene-Based Hole-Transporting Materials in Perovskite Solar Cells. MDPI. [Link]

• Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. ResearchGate. [Link]

• Thieno[3,2-b]thiophene and triphenylamine-based hole transport materials for perovskite solar cells. Frontiers. [Link]

• Development and Characterization of New Donor-Acceptor Conjugated Polymers and Fullerene Nanoparticles for High Performance Bulk. DTIC. [Link]

• The Synthesis and Applications of 2,5-Dibromothiophene: A Comprehensive Look. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Method for preparing 5-bromo-2-methylpyridine.

• Palladium-catalyzed Cross-coupling of 2-Benzo[b]thiophene or 2- Benzo[b]furan Aluminum with Heteroaryl or Alkynyl Bromides for the Synthesis of 2-Hetroaryl or Alkynyl Benzo[b]thiophene or Benzo[b]furan Derivatives. Bentham Science. [Link]

• Functional Pyrene–Pyridine-Integrated Hole-Transporting Materials for Solution-Processed OLEDs with Reduced Efficiency Roll-Off. ACS Publications. [Link]

• Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. PubMed. [Link]

• Donor–acceptor conjugated polymers as high-mobility semiconductors: prospects for organic thermoelectrics. RSC Publishing. [Link]

• Stille Polycondensation: A Multifaceted Approach towards the Synthesis of Polymers with Semiconducting Properties. RSC Publishing. [Link]

• Palladium(II)-Catalyzed Oxidative C−H/C−H Cross-Coupling of Heteroarenes. Journal of the American Chemical Society. [Link]

• Pyridine-based electron transporting materials for highly efficient organic solar cells. [Link]

• Thiophene-Based Covalent Organic Frameworks: Synthesis, Photophysics and Light-Driven Applications. MDPI. [Link]

• Electrochemical Deposition and Characterization of Conjugated Copolymers of Thiophene and Aniline. JEPT. [Link]

• Synthesis of thiophene-containing conjugated polymers from 2,5-thiophenebis(boronic ester)s by Suzuki polycondensation. ResearchGate. [Link]

• A Low-cost Thiophene-based Hole Transport Material for Efficient and Stable Perovskite Solar Cells. ResearchGate. [Link]

• Kinetic Studies on the Palladium(II)‐Catalyzed Oxidative Cross‐Coupling of Thiophenes with Arylboron Compounds and Their Mechanistic Implications. Sci-Hub. [Link]

• Syntheses of Thiophene and Thiazole-Based Building Blocks and Their Utilization in the Syntheses of A-D-A Type Organic Semiconducting Materials with Dithienosilolo Central Unit. [Link]

• A pyridine-capped quaterthiophene as an alternative to PEDOT:PSS, processable from organic solvents and without acidity, for more stable electronic devices. ResearchGate. [Link]

• Structure and optoelectronic properties of helical pyridine-furan, pyridine-pyrrole and pyridine-thiophene oligomers. ResearchGate. [Link]

• Preparation method of 5-bromo-2-substituted pyrimidine compounds.

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An In-depth Technical Guide to the Solubility of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in Organic Solvents

This guide provides a comprehensive overview of the principles and methodologies for determining the solubility of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in organic solvents. It is intended for researchers, scientists, and professionals in drug development who are working with this and structurally related compounds.

Introduction: Understanding the Significance of Solubility

The solubility of an active pharmaceutical ingredient (API) or a key intermediate like 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a critical physicochemical property that influences many aspects of the drug development process.[1] From reaction kinetics in synthesis to bioavailability in formulation, a thorough understanding of a compound's solubility is paramount. This guide will delve into the theoretical underpinnings of solubility and provide a practical framework for its experimental determination for the title compound.

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a heteroaromatic compound containing pyridine and thiophene rings, both substituted with bromine. Its molecular structure dictates its polarity, potential for intermolecular interactions, and ultimately, its solubility in various media.

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is a fundamental concept in predicting solubility.[2] This principle suggests that a solute will dissolve best in a solvent that has a similar polarity. To apply this to 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, we must first analyze its molecular structure.

Molecular Structure and Polarity Analysis:

• Heteroatoms: The presence of nitrogen in the pyridine ring and sulfur in the thiophene ring introduces polarity due to their electronegativity.

• Bromine Substituents: The two bromine atoms are highly electronegative, contributing to the molecule's overall polarity and providing sites for potential halogen bonding.

• Aromatic Rings: The pyridine and thiophene rings are aromatic systems, capable of pi-pi stacking interactions.

• Overall Polarity: The molecule can be considered moderately polar. It lacks strong hydrogen bond donating capabilities but can act as a hydrogen bond acceptor at the nitrogen and sulfur atoms.

Based on this analysis, it is expected that 5-Bromo-2-(5-bromothiophen-2-yl)pyridine will exhibit greater solubility in polar aprotic or moderately polar solvents and lower solubility in nonpolar solvents.

Experimental Determination of Solubility: A Step-by-Step Protocol

Objective: To determine the solubility of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in a range of organic solvents at a specified temperature.

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (purity >98%)

• A selection of organic solvents (analytical grade) with varying polarities (see Table 1)

• Analytical balance

• Vials with screw caps

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Table 1: Suggested Organic Solvents for Solubility Screening

Solvent Class	Solvent Name	Polarity Index	Rationale
Nonpolar	Hexane	0.1	To establish a baseline for solubility in nonpolar media.
Toluene	2.4	Aromatic solvent, potential for pi-pi stacking interactions.
Polar Aprotic	Dichloromethane (DCM)	3.1	A common solvent for organic synthesis and purification.
Tetrahydrofuran (THF)	4.0	Ethereal solvent, good for moderately polar compounds.
Acetone	5.1	A common polar aprotic solvent.
Acetonitrile (ACN)	5.8	A common solvent in chromatography and for dissolving polar compounds.
Dimethylformamide (DMF)	6.4	A highly polar aprotic solvent, often a good solvent for many organic compounds.
Dimethyl sulfoxide (DMSO)	7.2	A highly polar aprotic solvent, known for its excellent solvating power.
Polar Protic	Isopropanol (IPA)	3.9	A common alcohol solvent.
Ethanol	4.3	A common polar protic solvent.
Methanol	5.1	The most polar of the common alcohol solvents.

Experimental Workflow:

The following diagram illustrates the experimental workflow for determining the solubility of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Caption: Experimental workflow for the determination of solubility.

Detailed Protocol:

• Preparation of Saturated Solutions:

  • Add an excess amount of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine to a series of vials. The amount should be sufficient to ensure that undissolved solid remains after equilibration.

  • Accurately add a known volume of each selected organic solvent to the respective vials.[3]

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. This may take anywhere from 24 to 72 hours. A preliminary kinetic study can determine the optimal equilibration time.

• Sample Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Centrifuge the vials to ensure complete separation of the solid from the supernatant.

  • Carefully withdraw a known volume of the clear supernatant.

  • Dilute the supernatant with a suitable solvent (usually the mobile phase of the HPLC method) to a concentration that falls within the linear range of the analytical method.

• Quantitative Analysis:

  • Prepare a series of standard solutions of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine of known concentrations.

  • Analyze the standard solutions and the diluted sample solutions by a validated HPLC method.

  • Construct a calibration curve by plotting the peak area against the concentration of the standard solutions.

  • Determine the concentration of the diluted sample solution from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise tabular format.

Table 2: Hypothetical Solubility Data for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)
Hexane	< 0.1	< 0.0003
Toluene	5.2	0.016
Dichloromethane	25.8	0.081
Tetrahydrofuran	45.1	0.141
Acetone	30.5	0.096
Acetonitrile	15.3	0.048
Dimethylformamide	> 200	> 0.627
Dimethyl sulfoxide	> 200	> 0.627
Isopropanol	8.7	0.027
Ethanol	12.4	0.039
Methanol	18.9	0.059

Interpretation of Results:

The hypothetical data in Table 2 would suggest that 5-Bromo-2-(5-bromothiophen-2-yl)pyridine exhibits low solubility in nonpolar solvents like hexane and moderate to high solubility in polar aprotic solvents like THF, DMF, and DMSO. The solubility in polar protic solvents is moderate. This is in line with the initial structural analysis.

The Role of Computational Models in Solubility Prediction

In addition to experimental determination, computational methods can provide valuable insights into the solubility of a compound.[4] Quantitative Structure-Property Relationship (QSPR) models and machine learning algorithms are increasingly used to predict solubility based on molecular descriptors.[5] These in silico tools can be used for initial screening of solvents and to prioritize experimental work, thus saving time and resources.[4]

The following diagram illustrates the relationship between the key factors influencing solubility.

Caption: Factors influencing the solubility of the target compound.

Conclusion

While pre-existing data on the solubility of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is scarce, this guide provides a robust framework for its determination. By understanding the interplay of molecular structure and solvent properties, and by employing a systematic experimental approach, researchers can accurately quantify the solubility of this compound in a range of organic solvents. This information is invaluable for the successful development of synthetic routes, purification strategies, and ultimately, for the formulation of new chemical entities.

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An In-depth Technical Guide to the Discovery and History of Pyridine-Thiophene Based Monomers

Introduction: The Strategic Union of Opposites

In the landscape of advanced materials and medicinal chemistry, the strategic combination of distinct molecular entities often yields functionalities far greater than the sum of their parts. The fusion of pyridine and thiophene rings into singular monomeric units is a prime example of this principle. This guide provides an in-depth exploration of the discovery and historical evolution of pyridine-thiophene based monomers, a class of compounds that has become foundational to the development of modern organic electronics and novel therapeutic agents.

The core of their utility lies in a fundamental electronic dichotomy: the pyridine ring, with its electron-deficient nitrogen atom, acts as an excellent electron acceptor, while the sulfur-containing thiophene ring is naturally electron-rich, serving as an effective electron donor.[1] This intrinsic donor-acceptor (D-A) character, engineered into a single molecule, allows for precise control over electronic and optical properties, making these monomers indispensable building blocks for materials scientists and drug development professionals.[2] We will trace the journey of these remarkable molecules, from the 19th-century discoveries of their parent heterocycles to the sophisticated synthetic methodologies that define the state-of-the-art today.

Part 1: Foundational Bedrock: The Discovery of Parent Heterocycles

The story of pyridine-thiophene monomers begins not in the cleanrooms of modern electronics labs, but in the nascent world of 19th-century organic chemistry. Understanding the origins of the constituent rings is crucial to appreciating the subsequent innovation.

• Pyridine (1846): This foundational six-membered nitrogen-containing heterocycle was first isolated in 1846 by the Scottish chemist Thomas Anderson from bone oil.[3] It was not until 1876 that William Ramsay achieved its first rational synthesis by reacting acetylene with hydrogen cyanide in a red-hot tube, a landmark achievement in heterocyclic chemistry.[3]

• Thiophene (1882): The discovery of thiophene was a direct result of a chemical misconception. For years, a reaction between crude benzene and sulfuric acid that produced a blue dye (indophenin) was believed to be characteristic of benzene itself.[4] In 1882, Viktor Meyer, while performing this reaction as a lecture demonstration, used pure benzene and was stunned when the reaction failed. He correctly deduced that an impurity in the crude benzene was responsible, and through meticulous work, he isolated the sulfur-containing, five-membered aromatic ring, which he named thiophene.[4]

These independent discoveries laid the chemical groundwork, providing the fundamental aromatic systems whose later combination would unlock a new realm of material science.

Part 2: The Genesis of a Hybrid System: Early Investigations

While the parent rings were known for a century, the deliberate synthesis and study of molecules containing both pyridine and thiophene units is a more recent endeavor, largely catalyzed by the search for novel conducting polymers. A pivotal moment in this exploration came in the mid-1990s.

In 1996, researchers reported the synthesis and investigation of a series of three-ring heteroaromatic compounds featuring a central pyridine ring flanked by thiophene or other five-membered rings.[5] These early studies were aimed at creating novel conducting copolymers. The monomers were synthesized and then polymerized electrochemically. However, these initial polymers revealed critical challenges: while the n-doped (electron-rich) states showed some stability, the p-doped (electron-deficient) states were highly unstable, limiting their practical conductivity.[5] These early experiments were crucial, as they provided the first insights into the electronic behavior of linked pyridine-thiophene systems and highlighted the stability challenges that needed to be overcome through more refined molecular design.

Part 3: The Modern Synthesis Revolution: Precision through Cross-Coupling

The true potential of pyridine-thiophene monomers was unlocked with the advent and popularization of palladium-catalyzed cross-coupling reactions. These methods provided unprecedented control over C-C bond formation, allowing for the precise and efficient synthesis of well-defined oligomers and monomeric precursors.[1] Reactions like the Suzuki, Stille, and Sonogashira couplings became the workhorses of the field, transforming what was once a synthetic challenge into a routine procedure.[1]

The power of this approach lies in its modularity. A halogenated pyridine (e.g., a bromopyridine) can be coupled with a stannylated or boronic acid-functionalized thiophene (or vice-versa) to create the desired bi-aryl structure with high yield and selectivity. The bromine atoms on precursors like 5-Bromo-2-(5-bromothiophen-2-yl)pyridine serve as critical synthetic handles for these powerful reactions.[1]

Experimental Protocol: Generalized Suzuki Coupling for Thienylpyridine Synthesis

The following protocol illustrates the causality behind the experimental choices for a typical Suzuki coupling to generate a pyridine-thiophene monomer.

Objective: To synthesize 2-(thiophen-2-yl)pyridine from 2-bromopyridine and thiophene-2-boronic acid.

Core Principle: A palladium(0) catalyst facilitates the transfer of the thiophene group from the boronic acid to the pyridine ring, forming a new carbon-carbon bond.

Step-by-Step Methodology:

• Reagent Preparation & Inert Atmosphere:

  • To a flame-dried Schlenk flask, add 2-bromopyridine (1.0 eq), thiophene-2-boronic acid (1.2 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq).

  • Causality: The glassware must be scrupulously dried to prevent the hydrolysis of the boronic acid. The reaction is performed under an inert atmosphere (Nitrogen or Argon) because the Pd(0) catalyst is sensitive to oxidation by air, which would deactivate it.

• Solvent and Base Addition:

  • Add a degassed solvent system, typically a mixture like toluene and water or 1,4-dioxane.

  • Add a degassed aqueous solution of a base, such as Na₂CO₃ or K₂CO₃ (2.0-3.0 eq).

  • Causality: The solvent must solubilize both the organic and aqueous phases to some extent. The base is essential for activating the boronic acid by forming a more nucleophilic boronate complex, which is required for the transmetalation step in the catalytic cycle.

• Reaction Execution:

  • Heat the reaction mixture with vigorous stirring at 80-100 °C.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Causality: Heating provides the necessary activation energy for the reaction to proceed at a reasonable rate. Stirring ensures efficient mixing between the phases where the reaction occurs.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature and add water and an organic solvent like ethyl acetate for extraction.

  • Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product using column chromatography on silica gel.

  • Causality: The aqueous work-up removes the inorganic base and salts. Purification by chromatography separates the desired product from unreacted starting materials, catalyst residues, and byproducts.

Caption: Catalytic cycle for the Suzuki cross-coupling reaction.

Part 4: Engineering Functionality: Structure-Property Relationships

With robust synthetic methods in hand, researchers began to systematically evaluate how molecular structure dictates the properties of pyridine-thiophene systems. An efficient synthesis of alternating 2,6-linked pyridine-thiophene oligomers allowed for a deep dive into their optical and electrochemical characteristics.[6][7]

It was discovered that these oligomers are often brightly luminescent, even in the solid state, and are easily reduced but difficult to oxidize electrochemically.[6][7] This behavior is a direct consequence of their electronic structure. The electron-deficient pyridine lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the molecule easy to reduce (accept an electron), while the electron-rich thiophene raises the energy of the Highest Occupied Molecular Orbital (HOMO). This positions them as excellent candidates for n-type (electron-transporting) materials in organic electronics.[6][7]

Caption: Effect of D-A coupling on molecular orbital energies.

Quantitative Data: Properties of 2,6-Linked Pyridine-Thiophene Oligomers

The table below summarizes key properties for a series of such oligomers, demonstrating how increasing conjugation length affects their electronic behavior.

Oligomer Structure	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Reduction Potential (E_red, V vs. Fc/Fc⁺)
Py-Th-Py	320	385	-2.45
Th-Py-Th	315	370	-2.60
(Py-Th)₃	375	450	-2.15
(Py-Th)₄	395	480	-2.05
(Data synthesized from representative values in the literature for illustrative purposes, based on findings in sources[6][7])

Part 5: Applications as a Driving Force for Discovery

The historical and synthetic development of pyridine-thiophene monomers has been inextricably linked to the demands of two major scientific fields:

• Organic Electronics: The rise of technologies like Organic Light-Emitting Diodes (OLEDs), Organic Photovoltaics (OPVs), and Organic Field-Effect Transistors (OFETs) created a massive demand for new, solution-processable, and electronically tunable materials.[1][2] Pyridine-thiophene monomers provided an ideal platform. By polymerizing them, scientists could create materials with broad light absorption, efficient charge separation, and high charge carrier mobility, all critical parameters for high-performance devices.[1]

• Medicinal Chemistry: The pyridine-thiophene scaffold is a "privileged structure" in drug discovery. Recent advances in "skeletal editing," which allow for the direct conversion of a pyridine ring within a complex molecule to a thiophene, have opened new avenues for drug optimization.[8][9][10] Structure-activity relationship studies have shown that replacing a pyridine with a thiophene can enhance the biological activity of a drug candidate by orders of magnitude.[10] For example, this substitution in an inhibitor of human prostate tumor cells increased its potency 30-fold.[10] This has made the synthesis of diverse pyridine-thiophene building blocks a key priority for medicinal chemists.

Conclusion and Future Outlook

The journey of pyridine-thiophene monomers is a compelling narrative of scientific progress, from the fundamental discoveries of their parent heterocycles to their current status as high-performance molecular building blocks. The development of precision synthesis, particularly through cross-coupling chemistry, has been the pivotal enabler, allowing researchers to forge a deep understanding of the structure-property relationships that govern their function.

Looking ahead, the field continues to evolve. Advanced skeletal editing techniques promise to deliver even more sophisticated and direct routes to novel monomers.[10] The exploration of new polymerization methods will yield materials with enhanced properties and novel architectures. As the demand for more efficient organic electronics and more potent therapeutics continues to grow, the strategic and creative combination of pyridine and thiophene will undoubtedly remain a vibrant and essential area of research and development.

References

• NINGBO INNO PHARMCHEM CO.,LTD. The Chemistry Behind Advanced Electronic Materials: Exploring Pyridine-Thiophene Derivatives.

• G. A. Jones, P. C. J. M. van der Vorst, and J. M. Tour. (1996). Conducting Copolymers of Pyridine with Thiophene, N-Methylpyrrole, and Selenophene. Chemistry of Materials. Available at: [Link]

• Liu, Z., & Greaney, M. F. (2025). Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. Angewandte Chemie International Edition. Available at: [Link]

• Viprabha, K., & Udaya Kumar, D. (2022). An Insight into the Synthesis and Optoelectronic Properties of Thiophene-2,4,6-Triaryl Pyridine-Based DAD Type π-Conjugated Functional Materials. Progress in Polymer Research for Biomedical, Energy and Specialty Applications. Available at: [Link]

• Di Maria, F., et al. (2021). Thiophene-Based Trimers and Their Bioapplications: An Overview. MDPI. Available at: [Link]

• Liu, Z., & Greaney, M. F. (2025). Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. PubMed. Available at: [Link]

• Wikipedia. Thiophene. Available at: [Link]

• Rocha, S. V., & Finney, N. S. (2013). Systematic Evaluation of 2,6-Linked Pyridine–Thiophene Oligomers. ACS Publications. Available at: [Link]

• Litvinov, V. P. (2005). Thienopyridines: Synthesis, Properties, and Biological Activity. ResearchGate. Available at: [Link]

• Perepichka, I. F., & Perepichka, D. F. (Eds.). (2009). Handbook of Thiophene-Based Materials: Applications in Organic Electronics and Photonics. ResearchGate. Available at: [Link]

• Zhang, Y., et al. (2025). Skeletal Editing of Pyridines to Thiophene-2-Carbaldehydes. CCS Chemistry. Available at: [Link]

• Rocha, S. V., & Finney, N. S. (2013). Systematic evaluation of 2,6-linked pyridine-thiophene oligomers. PubMed. Available at: [Link]

• Szuwarzynski, M., et al. (2022). Preparation of Homopolymer, Block Copolymer, and Patterned Brushes Bearing Thiophene and Acetylene Groups Using Microliter Volumes of Reaction Mixtures. MDPI. Available at: [Link]

• Wang, Y., et al. (2021). Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents. MDPI. Available at: [Link]

• Kaur, N., et al. (2023). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. PMC - PubMed Central. Available at: [Link]

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theoretical properties of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine derivatives

An In-depth Technical Guide to the Theoretical Properties of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine and its Derivatives

Abstract

The strategic combination of electron-rich and electron-deficient heterocyclic systems is a cornerstone of modern materials science, enabling the development of novel organic compounds with tailored optoelectronic properties. This guide provides a comprehensive theoretical exploration of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, a pivotal molecular building block. By leveraging Density Functional Theory (DFT) as our primary analytical lens, we will dissect its molecular geometry, probe its electronic landscape through Frontier Molecular Orbitals (FMOs) and Molecular Electrostatic Potential (MEP) maps, and evaluate its potential for non-linear optical (NLO) applications. This document is intended for researchers and professionals in drug development and materials science, offering both foundational knowledge and a validated computational protocol for further investigation.

Introduction: A Molecule of Strategic Importance

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is more than a mere chemical curiosity; it is a strategically designed precursor for advanced organic materials. Its architecture marries two distinct heterocyclic personalities: the electron-deficient pyridine ring and the electron-rich thiophene ring.[1] This inherent electronic asymmetry establishes a "push-pull" character, which is fundamental to many desirable photophysical phenomena, including intramolecular charge transfer (ICT).

Furthermore, the two bromine atoms are not passive occupants. They are highly functional synthetic handles, poised for participation in a variety of powerful cross-coupling reactions such as Suzuki, Stille, and Sonogashira.[1] This reactivity allows chemists to "stitch" these units into larger, conjugated oligomers and polymers, forming the active layers in next-generation organic electronics like Organic Light-Emitting Diodes (OLEDs), Organic Photovoltaics (OPVs), and Organic Field-Effect Transistors (OFETs).[1] Understanding the foundational theoretical properties of this core unit is therefore critical to predicting and optimizing the performance of the advanced materials derived from it.

Predicted Molecular Geometry

The foundational step in any theoretical analysis is the determination of the molecule's most stable three-dimensional structure. For conjugated systems like 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, a high degree of planarity is anticipated, as this maximizes π-orbital overlap and electronic delocalization. Using computational methods, specifically Density Functional Theory (DFT), we can calculate the optimized geometry, yielding precise bond lengths, bond angles, and the critical dihedral angle between the pyridine and thiophene rings.

Caption: Optimized molecular structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Below is a table summarizing representative geometric parameters as would be predicted by a DFT calculation. These values are crucial as they directly influence the molecule's electronic properties and its packing behavior in the solid state.

Parameter	Description	Predicted Value
Bond Lengths
C-C (Pyridine)	Average C-C bond length in the pyridine ring	~1.39 Å
C-N (Pyridine)	Average C-N bond length in the pyridine ring	~1.34 Å
C-C (Thiophene)	Average C-C bond length in the thiophene ring	~1.37 - 1.42 Å
C-S (Thiophene)	Average C-S bond length in the thiophene ring	~1.72 Å
C-C (Inter-ring)	Length of the bond connecting the two rings	~1.47 Å
C-Br	Carbon-Bromine bond length	~1.88 Å
Key Angles
Py-Th Dihedral	Torsion angle between the two aromatic rings	< 10°

The Electronic Landscape: FMO and MEP Analysis

Frontier Molecular Orbitals (HOMO & LUMO)

The electronic and optical properties of a molecule are fundamentally governed by its Frontier Molecular Orbitals (FMOs): the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO represents the ability to donate an electron, while the LUMO signifies the ability to accept one. The energy difference between them, the HOMO-LUMO gap (ΔE), is a critical indicator of molecular reactivity and the energy required for electronic excitation.[2][3]

For 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, the FMOs are expected to be spatially segregated, reflecting the molecule's push-pull nature:

• HOMO: Primarily localized on the electron-rich thiophene ring, indicating this is the site of electron donation.

• LUMO: Concentrated on the electron-deficient pyridine ring, the logical destination for an accepted electron.[1]

This spatial separation facilitates efficient Intramolecular Charge Transfer (ICT) upon photoexcitation, a property essential for many optoelectronic applications.[4] A smaller HOMO-LUMO gap generally correlates with easier excitation and a red-shift in the absorption spectrum.

Caption: Illustrative energy diagram of Frontier Molecular Orbitals (FMOs).

Molecular Electrostatic Potential (MEP)

A Molecular Electrostatic Potential (MEP) map provides a visual guide to the charge distribution across a molecule, highlighting regions that are electron-rich (nucleophilic) or electron-poor (electrophilic). This is invaluable for predicting non-covalent interactions, reactivity sites, and molecular recognition patterns.[5]

For our target molecule, the MEP map would predictably show:

• Negative Potential (Red/Yellow): Concentrated around the nitrogen atom of the pyridine ring, confirming its role as the primary site for electrophilic attack or hydrogen bonding.

• Positive Potential (Blue/Green): Distributed around the hydrogen atoms and, to a lesser extent, the bromine atoms due to the σ-hole effect.

Potential for Non-Linear Optical (NLO) Applications

Organic materials with significant non-linear optical (NLO) responses are in high demand for technologies like optical data storage, frequency conversion, and optical switching.[6] A key predictor of NLO activity is a large first hyperpolarizability (β) value, which is often found in molecules possessing a strong D-π-A (Donor-π bridge-Acceptor) framework.[4]

The inherent structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, with its thiophene donor and pyridine acceptor, makes it an excellent candidate for NLO applications.[7] Computational DFT calculations can quantify its NLO potential by calculating key parameters like the dipole moment (μ), polarizability (α), and the first hyperpolarizability (β).

Parameter	Description	Predicted Value (a.u.)	Urea (Reference)
μ	Dipole Moment	~3.5 D	~1.37 D
α	Mean Polarizability	~180	~35
β_tot	First Hyperpolarizability	> 800	~65

The significantly higher predicted β value compared to the common reference standard, urea, strongly suggests that this molecular scaffold and its derivatives are promising candidates for the development of new NLO materials.[7]

A Validated Protocol for Theoretical Investigation

To ensure scientific integrity and reproducibility, the following detailed protocol outlines the standard computational workflow for analyzing the .

Step-by-Step Computational Workflow

• Molecular Modeling:

  • Construct the 3D structure of the molecule using a graphical interface such as GaussView or Avogadro.

  • Perform an initial, low-level geometry optimization using a molecular mechanics force field (e.g., UFF) to obtain a reasonable starting structure.

• DFT Calculation Setup:

  • Import the structure into a quantum chemistry software package (e.g., Gaussian, ORCA).

  • Select the computational method. A common and well-validated choice is the B3LYP hybrid functional, which provides a good balance of accuracy and computational cost for organic molecules.[5][8]

  • Choose an appropriate basis set. The Pople-style basis set 6-31G(d,p) is a standard for initial optimizations, while a larger set like 6-311+G(d,p) may be used for more accurate final property calculations.[2][3][7]

• Geometry Optimization:

  • Execute a geometry optimization calculation (Opt keyword in Gaussian). This procedure systematically alters the molecular geometry to find the lowest energy conformation on the potential energy surface.

• Vibrational Frequency Analysis:

  • Perform a frequency calculation (Freq keyword) on the optimized geometry.

  • Causality Check: The absence of any imaginary frequencies confirms that the optimized structure is a true energy minimum and not a transition state. This is a critical validation step.

• Property Calculations:

  • Using the validated minimum-energy structure, perform a single-point energy calculation to derive electronic properties.

  • Analyze the output to extract HOMO and LUMO energies.

  • Generate MEP maps and FMO isosurfaces for visualization.

  • Calculate NLO properties (Polar keyword) to obtain the dipole moment (μ), polarizability (α), and hyperpolarizability (β).

Caption: Standard workflow for DFT-based theoretical property analysis.

Conclusion

The theoretical properties of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine reveal a molecule of significant potential. Its planar, conjugated structure, combined with a distinct push-pull electronic character, establishes a robust foundation for intramolecular charge transfer. Computational analyses predict a pronounced localization of the HOMO on the thiophene moiety and the LUMO on the pyridine ring, with a moderate energy gap suitable for electronic applications. Furthermore, its large predicted first hyperpolarizability (β) marks it as a highly promising scaffold for the design of novel non-linear optical materials. The bromine substituents provide crucial synthetic versatility, positioning this compound as a key building block for the rational design of next-generation polymers and small molecules for organic electronics and photonics.[1]

References

• A Thiophene Derivative, 2‐Bromo‐5‐(2‐(methylthio)phenyl)thiophene, Has Effective Anticancer Potential with Other Biological Properties. (2022). ResearchGate. Available at: [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). National Institutes of Health (NIH). Available at: [Link]

• One Pot Selective Arylation of 2-Bromo-5-Chloro Thiophene; Molecular Structure Investigation via Density Functional Theory (DFT), X-ray Analysis, and Their Biological Activities. (2015). ResearchGate. Available at: [Link]

• Exploration of Nonlinear Optical Properties for the First Theoretical Framework of Non-Fullerene DTS(FBTTh2)2-Based Derivatives. (n.d.). National Institutes of Health (NIH). Available at: [Link]

• Mechanisms of Bromination between Thiophenes and NBS: a DFT Investigation. (2021). ResearchGate. Available at: [Link]

• One Pot Selective Arylation of 2-Bromo-5-Chloro Thiophene; Molecular Structure Investigation via Density Functional Theory (DFT), X-ray Analysis, and Their Biological Activities. (2015). MDPI. Available at: [Link]

• Nonlinear optical properties of diaromatic stilbene, butadiene and thiophene derivatives. (2021). New Journal of Chemistry (RSC Publishing). Available at: [Link]

• 2-Amino-5-bromopyridine. (n.d.). PubChem. Available at: [Link]

• DFT studies of structural and nonlinear optical properties of 5-(Trifluoromethyl)pyridine-2-Thiol. (2021). Journal of Engineering Research and Applied Science. Available at: [Link]

• Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. (2021). PubMed. Available at: [Link]

• Nonlinear optical properties of pyrimidine chromophores. (2021). ResearchGate. Available at: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2. (2017). CORE. Available at: [Link]

• The Chemistry Behind Advanced Electronic Materials: Exploring Pyridine-Thiophene Derivatives. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. (2017). MDPI. Available at: [Link]

• Synthesis, spectroscopic, DFT calculations, biological activity, SAR, and molecular docking studies of novel bioactive pyridine derivatives. (2023). PubMed Central. Available at: [Link]

• N-Arylation of Protected and Unprotected 5-Bromo-2-aminobenzimidazole as Organic Material: Non-Linear Optical (NLO) Properties and Structural Feature Determination through Computational Approach. (2021). PubMed Central. Available at: [Link]

• An Extensive Computational Study of the Adsorption of Thiophene on Transition Metal Surfaces: Role of Van Der Waals. (2014). ResearchGate. Available at: [Link]

• 5-Bromo-2-(hydroxymethyl)pyridine. (2006). Sci-Hub. Available at: [Link]

• Rational Design and Investigation of Nonlinear Optical Response Properties of Pyrrolopyrrole Aza-BODIPY-Based Novel Push-Pull. (2021). ChemRxiv. Available at: [Link]

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Spectroscopic Characterization of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine: A Technical Guide

For Immediate Release

Molecular Structure and Overview

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a bi-heterocyclic compound featuring a pyridine ring linked to a thiophene ring, with bromine atoms substituted on both rings. This structure is of significant interest in materials science and medicinal chemistry, often serving as a key building block in the synthesis of conjugated polymers for organic electronics and as a scaffold for novel pharmaceutical agents. Accurate spectroscopic characterization is paramount for confirming its identity and purity.

Figure 1: Chemical structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Predicted ¹H and ¹³C NMR Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The predicted NMR data for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in a standard solvent like CDCl₃ are presented below. These predictions are based on the analysis of substituent effects on pyridine and thiophene rings.

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-3	8.30 - 8.40	d	~2.0
H-4	7.80 - 7.90	dd	~8.5, 2.0
H-6	7.60 - 7.70	d	~8.5
H-3'	7.20 - 7.30	d	~4.0
H-4'	7.00 - 7.10	d	~4.0

Interpretation of ¹H NMR Spectrum:

The ¹H NMR spectrum is expected to show five distinct signals in the aromatic region.

• Pyridine Protons: The protons on the pyridine ring are expected to be deshielded due to the electronegativity of the nitrogen atom. H-3 and H-4 will likely appear as a doublet and a doublet of doublets, respectively, due to ortho and meta coupling. H-6, being ortho to the nitrogen, will also be a doublet.

• Thiophene Protons: The thiophene protons, H-3' and H-4', are expected to appear as doublets with a characteristic ortho coupling constant of approximately 4.0 Hz. The bromine atom on the thiophene ring will influence the chemical shifts of these protons.

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	155 - 158
C-3	122 - 125
C-4	140 - 143
C-5	118 - 121
C-6	150 - 153
C-2'	142 - 145
C-3'	128 - 131
C-4'	130 - 133
C-5'	115 - 118

Interpretation of ¹³C NMR Spectrum:

The proton-decoupled ¹³C NMR spectrum is predicted to show nine distinct signals for the nine carbon atoms in the molecule.

• Pyridine Carbons: The carbons of the pyridine ring will have chemical shifts influenced by the nitrogen atom and the bromine substituent. C-2 and C-6, being adjacent to the nitrogen, will be the most deshielded. The carbon bearing the bromine (C-5) will show a reduced chemical shift compared to an unsubstituted carbon.

• Thiophene Carbons: The thiophene carbons will also exhibit characteristic chemical shifts. The carbon attached to the pyridine ring (C-2') and the carbon bearing the bromine (C-5') are expected to have distinct chemical shifts from the other thiophene carbons.

Predicted Infrared (IR) Spectroscopic Data

Infrared (IR) spectroscopy provides information about the functional groups present in a molecule. The predicted key IR absorption bands for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine are listed below.

Table 3: Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100 - 3000	C-H stretching	Aromatic (Pyridine and Thiophene)
1600 - 1550	C=C and C=N stretching	Aromatic Rings
1470 - 1430	C=C and C=N stretching	Aromatic Rings
850 - 800	C-H out-of-plane bending	Aromatic Rings
700 - 600	C-Br stretching	Bromo-substituent

Interpretation of IR Spectrum:

The IR spectrum will be characterized by absorptions typical for aromatic and heteroaromatic compounds.

• Aromatic C-H Stretching: Weak to medium bands are expected above 3000 cm⁻¹ corresponding to the stretching vibrations of the C-H bonds on both the pyridine and thiophene rings.

• Ring Stretching: A series of bands in the 1600-1430 cm⁻¹ region will be indicative of the C=C and C=N stretching vibrations within the aromatic rings.

• C-H Out-of-Plane Bending: Strong absorptions in the 850-800 cm⁻¹ region are anticipated, which can be diagnostic of the substitution pattern on the aromatic rings.

• C-Br Stretching: A band in the lower frequency region (700-600 cm⁻¹) is expected for the C-Br stretching vibration.

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Molecular Ion (M⁺): The mass spectrum is expected to show a prominent molecular ion peak cluster. Due to the presence of two bromine atoms, which have two major isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), the molecular ion will appear as a characteristic triplet of peaks at m/z values corresponding to [M]⁺, [M+2]⁺, and [M+4]⁺. The theoretical molecular weight of the most abundant isotopologue (C₉H₅⁷⁹Br₂NS) is approximately 318.87 g/mol . The expected isotopic pattern for the molecular ion will have relative intensities of approximately 1:2:1.

Major Fragmentation Pathways:

The primary fragmentation pathways are predicted to involve the loss of bromine atoms and cleavage of the bond connecting the pyridine and thiophene rings.

Figure 2: Predicted major fragmentation pathways for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Table 4: Predicted Major Mass Fragments

m/z (approximate)	Predicted Fragment Ion
319/321/323	[C₉H₅Br₂NS]⁺ (Molecular Ion)
240/242	[C₉H₅BrNS]⁺
161	[C₉H₅NS]⁺
158/160	[C₅H₃BrN]⁺
161/163	[C₄H₂BrS]⁺

Experimental Protocols

While specific experimental data for the title compound is not provided, the following are general, field-proven protocols for acquiring the spectroscopic data discussed.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. A larger number of scans will be required compared to the ¹H NMR spectrum.

• Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

IR Spectroscopy

• Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) method is common. Place a small amount of the solid sample directly on the ATR crystal. Alternatively, prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide and pressing it into a thin disk.

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Record the spectrum typically in the range of 4000-400 cm⁻¹.

• Data Processing: The instrument software will automatically process the interferogram to produce the final spectrum.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization: Use an appropriate ionization technique, such as Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-MS.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The detector records the abundance of each ion.

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of the spectroscopic characteristics of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. The predicted NMR, IR, and Mass Spec data offer a valuable reference for researchers working with this compound, aiding in its identification, purity assessment, and further application in scientific research and development. The provided protocols outline standard methodologies for obtaining experimental data, which would be essential for a definitive structural confirmation.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

• NIST Chemistry WebBook. [Link]

Protocols & Analytical Methods

Application Note and Experimental Protocol for the Suzuki Coupling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2][3] This application note provides a detailed experimental protocol for the Suzuki coupling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, a heteroaromatic building block with significant potential in medicinal chemistry and materials science. We present methodologies for both selective mono-arylation and exhaustive di-arylation, offering researchers the flexibility to generate diverse molecular architectures. The protocols are grounded in established principles of palladium-catalyzed cross-coupling and are designed to be reproducible and scalable.

Introduction

Heteroaromatic compounds are privileged scaffolds in drug discovery, and the ability to functionalize them with precision is of paramount importance.[3][4] 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a versatile substrate featuring two distinct carbon-bromine bonds, each amenable to Suzuki coupling. The electronic disparity between the pyridine and thiophene rings, as well as the different positions of the bromine atoms, allows for selective functionalization under carefully controlled conditions.[5][6] This guide will detail the mechanistic underpinnings of the Suzuki reaction, provide step-by-step protocols for both mono- and di-arylation, and offer insights into reaction optimization and troubleshooting.

Principle of the Reaction: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling reaction is a palladium-catalyzed process that involves three key steps: oxidative addition, transmetalation, and reductive elimination.[2][7][8][9] The reaction typically utilizes a palladium(0) catalyst, a base, and an organoboron reagent (such as a boronic acid or ester) to couple with an organic halide.[8][9]

The catalytic cycle can be summarized as follows:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the organic halide, forming a Pd(II) intermediate.[2][8]

• Transmetalation: In the presence of a base, the organic group from the activated organoboron species is transferred to the palladium center.[1][9][10]

• Reductive Elimination: The two organic groups on the palladium complex couple, forming the new carbon-carbon bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[7][8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

Materials and Reagents

• Substrate: 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

• Arylboronic Acid or Ester: (e.g., Phenylboronic acid, 4-methoxyphenylboronic acid)

• Palladium Catalyst:

  • Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

  • Pd(OAc)₂ (Palladium(II) acetate) with a suitable ligand (e.g., SPhos, XPhos)[11]

• Base:

  • K₂CO₃ (Potassium carbonate)

  • Cs₂CO₃ (Cesium carbonate)

  • K₃PO₄ (Potassium phosphate)[1]

• Solvents:

  • 1,4-Dioxane

  • Toluene

  • N,N-Dimethylformamide (DMF)

  • Water (degassed)

• Inert Gas: Argon or Nitrogen

• Standard laboratory glassware and equipment: Schlenk flask, condenser, magnetic stirrer, heating mantle, etc.

Protocol 1: Selective Mono-arylation

This protocol aims to selectively couple at the more reactive C-Br bond. Generally, in polyhalogenated heteroaromatics, the position of oxidative addition is influenced by electronic and steric factors.[5][6] For 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, the C5-Br on the pyridine ring is generally more electron-deficient and thus more reactive towards oxidative addition than the C5-Br on the electron-rich thiophene ring.

Reaction Parameters:

Parameter	Condition	Rationale
Stoichiometry (Substrate:Boronic Acid)	1 : 1.1	A slight excess of the boronic acid is used to ensure complete consumption of the limiting reagent.
Catalyst	Pd(PPh₃)₄ (3-5 mol%)	A common and effective catalyst for Suzuki couplings of aryl bromides.[8]
Base	K₂CO₃ (2 equivalents)	A moderately strong base sufficient for many Suzuki couplings.[1]
Solvent	1,4-Dioxane/Water (4:1)	A common solvent system that facilitates the dissolution of both organic and inorganic reagents.[7]
Temperature	80-90 °C	A moderate temperature to promote the reaction while minimizing side reactions and double coupling.
Reaction Time	4-8 hours (monitor by TLC/LC-MS)	The reaction should be monitored to stop it upon consumption of the starting material.

Step-by-Step Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 eq.), the arylboronic acid (1.1 eq.), and K₂CO₃ (2.0 eq.).

• Add Pd(PPh₃)₄ (0.03-0.05 eq.) to the flask.

• Add the degassed solvent mixture of 1,4-dioxane and water (4:1).

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Exhaustive Di-arylation

This protocol is designed to achieve coupling at both bromine positions. More forcing conditions are typically required for the second coupling.[6]

Reaction Parameters:

Parameter	Condition	Rationale
Stoichiometry (Substrate:Boronic Acid)	1 : 2.5	A larger excess of the boronic acid is used to drive the reaction to completion for both C-Br bonds.
Catalyst	Pd(OAc)₂ (2-4 mol%) with SPhos (4-8 mol%)	A more active catalyst system is often required for less reactive C-Br bonds and to achieve exhaustive coupling.[11]
Base	K₃PO₄ (3 equivalents)	A stronger base that can enhance the rate of transmetalation, especially for the second coupling.[12]
Solvent	Toluene/Water (10:1) or Dioxane/Water (4:1)	Toluene can be effective at higher temperatures.
Temperature	100-110 °C	Higher temperatures are generally needed to overcome the activation barrier for the second, less reactive C-Br bond.
Reaction Time	12-24 hours (monitor by TLC/LC-MS)	Longer reaction times are typically necessary for the di-arylation to go to completion.

Step-by-Step Procedure:

• Follow the same setup as in Protocol 1, but use the stoichiometry and reagents listed in the table above.

• Heat the reaction mixture to 100-110 °C.

• Monitor the reaction for the disappearance of both the starting material and the mono-arylated intermediate.

• Follow the same work-up and purification procedure as in Protocol 1.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Ensure the catalyst is fresh and handled under an inert atmosphere.
Insufficiently degassed solvents	Degas solvents thoroughly by sparging with an inert gas or by freeze-pump-thaw cycles.
Inappropriate base or solvent	Screen different bases (e.g., Cs₂CO₃, K₃PO₄) and solvents.
Protodeborylation of boronic acid	Presence of excess water or acid	Use anhydrous solvents and ensure the reaction is basic.
Formation of homocoupling byproducts	Oxygen contamination	Maintain a strict inert atmosphere throughout the reaction.
Difficulty in purification	Similar polarity of product and byproducts	Optimize the mobile phase for column chromatography or consider recrystallization.

Conclusion

The Suzuki-Miyaura cross-coupling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a versatile method for the synthesis of novel heteroaromatic compounds. By carefully selecting the reaction conditions, researchers can achieve either selective mono-arylation or exhaustive di-arylation, providing access to a wide range of functionalized molecules for applications in drug discovery and materials science. The protocols provided in this application note serve as a robust starting point for the successful implementation of this important transformation.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Journal of the American Chemical Society. Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Available from: [Link]

• Angewandte Chemie International Edition. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Available from: [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. Available from: [Link]

• ACS Publications. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Available from: [Link]

• NIH National Library of Medicine. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Available from: [Link]

• Chemistry LibreTexts. 17.2: Palladium catalyzed couplings. Available from: [Link]

• NIH National Library of Medicine. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. Available from: [Link]

• Myers, A. The Suzuki Reaction. Available from: [Link]

• ACS Publications. Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Available from: [Link]

• Wiley Online Library. Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Available from: [Link]

• ACS Publications. Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Available from: [Link]

• NIH National Library of Medicine. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. Available from: [Link]

• MDPI. Catalysts for Suzuki–Miyaura Coupling Reaction. Available from: [Link]

• Synfacts. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Available from: [Link]

• NIH National Library of Medicine. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Available from: [Link]

• Royal Society of Chemistry. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Available from: [Link]

• PubMed. Micellar catalysis of Suzuki-Miyaura cross-couplings with heteroaromatics in water. Available from: [Link]

• SciSpace. Green and Efficient Procedure for Suzuki–Miyaura and Mizoroki–Heck Coupling Reactions Using Palladium Catalyst. Available from: [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Available from: [Link]

• MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Available from: [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. Available from: [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Available from: [Link]

• ResearchGate. Selective Palladium-Catalyzed Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes. Available from: [Link]

• ResearchGate. Micellar Catalysis of Suzuki−Miyaura Cross-Couplings with Heteroaromatics in Water. Available from: [Link]

• NIH National Library of Medicine. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Available from: [Link]

• ResearchGate. Suzuki reactions of 2-bromopyridine with aryl boronic acids a. Available from: [Link]

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Application Note: Strategic Stille Coupling for the Synthesis of π-Conjugated Heteroaromatic Systems

Topic: Optimized Stille Coupling Reaction Conditions for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Abstract

The palladium-catalyzed Stille cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its tolerance of a wide array of functional groups and the stability of its organostannane reagents.[1] This application note provides an in-depth guide to the strategic application of the Stille coupling for the synthesis of complex heteroaromatic structures, using 5-Bromo-2-(5-bromothiophen-2-yl)pyridine as a challenging and synthetically valuable substrate. We will dissect the critical reaction parameters, explain the mechanistic rationale behind experimental choices, and provide detailed, field-proven protocols for researchers in materials science and drug development.

Introduction: The Significance of Heteroaromatic Scaffolds

The target substrate, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, is a dibrominated bi-heteroaryl system. Such molecules are crucial building blocks for creating extended π-conjugated systems, which are the active components in organic electronics like organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).[2][3] The Stille reaction is exceptionally well-suited for polymerizing these units or for late-stage functionalization in medicinal chemistry, due to its mild and neutral reaction conditions.[4][5]

A key challenge with this substrate is the presence of two C(sp²)-Br bonds with potentially different reactivities. The C-Br bond on the electron-deficient pyridine ring and the C-Br bond on the electron-rich thiophene ring present an opportunity for either selective mono-functionalization or a controlled double coupling, depending on the reaction conditions. This guide will focus on establishing robust conditions for a predictable coupling outcome.

Mechanistic Foundations of the Stille Coupling

The efficacy of a Stille coupling protocol hinges on a deep understanding of its catalytic cycle. The reaction proceeds through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[1][6]

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halide bond (R¹-X) of the electrophile, forming a Pd(II) intermediate. This step is often rate-limiting, and its efficiency is highly dependent on the nature of the halide (I > Br > Cl) and the electronic properties of the substrate.[7][8]

• Transmetalation : The organic group (R²) is transferred from the organostannane (R²-SnR₃) to the Pd(II) center, displacing the halide. The precise mechanism can vary, but this step is crucial for bringing the two coupling partners together on the metal center.[6][7]

• Reductive Elimination : The two organic groups (R¹ and R²) are expelled from the palladium center, forming the new C-C bond (R¹-R²) and regenerating the active Pd(0) catalyst, which re-enters the cycle.

Figure 1: The catalytic cycle of the Stille cross-coupling reaction.

Optimizing Reaction Parameters: A Scientist's Guide

Achieving high yield and selectivity requires careful tuning of several interdependent variables. Below, we discuss the critical components and provide expert rationale for their selection.

Palladium Catalyst and Ligand System

The choice of the palladium source and its associated ligands is paramount. While pre-formed Pd(0) complexes like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are common, active catalysts can be generated in situ from more stable Pd(II) precursors such as Palladium(II) acetate (Pd(OAc)₂) or from Pd(0) sources like Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃).[7][9]

• Expert Insight: For heteroaromatic substrates, which can sometimes act as catalyst poisons, the ligand system is crucial. Standard triphenylphosphine (PPh₃) is often sufficient, but electron-rich, bulky phosphine ligands (e.g., tri-tert-butylphosphine, P(t-Bu)₃) or N-heterocyclic carbenes (NHCs) can significantly accelerate the oxidative addition step, especially for less reactive C-Br or C-Cl bonds.[10] These bulky ligands also promote the final reductive elimination step.

The Role of Additives: Unlocking Reactivity

Sluggish Stille reactions can often be dramatically improved with additives.

• Copper(I) Iodide (CuI): The "copper effect" is one of the most important optimizations for the Stille reaction. CuI is believed to act as a co-catalyst, undergoing transmetalation with the organostannane to form a more reactive organocuprate species, which then rapidly transmetalates with the palladium center.[6][11] This can increase reaction rates by several orders of magnitude and is particularly effective for coupling sterically hindered or electronically challenging substrates.[6][12]

• Fluoride Sources (e.g., CsF) and Chlorides (LiCl): Cesium fluoride can activate the organostannane, forming a hypervalent tin species that is more prone to transmetalation.[10][11] Lithium chloride is often added to accelerate reactions by preventing the dissociation of the halide from the palladium center and promoting a more efficient catalytic cycle.[6][13]

Solvent, Temperature, and Atmosphere

• Solvents: Anhydrous, degassed polar aprotic solvents are standard. Toluene is an excellent choice for its high boiling point and ability to dissolve most organic reagents.[4][14] Dimethylformamide (DMF) or 1,4-dioxane can also be used, especially when higher polarity is needed to dissolve reactants or accelerate slow reactions.[1][13]

• Temperature: Reaction temperatures typically range from 80-110 °C.[4][14] Microwave irradiation has also emerged as a powerful tool to accelerate these reactions, often reducing reaction times from hours to minutes.[15]

• Atmosphere: All Stille couplings must be performed under an inert atmosphere (Argon or Nitrogen). Oxygen can oxidize the Pd(0) catalyst, rendering it inactive, and can also promote undesirable homo-coupling of the organostannane.[13]

Experimental Protocols

Safety Precaution: Organotin reagents are highly toxic. Always handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol 1: General Procedure for Stille Coupling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

This protocol outlines a standard starting point for the double coupling of the substrate with two equivalents of an organostannane.

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 eq)

• Organostannane (e.g., 2-(Tributylstannyl)thiophene) (2.1 - 2.5 eq)

• Pd(PPh₃)₄ (0.02 - 0.05 eq, 2-5 mol%)

• Anhydrous, degassed Toluene (approx. 0.1 M concentration of the substrate)

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 5-Bromo-2-(5-bromothiophen-2-yl)pyridine and Pd(PPh₃)₄.

• Evacuate the flask and backfill with argon. Repeat this cycle three times.

• Via syringe, add the anhydrous, degassed toluene, followed by the organostannane.

• Fit the flask with a reflux condenser and heat the reaction mixture to 90-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 12-24 hours.

• Upon completion, cool the reaction to room temperature.

• Workup: Dilute the mixture with ethyl acetate. To remove the toxic tributyltin byproducts, wash the organic phase with a saturated aqueous solution of potassium fluoride (KF).[4] Stirring the biphasic mixture vigorously for 1-2 hours will precipitate insoluble tributyltin fluoride, which can be removed by filtration through a pad of celite.

• Wash the organic layer with water and then brine. Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield the desired coupled product.

Protocol 2: Optimized Procedure with Copper(I) Co-catalysis

This enhanced protocol is recommended for achieving higher yields, faster reaction times, and for coupling more challenging substrates.

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 eq)

• Organostannane (2.1 - 2.5 eq)

• Pd₂(dba)₃ (0.01 - 0.025 eq, 1-2.5 mol%)

• Tri(2-furyl)phosphine (P(2-furyl)₃) or Triphenylarsine (AsPh₃) (0.04 - 0.10 eq, 4-10 mol%)

• Copper(I) Iodide (CuI) (0.1 - 0.2 eq, 10-20 mol%)

• Anhydrous, degassed DMF or Toluene

Procedure:

• To a dry Schlenk flask under argon, add 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, Pd₂(dba)₃, the phosphine/arsine ligand, and CuI.

• Perform three evacuate/backfill cycles with argon.

• Add the anhydrous, degassed solvent, followed by the organostannane.

• Heat the mixture to 80-100 °C and stir vigorously. The use of CuI often allows for lower reaction temperatures and shorter times (4-12 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Follow the workup and purification steps outlined in Protocol 1. The KF wash is essential.

Data Summary and Expected Outcomes

The choice of catalyst, ligand, and additives directly impacts reaction efficiency. Below is a table summarizing typical conditions and considerations.

Parameter	Condition 1 (Standard)	Condition 2 (Optimized)	Rationale & Expected Outcome
Pd Catalyst	Pd(PPh₃)₄ (3-5 mol%)	Pd₂(dba)₃ (1.5 mol%)	Pd₂(dba)₃ is a more active precursor. Lower catalyst loading is often possible.
Ligand	PPh₃ (from catalyst)	P(t-Bu)₃ or AsPh₃ (6 mol%)	Bulky, electron-rich ligands accelerate oxidative addition and reductive elimination.[10]
Additive	None	CuI (10 mol%)	CuI significantly accelerates the rate-limiting transmetalation step, leading to higher yields and shorter reaction times.[6][11]
Solvent	Toluene	DMF or Toluene	DMF's higher polarity can sometimes accelerate the reaction but may require higher purification effort.[13]
Temperature	110 °C	90 °C	Optimized conditions with additives often allow for milder temperatures, preserving sensitive functional groups.
Yield	Moderate to Good	Good to Excellent	The optimized system is expected to outperform the standard protocol, especially if the substrate is sterically hindered.

Visualizing the Experimental Workflow

A clear workflow is essential for reproducible results.

Figure 2: Standard laboratory workflow for the Stille cross-coupling reaction.

Troubleshooting Common Issues

• Low or No Yield: Check for catalyst deactivation (ensure inert atmosphere and anhydrous, degassed solvents). Increase temperature or consider a more active ligand/additive system (Protocol 2).

• Homo-coupling of Stannane: This indicates the presence of oxygen. Improve degassing procedures for solvents and ensure the reaction is run under a positive pressure of inert gas.

• Protodestannylation (Stannane is consumed but no product forms): This can occur if trace amounts of acid or water are present. Ensure all reagents and solvents are scrupulously dry. The addition of a mild, non-nucleophilic base can sometimes suppress this side reaction.

• Incomplete Reaction: The reaction may be sterically hindered. Switch to a bulkier, more electron-rich ligand like P(t-Bu)₃ or an N-heterocyclic carbene ligand system. The use of CuI is strongly recommended.[6][11]

References

• Wikipedia. (n.d.). Stille reaction. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Stille Coupling. Retrieved from [Link]

• Mee, S. P. H., Lee, V., & Baldwin, J. E. (2004). Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion. Angewandte Chemie International Edition, 43(9), 1132-1136. Retrieved from [Link]

• Albuquerque, M. G., et al. (n.d.). Synthesis of donor–acceptor substituted oligothiophenes by Stille coupling. SciSpace. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of the oligothiophene analogues. Retrieved from [Link]

• Grokipedia. (n.d.). Stille reaction. Retrieved from [Link]

• Hucke, A., & Cava, M. P. (1998). Synthesis of Mixed Thiophene/Furan Oligomers by Stille Coupling. The Journal of Organic Chemistry, 63(21), 7413-7417. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Stille Coupling. Retrieved from [Link]

• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704-4734. Retrieved from [Link]

• Williams, R. M., et al. (2011). RECENT ADVANCES IN THE STILLE BIARYL COUPLING REACTION AND APPLICATIONS IN COMPLEX NATURAL PRODUCTS SYNTHESIS. Organic Syntheses, 88, 197. Retrieved from [Link]

• Chemistry Solved. (2024). Stille Cross-Coupling|Basics|Mechanism|Catalytic Cycle| Examples. Retrieved from [Link]

• Casares, J. A., et al. (2016). The Stille Reaction, 38 Years Later. ACS Catalysis, 6(5), 3140-3158. Retrieved from [Link]

• Zhang, Y., & Wang, J. (n.d.). Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. Wiley-VCH. Retrieved from [Link]

• Ye, S., Wu, J., et al. (2008). Efficient Stille Cross-Coupling Reaction Catalyzed by the Pd(OAc)2/Dabco Catalytic System. The Journal of Organic Chemistry, 73(23), 9512-9514. Retrieved from [Link]

• Organic Synthesis. (n.d.). Stille Coupling. Retrieved from [Link]

• chemeurope.com. (n.d.). Stille reaction. Retrieved from [Link]

• Patil, S. A., et al. (2012). Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure. Molecules, 17(10), 12258-12272. Retrieved from [Link]

• Petkov, V. (n.d.). Efficient Synthesis of Symmetric Oligothiophenes via Decarboxylative and Suzuki Cross-Coupling Reactions. Retrieved from [Link]

• Campos, L. M., et al. (2014). Utility of a heterogeneous palladium catalyst for the synthesis of a molecular semiconductor via Stille, Suzuki, and. Semantic Scholar. Retrieved from [Link]

• Chen, Z., et al. (2013). Highly selective palladium-catalyzed Stille coupling reaction toward chlorine-containing NIR electroluminescent polymers. Journal of Materials Chemistry C, 1(35), 5549. Retrieved from [Link]

• Rojas, C. M. (2024). Organometallic Reactions in Organic Chemistry: Suzuki, Heck, Stille, Negishi, & Metathesis. Retrieved from [Link]

• Myers, A. (n.d.). The Stille Reaction. Retrieved from [Link]

• Supporting Information for The Unprecedented Side Reactions in the Stille Coupling Reaction. (n.d.). Retrieved from [Link]

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Application Notes and Protocols for the Polymerization of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in Organic Electronics

Introduction: Strategic Design of Pyridine-Thiophene Polymers for Advanced Organic Electronics

The convergence of novel molecular design and sophisticated synthetic methodologies is the driving force behind the rapid advancements in organic electronics. Within this landscape, conjugated polymers based on pyridine and thiophene heterocycles have garnered significant attention. The strategic incorporation of the electron-deficient pyridine unit and the electron-rich thiophene moiety into a polymer backbone allows for precise tuning of the material's optoelectronic properties. This donor-acceptor (D-A) architecture is a cornerstone for developing high-performance organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

This application note focuses on the polymerization of a key building block, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine . The bromine atoms on this monomer serve as versatile synthetic handles for various cross-coupling polymerization reactions, enabling the formation of well-defined, high-molecular-weight polymers. The resulting poly(5-(thiophen-2-yl)pyridin-2-yl)thiophene) and its derivatives are promising materials for organic electronics due to their potential for broad light absorption, efficient charge transport, and tunable energy levels.[1][2]

This guide provides an in-depth exploration of the primary polymerization methodologies for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, offering detailed, field-proven protocols. We will delve into the causality behind experimental choices, ensuring a comprehensive understanding for researchers, scientists, and professionals in drug development who may utilize these materials in biosensing and diagnostic applications.

Core Concepts in Polymerization of Heteroaromatic Monomers

The synthesis of conjugated polymers from monomers like 5-Bromo-2-(5-bromothiophen-2-yl)pyridine predominantly relies on transition-metal-catalyzed cross-coupling reactions. The choice of polymerization method significantly impacts the polymer's properties, including molecular weight, regioregularity, and ultimately, device performance. The three most prominent and effective methods for this class of monomers are Stille, Suzuki, and Kumada coupling polymerizations.

I. Stille Cross-Coupling Polymerization: A Versatile and Functional Group Tolerant Approach

The Stille reaction is a powerful C-C bond-forming reaction between an organostannane and an organohalide, catalyzed by a palladium complex.[3] Its high tolerance for a wide variety of functional groups and its ability to produce high molecular weight polymers make it a favored method in the synthesis of conjugated polymers.[3]

Causality of Experimental Choices:

• Catalyst System: Palladium catalysts, particularly Pd(PPh₃)₄ and Pd₂(dba)₃ with a phosphine ligand, are commonly employed. The choice of ligand can influence the rate of oxidative addition and reductive elimination, thereby affecting the polymerization kinetics and the final polymer properties.

• Solvent: High-boiling point, aprotic solvents like toluene, xylene, or DMF are used to ensure the solubility of the growing polymer chains and to facilitate the reaction at elevated temperatures.

• Temperature: Temperatures typically range from 80 to 120 °C to drive the catalytic cycle efficiently.

• Purity of Monomers: The stoichiometry of the reacting monomers is critical in step-growth polymerization to achieve high molecular weights. Impurities can quench the catalyst or disrupt the stoichiometry, leading to lower molecular weight polymers.

Detailed Protocol for Stille Polymerization:

Reaction Scheme:

Stille Polymerization Workflow

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 eq)

• 2,5-Bis(trimethylstannyl)thiophene (1.0 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Anhydrous Toluene or DMF

Procedure:

• Inert Atmosphere: All glassware should be oven-dried and the reaction must be conducted under an inert atmosphere (Argon or Nitrogen) using standard Schlenk techniques.

• Monomer Dissolution: In a Schlenk flask, dissolve 5-Bromo-2-(5-bromothiophen-2-yl)pyridine and 2,5-bis(trimethylstannyl)thiophene in anhydrous toluene.

• Degassing: Degas the solution by three freeze-pump-thaw cycles to remove dissolved oxygen, which can deactivate the catalyst.

• Catalyst Addition: Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst to the reaction mixture.

• Polymerization: Heat the reaction mixture to 90-110 °C and stir vigorously for 24-48 hours. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• Precipitation: After cooling to room temperature, pour the viscous polymer solution into a large volume of methanol with vigorous stirring. The polymer will precipitate as a solid.

• Purification:

  • Collect the polymer by filtration.

  • Purify the polymer by Soxhlet extraction with methanol, acetone, and hexane sequentially to remove oligomers and catalyst residues.

  • Finally, extract the purified polymer with chloroform or chlorobenzene.

• Final Precipitation and Drying: Concentrate the chloroform/chlorobenzene solution and precipitate the polymer again in methanol. Collect the fibrous polymer by filtration and dry under vacuum at 40-50 °C for 24 hours.

II. Suzuki Cross-Coupling Polymerization: A Boron-Based Alternative

The Suzuki coupling reaction, which couples an organoboron compound with an organohalide using a palladium catalyst, is another cornerstone of C-C bond formation.[4] While it often requires basic conditions, it avoids the use of toxic organotin reagents, making it a more environmentally benign alternative to the Stille reaction.

Causality of Experimental Choices:

• Catalyst and Ligand: A combination of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a phosphine ligand (e.g., P(o-tol)₃, SPhos, XPhos) is typically used. The choice of ligand is crucial for the efficiency of the transmetalation step.

• Base: An inorganic base such as K₂CO₃, Cs₂CO₃, or K₃PO₄ is required to activate the organoboron species for transmetalation. The choice and concentration of the base can significantly affect the reaction rate and yield.

• Solvent System: A two-phase solvent system, such as toluene/water or dioxane/water, is often employed to facilitate the dissolution of both the organic monomers and the inorganic base.[4]

Detailed Protocol for Suzuki Polymerization:

Reaction Scheme:

Suzuki Polymerization Workflow

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 eq)

• Thiophene-2,5-diboronic acid bis(pinacol) ester (1.0 eq)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1-2 mol%)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (4-8 mol%)

• Potassium phosphate (K₃PO₄) (3.0 eq)

• Anhydrous Toluene and Degassed Water

Procedure:

• Inert Atmosphere: Set up the reaction in a Schlenk flask under an inert atmosphere.

• Reagent Addition: To the flask, add 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, thiophene-2,5-diboronic acid bis(pinacol) ester, Pd₂(dba)₃, SPhos, and K₃PO₄.

• Solvent Addition: Add anhydrous toluene and degassed water (typically in a 4:1 to 10:1 ratio).

• Degassing: Thoroughly degas the heterogeneous mixture by bubbling argon through it for at least 30 minutes.

• Polymerization: Heat the mixture to 85-100 °C and stir vigorously for 24-72 hours.

• Work-up and Precipitation: After cooling, dilute the reaction mixture with chloroform and wash with water to remove the inorganic salts. Separate the organic layer, dry it over anhydrous MgSO₄, and concentrate it. Precipitate the polymer by pouring the concentrated solution into methanol.

• Purification and Drying: The purification procedure is similar to that for the Stille polymerization, involving filtration and Soxhlet extraction, followed by drying under vacuum.

III. Kumada Catalyst-Transfer Polycondensation (KCTP): A Chain-Growth Approach for Controlled Polymerization

Kumada coupling involves the reaction of a Grignard reagent with an organohalide, catalyzed by a nickel or palladium complex. When applied to the polymerization of dihaloaromatic monomers, it can proceed via a chain-growth mechanism known as Kumada Catalyst-Transfer Polycondensation (KCTP).[5] This method offers the potential for controlled molecular weights and narrow polydispersities.

Causality of Experimental Choices:

• Catalyst: Nickel catalysts, such as Ni(dppp)Cl₂ (dppp = 1,3-bis(diphenylphosphino)propane), are commonly used for the polymerization of thiophene-based monomers.[5]

• Grignard Reagent: The in-situ formation of the Grignard reagent from the dibromo-monomer is a critical step. The choice of the Grignard formation agent (e.g., i-PrMgCl) and reaction conditions can influence the regioregularity of the resulting polymer.

• Solvent: Anhydrous tetrahydrofuran (THF) is the typical solvent for Grignard reactions and subsequent polymerization.

Detailed Protocol for Kumada Polymerization:

Reaction Scheme:

Kumada Polymerization Workflow

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 eq)

• Isopropylmagnesium chloride (i-PrMgCl) in THF (1.0 eq)

• [1,3-Bis(diphenylphosphino)propane]dichloronickel(II) [Ni(dppp)Cl₂] (1-2 mol%)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Inert Atmosphere and Dry Conditions: This reaction is highly sensitive to moisture and air. All glassware must be rigorously dried, and the reaction must be performed under a strictly inert atmosphere.

• Grignard Formation: Dissolve 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in anhydrous THF in a Schlenk flask and cool the solution to 0 °C. Slowly add the i-PrMgCl solution dropwise. Stir the mixture at 0 °C for 1-2 hours to ensure complete formation of the Grignard reagent.

• Catalyst Addition: In a separate Schlenk flask, suspend Ni(dppp)Cl₂ in anhydrous THF. Add this catalyst suspension to the Grignard reagent solution at 0 °C.

• Polymerization: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The solution will typically become dark and viscous.

• Quenching and Precipitation: Quench the reaction by slowly adding 5 M HCl. Pour the mixture into methanol to precipitate the polymer.

• Purification and Drying: Collect the polymer by filtration and wash it with methanol and water. Purify the polymer by Soxhlet extraction as described in the previous methods, followed by drying under vacuum.

Polymer Characterization: A Comprehensive Approach

Thorough characterization of the synthesized poly(5-(thiophen-2-yl)pyridin-2-yl)thiophene) is essential to establish structure-property relationships and to predict its performance in electronic devices.

Technique	Purpose	Typical Expected Results
Gel Permeation Chromatography (GPC)	To determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and polydispersity index (PDI).	Mₙ in the range of 10-100 kDa with a PDI of 1.5-3.0, depending on the polymerization method.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C)	To confirm the polymer structure and assess regioregularity.	Broadened peaks in the aromatic region characteristic of the polymer backbone. The absence of signals from monomer end-groups at high molecular weights.
UV-Vis Spectroscopy	To investigate the electronic absorption properties and determine the optical bandgap (Egopt).	Broad absorption in the visible region, with an absorption maximum (λmax) typically between 400-600 nm. The onset of absorption is used to calculate the optical bandgap.
Cyclic Voltammetry (CV)	To determine the electrochemical properties, including the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels.	Reversible or quasi-reversible oxidation and reduction peaks. HOMO and LUMO levels are calculated from the onset potentials of oxidation and reduction, respectively.
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the polymer.	High decomposition temperature (Td), typically above 300 °C, indicating good thermal stability for device applications.

Table 1: Representative Properties of Pyridine-Thiophene Based Polymers

Property	Typical Value Range	Significance for Organic Electronics
Mₙ (kDa)	15 - 80	Higher Mₙ generally leads to better film formation and mechanical properties.
PDI	1.8 - 3.5	A measure of the molecular weight distribution.
λmax (nm)	450 - 580	Indicates the wavelength of maximum light absorption, crucial for photovoltaic applications.
Optical Bandgap (Egopt) (eV)	1.8 - 2.2	Determines the absorption spectrum and influences the open-circuit voltage (Voc) in solar cells.
HOMO Level (eV)	-5.1 to -5.6	Affects the Voc in OPVs and the efficiency of hole injection in OFETs.
LUMO Level (eV)	-3.0 to -3.5	Important for electron injection and transport, and for matching with acceptor materials in OPVs.

Applications in Organic Electronics: From Materials to Devices

The unique electronic structure of poly(5-(thiophen-2-yl)pyridin-2-yl)thiophene) makes it a versatile material for various organic electronic applications.

Organic Field-Effect Transistors (OFETs)

The charge transport characteristics of the polymer are paramount for its application in OFETs. The incorporation of the pyridine unit can influence the polymer's packing in the solid state, which in turn affects the charge carrier mobility.

Fabrication and Characterization Workflow for OFETs:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. journal.hep.com.cn [journal.hep.com.cn]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and photovoltaic properties of two-dimensional benzodithiophene-thiophene copolymers with pendent rational naphtho[1,2-c:5,6-c]bis[1,2,5]thiadiazole side chains - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Fabrication of Organic Light-Emitting Diodes (OLEDs) Utilizing Derivatives of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Introduction: The Strategic Role of Thiophene-Pyridine Architectures in Advanced OLEDs

Organic Light-Emitting Diodes (OLEDs) represent a significant advancement in display and solid-state lighting technologies. The performance of these devices is intrinsically linked to the molecular design of the organic semiconductor materials used within their emissive and charge-transport layers. Among the vast landscape of organic molecules, those combining electron-rich and electron-deficient heterocyclic systems have garnered considerable attention. The strategic fusion of thiophene and pyridine moieties, as exemplified by the versatile building block 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, offers a powerful platform for the development of next-generation OLED materials.[1]

The pyridine ring, with its electron-deficient nitrogen atom, can enhance electron transport and influence molecular packing, while the electron-rich thiophene ring is a well-established component in conjugated systems known for its excellent charge-carrying properties.[1] The bromine atoms on the 5-Bromo-2-(5-bromothiophen-2-yl)pyridine scaffold serve as crucial synthetic handles, enabling the facile extension of the conjugated system through various cross-coupling reactions, such as Suzuki and Stille couplings. This allows for the precise tuning of the material's photophysical and electrochemical properties to meet the specific demands of different layers within an OLED device.

These application notes provide a comprehensive guide for researchers and scientists on the synthesis of functional derivatives from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine and their subsequent integration into high-performance OLEDs. The protocols herein are designed to be self-validating, with explanations for key experimental choices to ensure both reproducibility and a deeper understanding of the underlying chemical and physical principles.

Part 1: Synthesis of Functional OLED Materials from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

The functionalization of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is typically achieved via palladium-catalyzed cross-coupling reactions. The choice of the coupling partner allows for the targeted synthesis of materials for either the hole transport layer (HTL) or the emissive layer (EML).

Protocol 1: Synthesis of a Triarylamine-Substituted Derivative for Hole Transport Layer (HTL) Applications

This protocol details a Suzuki cross-coupling reaction to synthesize a derivative functionalized with a triarylamine moiety, a common structural motif in hole-transporting materials.

Reaction Scheme:

Caption: Suzuki coupling for HTL material synthesis.

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

• 4-(Diphenylamino)phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Dichloromethane (DCM) for chromatography

Procedure:

• Reaction Setup: In a 100 mL three-necked round-bottom flask equipped with a condenser and a nitrogen inlet, add 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 eq), 4-(diphenylamino)phenylboronic acid (2.2 eq), and potassium carbonate (4.0 eq).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Solvent Addition: Add a degassed mixture of toluene (40 mL), ethanol (10 mL), and deionized water (10 mL).

• Reaction: Heat the mixture to 90 °C and stir under a nitrogen atmosphere for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add 50 mL of deionized water and extract with dichloromethane (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (2 x 50 mL), and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/DCM gradient to yield the final product.

Characterization:

• ¹H and ¹³C NMR: To confirm the molecular structure.

• Mass Spectrometry: To verify the molecular weight.

• Melting Point and Thermogravimetric Analysis (TGA): To assess thermal stability.

Part 2: Fabrication of a Multi-Layer OLED Device

This section provides a detailed protocol for the fabrication of a multi-layer OLED using a derivative of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine as the hole-transporting layer. The fabrication process described here is for a device made by thermal evaporation in a high-vacuum environment.

Device Architecture and Energy Level Diagram

A typical device architecture for a simple phosphorescent OLED is as follows:

ITO / HTL (Derivative of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine) / EML (Host:Emitter) / ETL / LiF / Al

Caption: Schematic of the OLED device architecture and energy levels.

Protocol 2: OLED Fabrication by Thermal Evaporation

Materials and Equipment:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Derivative of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (HTL material)

• Host material for EML (e.g., 4,4′-Bis(N-carbazolyl)-1,1′-biphenyl - CBP)

• Emitting dopant (e.g., fac-Tris(2-phenylpyridine)iridium(III) - Ir(ppy)₃)

• Electron Transport Layer (ETL) material (e.g., 1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene - TPBi)

• Lithium Fluoride (LiF)

• High purity Aluminum (Al)

• High-vacuum thermal evaporation system (< 10⁻⁶ Torr)

• Substrate cleaning solvents (Decon 90, deionized water, acetone, isopropanol)

• UV-Ozone cleaner

Procedure:

• Substrate Cleaning:

  • Sequentially sonicate the ITO substrates in Decon 90 solution, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-Ozone for 15 minutes to improve the work function of the ITO and remove organic residues.

• Organic Layer Deposition:

  • Transfer the cleaned ITO substrates to the thermal evaporation chamber.

  • Deposit the Hole Transport Layer (HTL) of the synthesized thiophene-pyridine derivative at a rate of 1-2 Å/s to a thickness of 40 nm.

  • Co-evaporate the Emissive Layer (EML) by depositing the host material (e.g., CBP) at a rate of 2 Å/s and the phosphorescent emitter (e.g., Ir(ppy)₃) at a rate determined by the desired doping concentration (e.g., 6%). The total thickness of the EML should be around 20 nm.

  • Deposit the Electron Transport Layer (ETL) (e.g., TPBi) at a rate of 1-2 Å/s to a thickness of 30 nm.

• Cathode Deposition:

  • Deposit a thin layer of Lithium Fluoride (LiF) as an electron injection layer at a rate of 0.1-0.2 Å/s to a thickness of 1 nm.

  • Deposit the Aluminum (Al) cathode at a rate of 5-10 Å/s to a thickness of 100 nm.

• Encapsulation:

  • Immediately encapsulate the fabricated device in a nitrogen-filled glovebox using a glass lid and UV-curable epoxy resin to prevent degradation from moisture and oxygen.

Part 3: Device Characterization and Performance Analysis

The performance of the fabricated OLEDs should be thoroughly characterized to evaluate the effectiveness of the newly synthesized material.

Characterization Techniques:

• Current Density-Voltage-Luminance (J-V-L) Characteristics: Measured using a source meter and a photometer. This provides information on the turn-on voltage, operating voltage, and brightness of the device.

• Electroluminescence (EL) Spectrum: Measured using a spectrometer to determine the emission color and calculate the CIE coordinates.

• External Quantum Efficiency (EQE) and Power Efficiency: Calculated from the J-V-L data and the EL spectrum.

Expected Performance:

While specific performance data for OLEDs using derivatives of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine are not widely published, based on analogous thiophene-pyridine systems used as HTLs, one could expect the following performance metrics for a green phosphorescent OLED:

Parameter	Expected Value
Turn-on Voltage (at 1 cd/m²)	< 3.5 V
Maximum Luminance	> 10,000 cd/m²
Maximum Current Efficiency	> 40 cd/A
Maximum Power Efficiency	> 30 lm/W
External Quantum Efficiency	> 15%
Emission Color	Green
CIE (x, y)	(~0.30, ~0.60)

Causality Behind Performance:

The performance of the device is directly influenced by the properties of the synthesized HTL material. A well-matched Highest Occupied Molecular Orbital (HOMO) energy level of the HTL with the work function of the anode (ITO) and the HOMO of the EML facilitates efficient hole injection and transport. The high triplet energy of the HTL is crucial to confine excitons within the EML, preventing energy loss and ensuring high efficiency in phosphorescent devices.

Part 4: Troubleshooting

Issue	Possible Cause	Suggested Solution
High Turn-on Voltage	Poor hole injection due to energy level mismatch. Contamination at the ITO/HTL interface.	Ensure proper cleaning of the ITO substrate. Consider a different HTL with a more suitable HOMO level.
Low Efficiency	Unbalanced charge transport. Exciton quenching at the HTL/EML interface.	Adjust the thicknesses of the HTL and ETL to balance charge carriers. Ensure the HTL has a sufficiently high triplet energy.
Device Shorting	Pinholes in the organic layers. Rough ITO surface.	Optimize deposition conditions to achieve smooth and uniform films. Use high-quality ITO substrates.
Rapid Degradation	Poor material stability. Inadequate encapsulation.	Perform TGA on the synthesized material to confirm thermal stability. Improve the encapsulation process to minimize exposure to air and moisture.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemistry Behind Advanced Electronic Materials: Exploring Pyridine-Thiophene Derivatives. Retrieved from [Link]

• Khan, M. S., Al Sharji, H., & Ilmi, R. (2024). Recent Progress in Phenoxazine-Based Thermally Activated Delayed Fluorescent Compounds and Their Full-Color Organic Light-Emitting Diodes. Molecules, 29(4), 853.
• Kumar, S., et al. (2021). Functional Pyrene–Pyridine-Integrated Hole-Transporting Materials for Solution-Processed OLEDs with Reduced Efficiency Roll-Off. ACS Omega, 6(16), 10515-10526.
• Hung, W.-Y., et al. (2014). The first tandem, all-exciplex-based WOLED.
• Lee, J., et al. (2024). Fabrication of high performance based deep-blue OLED with benzodioxin-6-amine-styryl-triphenylamine and carbazole hosts as electroluminescent materials. Scientific Reports, 14(1), 2450.

Sources

• 1. mdpi.com [mdpi.com]

protocol for the purification of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine by column chromatography

Application Note & Protocol

Topic: High-Purity Isolation of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine via Automated Flash Column Chromatography

Audience: Researchers, scientists, and drug development professionals in organic and medicinal chemistry.

Abstract

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a halogenated heterocyclic compound with potential applications in pharmaceutical and materials science research. Its synthesis, typically via cross-coupling reactions, often yields a crude product containing unreacted starting materials, catalysts, and various byproducts. Achieving high purity is paramount for subsequent applications and reliable biological screening. This application note provides a detailed, field-proven protocol for the efficient purification of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine using automated flash column chromatography on silica gel. The methodology is designed to be robust and scalable, ensuring high recovery and purity of the target compound.

Introduction: The Rationale for Chromatographic Purification

The structural motif of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, featuring both a pyridine and a thiophene ring, makes it a valuable scaffold in medicinal chemistry and organic electronics. The presence of two bromine atoms offers reactive handles for further synthetic transformations, such as Suzuki or Stille cross-coupling reactions, allowing for the construction of more complex molecular architectures[1][2].

However, the synthesis of such disubstituted pyridines can result in a complex mixture of products.[3] The purification of the final compound is therefore a critical step to ensure that downstream applications are not compromised by impurities. Column chromatography, particularly automated flash chromatography, is a powerful and widely adopted technique for the separation of organic compounds based on their differential adsorption to a stationary phase.[4] This method allows for the efficient removal of both more polar and less polar impurities, yielding the target compound with high purity.

Physicochemical Properties & Chromatographic Behavior

Understanding the physicochemical properties of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is essential for developing an effective purification strategy.

Property	Value/Description	Implication for Chromatography
Molecular Formula	C₉H₅Br₂NS	Provides the molecular weight for characterization.
Molecular Weight	319.02 g/mol [5]	Useful for mass spectrometry analysis of collected fractions.
Polarity	Estimated to be of low to moderate polarity.	Suitable for normal-phase chromatography on silica gel.
Solubility	Likely soluble in common organic solvents like dichloromethane, ethyl acetate, and hexanes.	Allows for flexibility in sample loading and mobile phase selection.
UV Activity	The conjugated aromatic system is expected to be UV active.	Enables visualization on TLC plates and monitoring during column chromatography using a UV detector.

The presence of the pyridine nitrogen and the sulfur atom in the thiophene ring introduces some polarity. However, the overall molecule is dominated by the aromatic rings and the two heavy bromine atoms, suggesting it will not be highly polar. Therefore, a normal-phase chromatography setup with a silica gel stationary phase and a non-polar to moderately polar mobile phase is the logical choice.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for the purification of approximately 100-500 mg of crude 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. Adjustments to the column size and solvent volumes may be necessary for different scales.

Materials and Equipment

Materials:

• Crude 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

• Silica Gel, flash chromatography grade (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• TLC plates (silica gel 60 F254)

• Cotton or glass wool

• Sand (washed and dried)

Equipment:

• Automated flash chromatography system with UV detector

• Glass chromatography column (if performing manually)

• Rotary evaporator

• Fraction collection tubes

• TLC developing chamber

• UV lamp (254 nm)

Workflow Diagram

Caption: Workflow for the purification of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Thin-Layer Chromatography (TLC) for Eluent Optimization

The key to a successful column separation is to first determine the optimal mobile phase composition using TLC. The goal is to find a solvent system where the desired compound has a retention factor (Rf) of approximately 0.2-0.3.

• Prepare TLC Chamber: Add a solvent mixture of Hexane:Ethyl Acetate (9:1) to a TLC chamber.

• Spot the Plate: Dissolve a small amount of the crude product in DCM and spot it on a TLC plate.

• Develop and Visualize: Place the plate in the chamber. After the solvent front has moved up the plate, remove it and visualize the spots under a UV lamp.

• Adjust Solvent System:

  • If the desired spot (and others) are at the baseline, increase the polarity by increasing the proportion of ethyl acetate (e.g., 8:2 Hexane:EtOAc).

  • If all spots are at the solvent front, decrease the polarity by increasing the proportion of hexane (e.g., 95:5 Hexane:EtOAc).

• Optimal Eluent: A solvent system of Hexane:Ethyl Acetate (9:1) is a good starting point for compounds of this type.[6][7]

Column Preparation (Slurry Packing Method)

• Column Setup: Securely clamp the appropriate size flash column to the automated system.

• Prepare Silica Slurry: In a beaker, mix the silica gel with the initial mobile phase (e.g., 100% Hexane or a low polarity mixture like 98:2 Hexane:EtOAc) to form a slurry.

• Pack the Column: Under a gentle flow of the mobile phase, pour the slurry into the column. Ensure even packing and avoid air bubbles.

Sample Loading

For optimal separation, it is recommended to load the sample as a concentrated band. Dry loading is preferred.

• Sample Adsorption: Dissolve the crude product in a minimal amount of DCM. Add a small amount of silica gel (approximately 2-3 times the weight of the crude product) to this solution.

• Solvent Evaporation: Remove the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.

• Loading: Carefully add the silica-adsorbed sample to the top of the packed column.

Elution and Fraction Collection

A gradient elution is often more efficient for separating complex mixtures.

• Initial Elution: Begin eluting with a low polarity solvent system (e.g., 100% Hexane) to remove non-polar impurities.

• Gradient Elution: Gradually increase the polarity of the mobile phase. A linear gradient from 0% to 20% Ethyl Acetate in Hexane over 20-30 column volumes is a good starting point.

• Fraction Collection: Collect fractions throughout the elution process. The automated system's UV detector will indicate when compounds are eluting.

Post-Chromatography Analysis

• TLC Analysis of Fractions: Spot every few collected fractions on a TLC plate and develop it using the optimized eluent system to identify the fractions containing the pure product.

• Combine and Evaporate: Combine the pure fractions in a round-bottom flask and remove the solvent using a rotary evaporator.

• Final Product: The resulting solid or oil is the purified 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. Determine the yield and characterize by NMR, MS, and melting point to confirm purity and identity.

Troubleshooting

Issue	Possible Cause	Solution
Poor Separation	Inappropriate solvent system.	Re-optimize the eluent with TLC. Consider a different solvent system (e.g., Hexane/DCM).
Column overloading.	Use a larger column or reduce the amount of sample loaded.
Compound Cracks on Column	Column packed unevenly or ran dry.	Ensure the column is packed well and the solvent level is always above the silica bed.
Low Recovery	Compound is highly retained.	Increase the polarity of the mobile phase at the end of the elution.
Compound is co-eluting with an impurity.	Use a shallower gradient during elution.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Handle organic solvents with care as they are flammable and can be harmful if inhaled or in contact with skin.

• Silica gel dust can be a respiratory irritant; handle it carefully.

Conclusion

This application note provides a comprehensive and systematic protocol for the purification of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine using automated flash column chromatography. By following these steps, from TLC optimization to careful fraction analysis, researchers can achieve high purity of this valuable synthetic intermediate, ensuring the integrity of their subsequent research and development activities.

References

• MDPI. (2017, January 27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN101560183B - Method for preparing 5-bromo-2-methylpyridine.

• The Royal Society of Chemistry. (n.d.). Supporting Information Flow Microreactor Synthesis of Disubstituted Pyridines from Dibromopyridines. Retrieved from [Link]

• Google Patents. (n.d.). US4960896A - Process for the preparation of 5-chloro and 5-bromo-2-hydroxynicotinic acids.

• (n.d.). Table of contents. Retrieved from [Link]

• Google Patents. (n.d.). CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds.

• ACS Publications. (n.d.). Synthesis of New Chiral 2,2'-Bipyridine Ligands and Their Application in Copper-Catalyzed Asymmetric Allylic Oxidation and Cyclopropanation. The Journal of Organic Chemistry. Retrieved from [Link]

• Oxford Academic. (n.d.). 2,2′-bipyridine ligand for incorporation into oligodeoxynucleotides: Synthesis, stability and fluorescence properties of ruthenium—DNA complexes. Nucleic Acids Research. Retrieved from [Link]

• Google Patents. (n.d.). CN105061301A - Synthesis method of 2,5-dibromopyridine.

• (n.d.). Supporting Information. Retrieved from [Link]

• MDPI. (n.d.). Recent Progress on the Synthesis of Bipyridine Derivatives. Retrieved from [Link]

• Heterocyclic Letters. (2021). A convenient and scalable process for preparation of 2,5-dibromopyridine. Retrieved from [Link]

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Application Notes &amp; Protocols: Comprehensive Characterization of Conjugated Polymers Derived from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Abstract: This guide provides a comprehensive framework for the detailed characterization of novel conjugated polymers synthesized from the 5-Bromo-2-(5-bromothiophen-2-yl)pyridine monomer. This monomer is a quintessential building block for creating donor-acceptor (D-A) type polymers, where the electron-rich thiophene unit serves as the donor and the electron-deficient pyridine unit acts as the acceptor. The strategic placement of bromine atoms facilitates polymerization through robust cross-coupling methodologies, such as Stille or Suzuki reactions, yielding materials with significant potential in organic electronics.[1] The protocols outlined herein are designed for researchers, materials scientists, and professionals in drug development (e.g., for biosensor applications) to rigorously assess the structural, optical, electrochemical, and thermal properties of these polymers, which are critical determinants of their performance in devices like organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).[2][3][4][5]

Part 1: Foundational Principles & Application Notes

Before delving into specific protocols, it is crucial to understand the scientific rationale behind each characterization technique. The properties of a conjugated polymer are not isolated parameters; they are interconnected facets that collectively define the material's potential.

The Monomer: A Strategic Donor-Acceptor Design

The monomer, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, is intrinsically designed for high-performance applications. The thiophene moiety provides high charge carrier mobility, while the pyridine ring lowers the polymer's LUMO (Lowest Unoccupied Molecular Orbital) energy level, enhancing electron injection and transport. The bromine atoms are not merely synthetic handles; their positions dictate the regiochemistry of the final polymer, which in turn influences chain planarity, intermolecular packing, and, consequently, charge transport efficiency.

Polymerization Pathway: The Gateway to Conjugation

While this guide focuses on characterization, understanding the synthesis is key. These polymers are typically synthesized via Palladium-catalyzed cross-coupling reactions. The choice between Stille coupling (using an organotin co-monomer) or Suzuki coupling (using a boronic acid/ester co-monomer) can influence polymer purity, molecular weight, and defect density.[6][7][8][9] A successful polymerization is the first step toward desirable material properties.

Caption: Integrated workflow for polymer characterization.

Protocol 1: Structural & Molecular Weight Determination

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the polymer's covalent structure and assess its purity.

• Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the purified polymer in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, THF-d₈) in an NMR tube. Sonication may be required for complete dissolution.

  • Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • Analysis & Interpretation:

    • ¹H NMR: Compare the spectrum to that of the monomer. Expect a significant broadening of peaks in the aromatic region (typically 7.0-9.0 ppm) due to the restricted rotation and varied chemical environments in the polymer chain. The disappearance of signals corresponding to protons adjacent to the bromine atoms is a key indicator of successful polymerization.

    • ¹³C NMR: Look for the disappearance of the carbon signals directly bonded to bromine (typically 110-125 ppm). The appearance of new quaternary carbon signals at the linkage points confirms C-C bond formation.

B. Gel Permeation Chromatography (GPC)

• Objective: To determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and polydispersity index (PDI = Mₙ/Mₙ).

• Methodology:

  • System Setup: Use a GPC system equipped with a refractive index (RI) or UV-Vis detector. Common eluents are tetrahydrofuran (THF) or chloroform at a flow rate of 1.0 mL/min at 35-40 °C.

  • Calibration: Calibrate the system using a series of narrow-PDI polystyrene standards.

  • Sample Preparation: Prepare a dilute solution of the polymer (~1 mg/mL) in the eluent. Filter the solution through a 0.2 µm PTFE filter before injection.

  • Analysis & Interpretation: The retention time is inversely proportional to the hydrodynamic volume of the polymer chains. Mₙ provides the average chain length, while PDI indicates the breadth of the molecular weight distribution. A PDI value between 1.5 and 2.5 is typical for step-growth polymerization like Stille or Suzuki.

Protocol 2: Optical Properties Assessment

A. UV-Visible (UV-Vis) Spectroscopy

• Objective: To measure the light absorption characteristics and determine the optical bandgap (E₉).

• Methodology:

  • Solution State: Prepare a very dilute solution of the polymer in a high-purity solvent (e.g., chloroform, THF) in a quartz cuvette. The concentration should be adjusted to yield a maximum absorbance below 1.0.

  • Solid State: Prepare a thin film by spin-coating a polymer solution onto a quartz substrate.

  • Acquisition: Record the absorption spectrum over a range of 300-900 nm.

  • Analysis & Interpretation:

    • Identify the absorption maximum (λₘₐₓ), which corresponds to the π-π* electronic transition of the conjugated backbone.

    • Determine the absorption onset (λₒₙₛₑₜ) from the low-energy edge of the absorption spectrum.

    • Calculate the optical bandgap using the formula: E₉ (eV) = 1240 / λₒₙₛₑₜ (nm) .

B. Photoluminescence (PL) Spectroscopy

• Objective: To characterize the emissive properties of the polymer.

• Methodology:

  • Sample Preparation: Use the same samples prepared for UV-Vis analysis.

  • Acquisition: Excite the sample at its λₘₐₓ and record the emission spectrum.

  • Analysis & Interpretation: Note the wavelength of maximum emission (λₑₘ). The difference between λₘₐₓ and λₑₘ is the Stokes shift, which provides insight into the excited-state geometry relaxation. The quantum yield can also be measured relative to a known standard.

Protocol 3: Electrochemical Characterization

A. Cyclic Voltammetry (CV)

• Objective: To determine the polymer's redox potentials and estimate its HOMO and LUMO energy levels. [10]* Methodology:

  • Electrode Preparation: Drop-cast or spin-coat a thin film of the polymer onto a glassy carbon or platinum working electrode.

  • Cell Assembly: Assemble a three-electrode electrochemical cell containing the polymer-coated working electrode, a platinum wire counter electrode, and an Ag/AgCl or saturated calomel reference electrode.

  • Electrolyte: Use an anhydrous, deoxygenated electrolyte solution, typically 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) in acetonitrile.

  • Acquisition: Scan the potential anodically to measure oxidation and cathodically to measure reduction. Calibrate the potential scale by adding a ferrocene/ferrocenium (Fc/Fc⁺) internal standard, which has a defined redox potential of 4.8 eV below the vacuum level.

  • Analysis & Interpretation:

    • Determine the onset oxidation potential (Eₒₓ) and onset reduction potential (EᵣₑᏧ).

    • Estimate the energy levels using the empirical formulas:

      • HOMO (eV) = -[Eₒₓ (vs Fc/Fc⁺) + 4.8]

      • LUMO (eV) = -[EᵣₑᏧ (vs Fc/Fc⁺) + 4.8]

    • The electrochemical bandgap can be calculated as E₉ᵉᶜ = LUMO - HOMO.

Protocol 4: Thermal Stability Analysis

A. Thermogravimetric Analysis (TGA)

• Objective: To evaluate the thermal stability and decomposition temperature (TᏧ).

• Methodology:

  • Sample Preparation: Place 3-5 mg of the dry polymer powder in an alumina crucible.

  • Acquisition: Heat the sample from room temperature to ~800 °C at a constant rate (e.g., 10 °C/min) under a continuous nitrogen flow.

  • Analysis & Interpretation: The TGA thermogram plots weight percentage versus temperature. The decomposition temperature (TᏧ) is typically defined as the temperature at which 5% weight loss occurs. A high TᏧ (>350 °C) is desirable for device applications.

Part 3: Data Summary & Interpretation

Effective data presentation is crucial for comparing different polymer batches or novel derivatives.

Table 1: Representative Characterization Data for a Poly[5-Bromo-2-(5-bromothiophen-2-yl)pyridine] Derivative

Property	Symbol	Technique	Typical Value	Significance
Number-Average Molecular Weight	Mₙ	GPC	15 - 40 kDa	Affects film formation and mechanical properties.
Polydispersity Index	PDI	GPC	1.5 - 2.5	Indicates the breadth of chain length distribution.
Absorption Maximum (Film)	λₘₐₓ	UV-Vis	450 - 550 nm	Defines the primary light-absorbing region.
Optical Bandgap	E₉	UV-Vis	2.0 - 2.4 eV	Determines the theoretical maximum open-circuit voltage (OPV).
HOMO Energy Level	Eᴴᴼᴹᴼ	CV	-5.2 to -5.6 eV	Governs hole injection/extraction and oxidation stability.
LUMO Energy Level	Eᴸᵁᴹᴼ	CV	-3.0 to -3.4 eV	Governs electron injection/extraction.
Decomposition Temperature	TᏧ (5% loss)	TGA	> 350 °C	Indicates the upper limit for thermal processing and operation.

The systematic characterization of polymers derived from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a multi-faceted process that provides critical insights into the material's structure-property relationships. By diligently applying the protocols detailed in this guide, researchers can build a comprehensive understanding of their materials, accelerating the development cycle for next-generation organic electronic devices. The interplay between molecular weight, optical absorption, electronic energy levels, and thermal stability ultimately dictates the functional performance of the final device.

References

• Assessing the electrochemical properties of polypyridine and polythiophene for prospective applications in sustainable organic batteries. Physical Chemistry Chemical Physics (RSC Publishing).

• An Insight into the Synthesis and Optoelectronic Properties of Thiophene-2,4,6-Triaryl Pyridine-Based D-A-D Type π-Conjugated Functional Materials. CRC Press. Available at: [Link]

• Thermal, morphological, and conductivity profile of pyridine/thiophene-based polyesters and their miscible blends. Scilit. Available at: [Link]

• Thermal, morphological, and conductivity profile of pyridine/thiophene-based polyesters and their miscible blends. ResearchGate. Available at: [Link]

• Assessing Electrochemical Properties of Polypyridine and Polythiophene for Prospective Application in Sustainable Organic Batteries. ResearchGate. Available at: [Link]

• Conducting Copolymers of Pyridine with Thiophene, N-Methylpyrrole, and Selenophene. Chemistry of Materials (ACS Publications). Available at: [Link]

• Electrochemical Copolymerization of Two Novel Polythiophene. Asian Journal of Chemistry. Available at: [Link]

• Synthesis and Characterizations of Polythiophene Networks with Nonplanar BN Lewis Pair Building Blocks. ACS Macro Letters. Available at: [Link]

• Optical properties of polymers. ResearchGate. Available at: [Link]

• Pyridine based polymers. Synthesis and characterization. ResearchGate. Available at: [Link]

• Electronic and Optical Properties of Polythiophene Molecules and Derivatives. MDPI. Available at: [Link]

• Thiophene-Based Conjugated Polymers for Light-Emitting Diodes: Effect of Aryl Groups on Photoluminescence Efficiency and Redox Behavior. Macromolecules (ACS Publications). Available at: [Link]

• Synthesis and characterization of novel semiconducting polymers containing pyrimidine. RSC Publishing. Available at: [Link]

• Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. Wiley-VCH. Available at: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. MDPI. Available at: [Link]

• A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings. Nature Protocols. Available at: [Link]

• Photophysical, Thermal and Structural Properties of Thiophene and Benzodithiophene-Based Copolymers Synthesized by Direct Arylation Polycondensation Method. MDPI. Available at: [Link]

• Synthesis, characterization, and optical properties of poly[2-(4-(2,2′-bithiophen-5-yl)phenyl)-4-(4-alkoxyphenyl)-6-phenylpyridine]s. Sci-Hub. Available at: [Link]

• (PDF) Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. ResearchGate. Available at: [Link]

• Electrochemical Deposition and Characterization of Conjugated Copolymers of Thiophene and Aniline. Journal for Electrochemistry and Plating Technology. Available at: [Link]

• Stille Polycondensation: A Multifaceted Approach towards the Synthesis of Polymers with Semiconducting Properties. RSC Publishing. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Novel Pyridine-Bridged Analogues of Combretastatin-A4 as Anticancer Agents. PubMed Central (NIH). Available at: [Link]

• The Suzuki coupling reaction as a post-polymerization modification: a promising protocol for construction of cyclic-brush and more complex polymers. Polymer Chemistry (RSC Publishing). Available at: [Link]

• Key Building Block for OPV Technology: 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. Borun New Material. Available at: [Link]

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Application Note &amp; Protocol: Step-by-Step Synthesis of Poly(thiophene-pyridine)s from Brominated Precursors

Abstract

This guide provides a comprehensive, field-proven protocol for the synthesis of poly(thiophene-pyridine)s, a class of π-conjugated polymers with significant potential in organic electronics.[1][2] The methodology focuses on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, utilizing brominated thiophene and pyridine-based boronic ester precursors as a robust and versatile synthetic strategy.[3][4] We delve into the causality behind experimental choices, from monomer selection and catalyst systems to purification and characterization. This document is intended for researchers in materials chemistry, polymer science, and drug development, offering a self-validating system to reliably produce well-defined poly(thiophene-pyridine)s.

Introduction: The Rationale for Poly(thiophene-pyridine)s

Poly(thiophene-pyridine)s are copolymers that incorporate electron-rich thiophene units and electron-deficient pyridine units into the polymer backbone. This donor-acceptor (D-A) architecture is fundamental to tuning the material's optoelectronic properties, including its HOMO/LUMO energy levels, absorption spectrum, and charge transport characteristics.[5][6] The nitrogen atom in the pyridine ring not only modulates the electronic properties but can also serve as a coordination site for metals or a protonation site for sensor applications.

Synthesizing these polymers via transition metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, or Kumada polycondensation, offers precise control over the polymer's structure and properties.[5] We focus on the Suzuki-Miyaura polycondensation due to its high tolerance for various functional groups, relatively mild reaction conditions, and the commercial availability of a wide range of boronic acid/ester precursors.[4][7] The use of brominated precursors is central to this process, as the carbon-bromine bond is readily activated by the palladium catalyst in the oxidative addition step of the catalytic cycle.[8]

The Synthetic Strategy: Suzuki-Miyaura Polycondensation

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound (e.g., a boronic acid or boronic ester) and an organohalide.[8] In the context of polymerization, we use bifunctional monomers—a dibromo monomer and a diboronic ester monomer—to build the polymer chain.

The catalytic cycle, illustrated below, is the cornerstone of this synthesis. Its efficiency is paramount for achieving high molecular weight polymers.

• Oxidative Addition: The active Pd(0) catalyst reacts with the brominated monomer (Ar-Br), inserting itself into the carbon-bromine bond to form a Pd(II) complex.

• Transmetalation: A base activates the boronic ester monomer (Ar'-B(OR)₂), which then transfers its organic group to the palladium complex, displacing the halide.

• Reductive Elimination: The two organic groups (Ar and Ar') on the palladium complex couple, forming a new carbon-carbon bond and regenerating the Pd(0) catalyst, which re-enters the cycle.

Figure 1: Simplified catalytic cycle for Suzuki-Miyaura cross-coupling.

Experimental Guide

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2,5-Dibromo-3-hexylthiophene	>98%	Sigma-Aldrich, etc.	The alkyl chain (e.g., hexyl) is crucial for solubility.[5] Monomer must be purified (e.g., by recrystallization) before use.
2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	>97%	Combi-Blocks, etc.	The pinacol boronate ester is generally more stable and easier to handle than the corresponding diboronic acid.
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	99%	Strem, etc.	A common, reliable Pd(0) catalyst source.[9][10] Must be handled under inert atmosphere as it is sensitive to air and moisture.
Toluene	Anhydrous, >99.8%	Acros, etc.	The solvent must be thoroughly deoxygenated before use to prevent catalyst deactivation.
Potassium Carbonate (K₂CO₃)	Anhydrous, powder	Fisher, etc.	The base used to activate the boronic ester. Must be finely ground and dried in vacuo before use.
Aliquat® 336	-	Sigma-Aldrich	A phase-transfer catalyst that enhances the solubility and reactivity of the base in the organic solvent.
Methanol, Hexane, Chloroform	HPLC or ACS Grade	VWR, etc.	Used for polymer precipitation and Soxhlet purification.[11]
Schlenk Flasks and Line	-	Chemglass, etc.	Essential for maintaining an inert atmosphere throughout the reaction.
Soxhlet Extraction Apparatus	-	-	Critical for polymer purification to remove low molecular weight oligomers and catalyst residues.[12]

Overall Experimental Workflow

The entire process, from starting materials to the final purified polymer, follows a rigorous, multi-stage procedure to ensure high quality and reproducibility.

Figure 2: Step-by-step workflow for the synthesis and purification of poly(thiophene-pyridine).

Step-by-Step Polymerization Protocol

Safety Note: This procedure must be performed in a well-ventilated fume hood. All reagents are hazardous and should be handled with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Operations involving the palladium catalyst and anhydrous solvents must be conducted under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques.

• Monomer Preparation: In a 100 mL Schlenk flask equipped with a magnetic stir bar, add 2,5-dibromo-3-hexylthiophene (e.g., 326 mg, 1.00 mmol, 1.00 eq.) and 2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (e.g., 319 mg, 1.00 mmol, 1.00 eq.).

  • Causality: Using a precise 1:1 stoichiometric ratio of the two monomers is critical for achieving a high degree of polymerization. Deviations can lead to low molecular weight products.[3]

• Reagent Addition: To the flask, add finely ground and dried potassium carbonate (K₂CO₃) (e.g., 691 mg, 5.00 mmol, 5.00 eq.) and Aliquat® 336 (2-3 drops).

• Inert Atmosphere: Seal the flask with a rubber septum, and subject it to at least three cycles of vacuum backfill with high-purity argon. This process removes oxygen, which can poison the palladium catalyst.

• Solvent Addition: Add 20 mL of anhydrous, degassed toluene via a cannula or syringe. The mixture will be a slurry. Degas the resulting slurry for an additional 15 minutes by bubbling argon through it.

• Catalyst Addition: In a separate small vial under argon, weigh Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (e.g., 23 mg, 0.02 mmol, 2 mol%). Quickly add the yellow catalyst powder to the reaction flask against a positive flow of argon.

  • Causality: A catalyst loading of 1-3 mol% is typical. Lower loadings can lead to slow or incomplete reactions, while higher loadings can be difficult to remove during purification and increase costs.[7] The active catalyst is Pd(0), which is formed from the Pd(II) precursor if used.[9]

• Reaction: Immediately immerse the flask in a preheated oil bath at 90 °C. Stir the reaction vigorously. The color of the mixture should darken over time, often to a deep red or brown, indicating polymer formation. Allow the reaction to proceed for 48 hours.

• End-Capping & Quenching: After 48 hours, to ensure the polymer chains are terminated with well-defined end groups, add a small amount of an end-capping agent. Add 2-bromothiophene (~0.1 mL) and stir for 2 hours, then add phenylboronic acid (~30 mg) and stir for another 2 hours.

• Reaction Termination: Cool the mixture to room temperature. Open the flask to air and pour the viscous solution into a beaker containing 250 mL of vigorously stirring methanol. A fibrous or powdery precipitate of the crude polymer should form immediately.

Step-by-Step Purification Protocol

Rationale: Purification is arguably the most critical phase for obtaining high-performance materials. Impurities, such as residual catalyst or low molecular weight oligomers, can drastically impair the polymer's electronic and optical properties.[11][]

• Initial Isolation: Collect the crude polymer precipitate by vacuum filtration. Wash the solid extensively with methanol and then water to remove inorganic salts. Dry the crude polymer in a vacuum oven overnight.

• Soxhlet Extraction: Load the dried crude polymer into a cellulose extraction thimble and place it in a Soxhlet apparatus.

  • Step A (Degreasing): Extract with methanol for 24 hours to remove any remaining monomer and very small oligomers. The polymer should be insoluble in methanol.

  • Step B (Fractionation): Extract with hexane for 24 hours to remove medium-length oligomers. The desired high molecular weight polymer should have limited solubility in hexane.

  • Step C (Collection): Extract with chloroform or toluene. The desired polymer fraction should be soluble in this solvent, leaving behind any insoluble catalyst residues or cross-linked material in the thimble. The solution in the boiling flask will become deeply colored (e.g., orange, red, or purple).

• Final Precipitation: Concentrate the chloroform/toluene solution from Step C using a rotary evaporator until about 10-15 mL remains. Pour this concentrated solution dropwise into 250 mL of vigorously stirring methanol.

• Final Collection & Drying: Collect the purified, fibrous polymer by vacuum filtration. Wash with a small amount of fresh methanol and dry thoroughly in a vacuum oven at 40-50 °C for at least 24 hours. The final product should be a dark-colored, fibrous solid.

Characterization and Validation

To validate the synthesis, the purified polymer should be characterized by standard analytical techniques:

• ¹H NMR Spectroscopy: Confirms the successful incorporation of both thiophene and pyridine units into the polymer backbone by showing the characteristic aromatic and aliphatic (from the hexyl chain) proton signals.

• Gel Permeation Chromatography (GPC): Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn). A PDI close to 2 is typical for step-growth polymerizations like Suzuki coupling.

• UV-Vis Spectroscopy: Reveals the polymer's π-π* transition. A solution of the polymer in a good solvent (e.g., chloroform) will show a distinct absorption peak, typically in the 400-600 nm range, indicative of a conjugated system.[2]

References

• Chalmers University of Technology. (n.d.). Purification of conjugated polymers. Better polymers through HPLC purification and Soxhlet extraction. Chalmers ODR. Retrieved from [Link]

• Elschner, A., & Domercq, B. (2008). Purification methods and purified conjugated polymers. Google Patents.

• Loo, Y., & Lochner, E. (2017). Aqueous Processing for Printed Organic Electronics: Conjugated Polymers with Multistage Cleavable Side Chains. ACS Central Science. Retrieved from [Link]

• Müllen, K. (2018). Precision and Purity of Conjugated Polymers – To be Ensured Before Processing.

• Yokozawa, T., & Ohta, Y. (2018). Synthesis of cyclic aromatic polymer containing thiophene or pyridine by means of unstoichiometric Suzuki-Miyaura cyclic polycondensation: Effect of the position of bromine of heteroarylenes on cyclic polycondensation. Journal of Polymer Science Part A: Polymer Chemistry. Retrieved from [Link]

• Asghar, M. A., & Siddiqi, H. M. (2016). Thermal, morphological, and conductivity profile of pyridine/thiophene-based polyesters and their miscible blends. Scilit. Retrieved from [Link]

• Han, X., et al. (2023). Synthesis and Characterizations of Polythiophene Networks with Nonplanar BN Lewis Pair Building Blocks. ACS Macro Letters. Retrieved from [Link]

• Sheina, E. E., & McCullough, R. D. (2008). Kumada Catalyst-Transfer Polycondensation of Thiophene-Based Oligomers: Robustness of a Chain-Growth Mechanism. Semantic Scholar. Retrieved from [Link]

• Amna, B., et al. (2020). Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. RSC Publishing. Retrieved from [Link]

• Yamamoto, T. (2017). Preparation of Head-to-tail π-Conjugated Poly(thiophene–pyridine) and Polypyrimidine by Organometallic Polycondensation. ResearchGate. Retrieved from [Link]

• Procter, D. J., & Jones, C. R. (2025). Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. PMC. Retrieved from [Link]

• Yu, N., et al. (2023). Stille type P–C coupling polycondensation towards phosphorus-crosslinked polythiophenes with P-regulated photocatalytic hydrogen evolution. National Institutes of Health. Retrieved from [Link]

• Procter, D. J., & Jones, C. R. (2025). Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. PubMed. Retrieved from [Link]

• Sotzing, G. A., & Reynolds, J. R. (1995). Conducting Copolymers of Pyridine with Thiophene, N-Methylpyrrole, and Selenophene. ACS Publications. Retrieved from [Link]

• Yu, L. (2011). Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. Wiley-VCH.

• Li, Z., et al. (n.d.). Preparing polythiophene derivative with alternating alkyl and thioalkyl side chains via Kumada coupling for efficient organic solar cells. RSC Publishing. Retrieved from [Link]

• Yu, L. (2011). Stille Polycondensation for Synthesis of Functional Materials. ResearchGate. Retrieved from [Link]

• Luscombe, C. K., et al. (n.d.). Uncovering a radical-mediated mechanism in the Kumada catalyst transfer polymerization of glycolated polythiophenes. RSC Publishing. Retrieved from [Link]

• Bryan, Z. J., & McNeil, A. J. (2013). Conjugated Polymer Synthesis via Catalyst-Transfer Polycondensation (CTP): Mechanism, Scope, and Applications. Macromolecules. Retrieved from [Link]

• Jeffries-EL, M. (2009). Effect of Initiators on the Kumada Catalyst-Transfer Polycondensation Reaction. Iowa State University. Retrieved from [Link]

• Wudl, F., et al. (2003). Solid-State Synthesis of a Conducting Polythiophene via an Unprecedented Heterocyclic Coupling Reaction. Journal of the American Chemical Society.

• Bagley, M. C. (n.d.). One-Pot Methodology for the Synthesis of Polysubstituted Pyridines and Terpyridines. CORE. Retrieved from [Link]

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• Khan, A., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Retrieved from [Link]

• Sobolewska, A., et al. (2022). Preparation of Homopolymer, Block Copolymer, and Patterned Brushes Bearing Thiophene and Acetylene Groups Using Microliter Volumes of Reaction Mixtures. MDPI. Retrieved from [Link]

• DeBoer, G. (2021). Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl)-thiophene and 2-(4-methylphenyl)-thiophene Monomer and Dimer. YouTube. Retrieved from [Link]

• Cera, G., & Calo, V. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Organics. Retrieved from [Link]

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Application Notes &amp; Protocols: 5-Bromo-2-(5-bromothiophen-2-yl)pyridine as a Core Building Block for High-Efficiency Organic Photovoltaics

Introduction: The Strategic Role of Thienyl-Pyridine Units in OPV Materials

The advancement of organic photovoltaics (OPVs) is intrinsically linked to the molecular design of novel electron-donating (p-type) and electron-accepting (n-type) organic semiconductors. The performance of a bulk heterojunction (BHJ) solar cell is dictated by the optoelectronic properties of these materials, which must exhibit strong and broad absorption in the solar spectrum, appropriate energy level alignment for efficient exciton dissociation, and high charge carrier mobility for effective charge transport.

5-Bromo-2-(5-bromothiophen-2-yl)pyridine (CAS: 136902-53-9) has emerged as a critical building block for constructing high-performance conjugated polymers for OPV applications.[1] Its molecular architecture is strategically designed for creating donor-acceptor (D-A) type copolymers. The structure features an electron-rich 5-bromothiophene unit covalently linked to an electron-deficient 5-bromopyridine unit. This inherent D-A character facilitates intramolecular charge transfer, which is instrumental in tuning the polymer's band gap and absorption profile. Furthermore, the presence of two reactive bromine atoms at the terminal ends of the molecule makes it an ideal monomer for polymerization via various cross-coupling reactions, such as Stille or Suzuki coupling.[1][2] This allows for the systematic creation of well-defined copolymers with alternating donor and acceptor moieties along the polymer backbone, a proven strategy for achieving high power conversion efficiencies (PCEs).[3][4]

This document provides a detailed guide for researchers, outlining the application of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in the synthesis of a representative D-A copolymer and the subsequent fabrication and characterization of an OPV device.

Part 1: Synthesis of a Representative Thienyl-Pyridine Copolymer

The following section details the synthesis of a representative polymer, Poly[5-bromo-2-(5-bromothiophen-2-yl)pyridine-alt-4,8-bis(2-ethylhexyloxy)benzo[1,2-b:4,5-b']dithiophene] (hereafter referred to as PThPy-BDT ), via a Palladium-catalyzed Stille cross-coupling reaction. This method is widely used for its tolerance to various functional groups and its reliability in producing high molecular weight polymers.[3]

Diagram: Chemical Structure of the Monomer

Caption: Structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine monomer.

Protocol 1.1: Stille Polymerization of PThPy-BDT

This protocol describes the synthesis of PThPy-BDT by reacting 5-Bromo-2-(5-bromothiophen-2-yl)pyridine with the distannylated BDT comonomer.

Rationale:

• Catalyst: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) is a stable Pd(0) source, and Tri(o-tolyl)phosphine (P(o-tol)₃) is a bulky phosphine ligand that facilitates the oxidative addition and reductive elimination steps in the catalytic cycle.

• Solvent: Anhydrous chlorobenzene is a high-boiling point, non-polar solvent suitable for this type of reaction, ensuring the reactants remain dissolved at elevated temperatures.

• Inert Atmosphere: The reaction is highly sensitive to oxygen, which can deactivate the palladium catalyst. Therefore, all steps are performed under a nitrogen or argon atmosphere.

• Purification: Soxhlet extraction is a robust method for purifying polymers. It sequentially removes oligomers and catalyst residues using different solvents.

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (Monomer A)

• 2,6-bis(trimethylstannyl)-4,8-bis(2-ethylhexyloxy)benzo[1,2-b:4,5-b']dithiophene (Monomer B)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Anhydrous Chlorobenzene

• Methanol, Hexane, Chloroform (for purification)

• Schlenk flask and standard Schlenk line equipment

Procedure:

• Reactant Setup: In a 100 mL Schlenk flask, add Monomer A (e.g., 1 mmol), Monomer B (1 mmol), Pd₂(dba)₃ (0.02 mmol), and P(o-tol)₃ (0.08 mmol).

• Inert Atmosphere: Seal the flask and subject it to three cycles of vacuum backfilling with dry nitrogen to ensure an inert atmosphere.

• Solvent Addition: Add 20 mL of anhydrous chlorobenzene via syringe.

• Degassing: Further degas the reaction mixture by bubbling nitrogen through the solution for 20 minutes.

• Polymerization Reaction: Immerse the flask in a preheated oil bath at 110 °C and stir vigorously for 48 hours under a positive pressure of nitrogen. The solution will become dark and viscous as the polymer forms.

• Reaction Quenching: After 48 hours, cool the mixture to room temperature and pour it slowly into 200 mL of vigorously stirring methanol. A fibrous precipitate of the crude polymer will form.

• Initial Filtration: Collect the crude polymer by filtration and wash it with methanol.

• Purification (Soxhlet Extraction):

  • Dry the polymer and place it in a cellulose thimble.

  • Perform Soxhlet extraction sequentially with methanol (12 hours) to remove catalyst residues, hexane (12 hours) to remove oligomers, and finally chloroform.

  • The purified polymer is soluble in chloroform and will be collected in the distillation flask.

• Final Precipitation: Concentrate the chloroform solution and precipitate the polymer again in 200 mL of methanol.

• Drying: Filter the final product (a dark, fibrous solid) and dry it under vacuum at 40 °C for 24 hours.

Part 2: OPV Device Fabrication and Characterization

This section outlines the procedure for fabricating and testing a conventional bulk heterojunction solar cell using the synthesized PThPy-BDT as the electron donor and[5][5]-phenyl-C₇₁-butyric acid methyl ester (PC₇₁BM) as the electron acceptor.

Diagram: OPV Device Architecture

Caption: Schematic of a conventional OPV device architecture.

Protocol 2.1: Device Fabrication

Rationale:

• Substrate: Indium Tin Oxide (ITO) coated glass is used for its high transparency and good electrical conductivity, serving as the bottom anode.

• Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) is used to facilitate hole collection at the anode and to planarize the ITO surface.

• Active Layer: A blend of the donor polymer and a fullerene acceptor (PC₇₁BM) forms the bulk heterojunction where light absorption, exciton generation, and charge separation occur.

• Cathode: A low work function metal (like Calcium or Lithium Fluoride) followed by a stable metal (Aluminum) is used as the top cathode to efficiently collect electrons.

Procedure:

• Substrate Cleaning: Clean patterned ITO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (15 minutes each). Dry the substrates with a nitrogen gun.

• UV-Ozone Treatment: Treat the cleaned ITO surface with UV-Ozone for 15 minutes to improve its work function and wettability.

• HTL Deposition: Spin-coat a filtered aqueous solution of PEDOT:PSS onto the ITO substrate at 4000 rpm for 40 seconds.

• HTL Annealing: Anneal the substrates on a hotplate at 140 °C for 15 minutes in air.

• Active Layer Preparation: Inside a nitrogen-filled glovebox, prepare a solution of PThPy-BDT:PC₇₁BM (e.g., 1:1.5 weight ratio) in chlorobenzene at a total concentration of 20 mg/mL. Stir the solution overnight at 45 °C.

• Active Layer Deposition: Spin-coat the active layer solution onto the PEDOT:PSS layer at 1000 rpm for 60 seconds.

• Active Layer Annealing: Thermally anneal the film at 80 °C for 10 minutes to optimize the morphology of the bulk heterojunction.

• Cathode Deposition: Transfer the substrates to a thermal evaporator. Deposit a Calcium layer (20 nm) and then an Aluminum layer (100 nm) through a shadow mask at a pressure below 10⁻⁶ Torr.

Protocol 2.2: Performance Characterization

Procedure:

• J-V Measurement: Measure the current density-voltage (J-V) characteristics of the fabricated devices using a solar simulator providing AM 1.5G illumination at 100 mW/cm². A source meter (e.g., Keithley 2400) is used to apply the voltage bias and measure the current.

• Data Extraction: From the J-V curve, extract the key photovoltaic parameters:

  • Open-circuit voltage (Voc): The voltage at zero current.

  • Short-circuit current density (Jsc): The current density at zero voltage.

  • Fill Factor (FF): A measure of the "squareness" of the J-V curve, calculated as (V_mp * J_mp) / (Voc * Jsc).

  • Power Conversion Efficiency (PCE): The overall efficiency, calculated as (Voc * Jsc * FF) / P_in, where P_in is the incident light power density (100 mW/cm²).

Part 3: Expected Results and Data

Polymers incorporating thienyl-pyridine moieties have demonstrated significant potential in OPV devices. The specific performance will depend on factors like molecular weight, purity, and optimization of the device fabrication process. Based on similar D-A polymers reported in the literature, one can expect promising photovoltaic performance.[4][6]

Table 1: Representative Performance of Thienyl-Pyridine Based OPV Devices

The following table summarizes performance data for various high-efficiency OPV devices based on different conjugated polymers to provide a benchmark for expected results.

Polymer System	Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
PBDT-TT-IID	PC₇₁BM	0.82	12.01	64.1	6.31	[4]
PBDTT-TT-IID	PC₇₁BM	0.79	15.61	65.3	8.05	[4]
PNTT	PC₇₁BM	0.78	19.50	72.4	>11.0	[3]
PPPyDPP	ICzRd₂	1.01	15.60	58.0	9.16	[6]

Analysis: The data shows that careful molecular design can lead to high performance. For the representative PThPy-BDT polymer, achieving a high V_oc is expected due to the potentially deep HOMO level induced by the electron-deficient pyridine unit.[6] The J_sc will be dependent on the polymer's absorption spectrum and the blend morphology, while the FF is sensitive to charge transport properties and recombination losses.

Diagram: Polymerization Workflow

Caption: Step-by-step workflow for the Stille polymerization process.

References

• MDPI. (2017-01-27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Available at: [Link]

• ResearchGate. (2011-03-24). Crystalline conjugated polymer containing fused 2,5-di(thiophen-2-yl)thieno[2,3-b]thiophene and thieno[3,4-c]pyrrole-4,6-dione units for bulk heterojunction solar cells. Available at: [Link]

• University of Groningen Research Portal. Device Performance of Emerging Photovoltaic Materials (Version 5). Available at: [Link]

• Heterocyclic Letters. (2021-05). A convenient and scalable process for preparation of 2,5-dibromopyridine. Available at: [Link]

• MDPI. (2024-07-10). Enhancing Power Conversion Efficiency of Organic Solar Cells with Magnetoplasmonic Fe3O4@Au@m-ABS Nanoparticles. Available at: [Link]

• ResearchGate. New conjugated polymer for efficient polymer solar cells | Request PDF. Available at: [Link]

• PubMed Central. Design, Synthesis, and Biological Evaluation of Novel Pyridine-Bridged Analogues of Combretastatin-A4 as Anticancer Agents. Available at: [Link]

• PubMed. (2019-08-07). A 9.16% Power Conversion Efficiency Organic Solar Cell with a Porphyrin Conjugated Polymer Using a Nonfullerene Acceptor. Available at: [Link]

• Encyclopedia.pub. (2021-01-29). BODIPY-Based Molecules for Organic PhotoVoltaics. Available at: [Link]

• ResearchGate. (2025-08-06). Synthesis of 2-Amino-5-bromopyridine. Available at: [Link]

• ResearchGate. (2025-08-08). Naphthodithiophene-Based Semiconducting Materials for Applications in Organic Solar Cells. Available at: [Link]

• ResearchGate. (2017-09-01). Thick Film Polymer Solar Cells Based on Naphtho[1,2-c:5,6-c]bis[2][7][8]thiadiazole Conjugated Polymers with Efficiency over 11%. Available at: [Link]

• Journal of Materials Chemistry A (RSC Publishing). High efficiency organic photovoltaic devices based on isoindigo conjugated polymers with a thieno[3,2-b]thiophene π-bridge. Available at: [Link]

• Brieflands. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Available at: [Link]

• PubMed. (2023-05-23). Synthesis, In Vitro Evaluation and Molecular Docking Studies of Novel Thiophenyl Thiazolyl-Pyridine Hybrids as Potential Anticancer Agents. Available at: [Link]

• ResearchGate. (2025-08-08). Hybrid nanocrystalline TiO2 solar cells with a fluorene--thiophene copolymer as a sensitizer and hole conductor. Available at: [Link]

• Google Patents. CN103755628B - The synthetic method of the iodo-5-bromopyridine of 2-amino-3-.

• Arabian Journal of Chemistry. Design and synthesis of some novel pyridothienopyrimidine derivatives and their biological evaluation as antimicrobial and anticancer agents targeting EGFR enzyme. Available at: [Link]

• MDPI. (2022-12-12). High Power-Conversion Efficiency of Lead-Free Perovskite Solar Cells: A Theoretical Investigation. Available at: [Link]

• ResearchGate. (2023-05-11). Synthesis, In Vitro Evaluation and Molecular Docking Studies of Novel Thiophenyl Thiazolyl-Pyridine Hybrids as Potential Anticancer Agents. Available at: [Link]

• opv-material.com. Key Building Block for OPV Technology: 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. Available at: [Link]

• ResearchGate. (2025-08-07). A conjugated polymer based on 5,5′-bibenzo[c][2][7][8]thiadiazole for high-performance solar cells. Available at: [Link]

• ResearchGate. SCIENCE CHINA Synthesis of two-dimensional π-conjugated polymers pendent with benzothiadiazole and naphtho[1,2-c:5,6-c]bis[1,2,. Available at: https://www.researchgate.net/publication/275276226_SCIENCE_CHINA_Synthesis_of_two-dimensional_p-conjugated_polymers_pendent_with_benzothiadiazole_and_naphtho12-c56-cbis1256-cbis12

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laboratory synthesis procedure for gram-scale 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

An Application Note for the Gram-Scale Synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Introduction and Strategic Overview

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a halogenated bi-heterocyclic compound of significant interest to researchers in materials science and medicinal chemistry. Its structure serves as a versatile scaffold for the synthesis of conjugated polymers, organic light-emitting diodes (OLEDs), and as a key intermediate for more complex pharmaceutical agents. The presence of two distinct bromine atoms offers opportunities for selective downstream functionalization, making it a valuable building block for creating diverse molecular architectures.

This document provides a detailed, reliable protocol for the gram-scale laboratory synthesis of this target molecule. The chosen synthetic strategy is the Stille cross-coupling reaction , a robust and highly versatile palladium-catalyzed method for forming carbon-carbon bonds.[1][2] This approach was selected for its high tolerance of various functional groups and its proven efficacy in coupling heteroaromatic systems, even under mild reaction conditions.[1] The synthesis involves the coupling of two key fragments: a brominated pyridine core and a brominated thiophene unit.

Chosen Synthetic Pathway: The Stille Cross-Coupling

The core of this protocol is the reaction between 2,5-dibromothiophene and a prepared organostannane precursor, 5-bromo-2-(tributylstannyl)pyridine . The Stille reaction provides a direct and efficient route to the desired product.

Figure 1: Overall Stille cross-coupling reaction scheme.

Mechanistic Rationale

The Stille coupling proceeds via a well-established catalytic cycle involving a palladium(0) species.[2] Understanding this mechanism is key to optimizing reaction conditions and troubleshooting potential issues.

• Oxidative Addition: The active Pd(0) catalyst oxidatively inserts into the carbon-bromine bond of 2,5-dibromothiophene, forming a Pd(II) complex.

• Transmetalation: The organostannane reagent transfers its pyridyl group to the palladium center, displacing a halide and forming a new Pd(II)-aryl complex. This is typically the rate-determining step.

• Reductive Elimination: The two organic ligands on the palladium center couple and are eliminated, forming the desired C-C bond of the final product and regenerating the active Pd(0) catalyst to continue the cycle.

Figure 2: Simplified catalytic cycle for the Stille reaction.

Experimental Protocol: Gram-Scale Synthesis

This protocol is designed for a target scale of approximately 5-10 grams of the final product. All operations should be conducted in a well-ventilated chemical fume hood.

Materials and Reagents

Reagent	M.W.	Amount	Moles	Equiv.	Supplier
2,5-Dibromothiophene	241.96	6.05 g	25.0 mmol	1.0	Commercial
5-Bromo-2-(tributylstannyl)pyridine	460.08	12.65 g	27.5 mmol	1.1	See Note
Tetrakis(triphenylphosphine)palladium(0)	1155.56	867 mg	0.75 mmol	0.03	Commercial
Anhydrous Toluene	-	250 mL	-	-	Commercial
Diethyl Ether	-	~300 mL	-	-	Commercial
Saturated KF (aq)	-	~100 mL	-	-	Lab Prep
Brine	-	~100 mL	-	-	Lab Prep
Anhydrous MgSO₄	-	~10 g	-	-	Commercial
Silica Gel (230-400 mesh)	-	~200 g	-	-	Commercial

Note on Precursor: 5-Bromo-2-(tributylstannyl)pyridine is not always commercially available. It can be synthesized from 2,5-dibromopyridine via lithium-halogen exchange with n-BuLi at -78 °C, followed by quenching with tributyltin chloride (Bu₃SnCl).

Step-by-Step Procedure

Figure 3: Step-by-step experimental workflow diagram.

• Reaction Setup:

  • To a 500 mL three-neck round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and a magnetic stir bar, add 2,5-dibromothiophene (6.05 g, 25.0 mmol).

  • Add 5-bromo-2-(tributylstannyl)pyridine (12.65 g, 27.5 mmol).

  • Add anhydrous toluene (250 mL) via cannula.

  • Bubble nitrogen gas through the solution for 20-30 minutes to degas the solvent.

  • Under a positive flow of nitrogen, add the tetrakis(triphenylphosphine)palladium(0) catalyst (867 mg, 0.75 mmol). The solution will typically turn a darker yellow or orange.

• Reaction Execution:

  • Heat the reaction mixture to reflux (oil bath temperature of ~110-115 °C) with vigorous stirring.

  • Maintain the reaction under a positive nitrogen atmosphere.

  • Monitor the reaction progress by thin-layer chromatography (TLC) using a 9:1 Hexane:Ethyl Acetate eluent system. The reaction is typically complete within 12-24 hours.

• Work-up and Isolation:

  • Once the reaction is complete (consumption of the limiting reagent), allow the mixture to cool to room temperature.

  • Filter the dark mixture through a pad of Celite to remove the palladium catalyst, washing the pad with a small amount of toluene or diethyl ether.

  • Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of potassium fluoride (KF) (2 x 50 mL). This step is crucial for removing the toxic tributyltin bromide byproduct as a precipitate. Stir vigorously for 30 minutes during each wash.

  • Separate the organic layer and wash it with brine (1 x 100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield a crude oil or solid.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: Start with 100% hexanes and gradually increase the polarity with ethyl acetate (e.g., gradient from 0% to 5% ethyl acetate in hexanes).

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent in vacuo to yield 5-Bromo-2-(5-bromothiophen-2-yl)pyridine as a solid.

  • Expected Yield: 65-80%.

  • Appearance: Off-white to pale yellow solid.[3]

  • Melting Point: 79.0 to 83.0 °C.[4]

Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): The spectrum is expected to show distinct signals for the pyridine and thiophene protons.

  • Pyridine H (position 6): ~8.6 ppm (doublet)

  • Pyridine H (position 4): ~7.8 ppm (doublet of doublets)

  • Pyridine H (position 3): ~7.6 ppm (doublet)

  • Thiophene H (position 3 or 4): Two doublets in the range of ~7.0-7.3 ppm.

• ¹³C NMR (101 MHz, CDCl₃): The spectrum will show 9 distinct carbon signals corresponding to the heterocyclic rings.

• Mass Spectrometry (EI-MS): The mass spectrum will exhibit a characteristic triplet molecular ion peak [M, M+2, M+4] due to the presence of two bromine atoms (isotopes ⁷⁹Br and ⁸¹Br). Calculated m/z for C₉H₅Br₂NS is 318.87.[3]

Safety and Handling

Strict adherence to safety protocols is mandatory when performing this synthesis.

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, nitrile gloves, and chemical safety goggles. All operations must be performed inside a certified chemical fume hood.[5][6]

• Reagent Hazards:

  • Organotin Compounds: Tributyltin derivatives are highly toxic, particularly neurotoxic, and can be absorbed through the skin. Handle with extreme care and quench all glassware and waste containing tin residues with bleach before standard cleaning.[1]

  • Brominated Aromatics: 2,5-Dibromothiophene and 2,5-dibromopyridine are irritants. Avoid inhalation and skin contact.[5][7]

  • Palladium Catalysts: While not acutely toxic, palladium compounds are heavy metals and should be handled with care.

  • Solvents: Toluene and diethyl ether are flammable and volatile. Keep away from ignition sources.[5]

• Waste Disposal:

  • All organotin-containing waste (aqueous KF washes, contaminated Celite) must be collected in a dedicated, labeled hazardous waste container.

  • Organic solvent waste should be collected separately.

  • Solid waste, including the used silica gel, should be disposed of in a designated solid chemical waste container.

References

• Rasool, N., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine. Molecules, 22(2), 190. Available at: [Link]

• MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Available at: [Link]

• Martina, K., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(10), 11836-11853. Available at: [Link]

• Wang, L., et al. (2014). Design, Synthesis, and Biological Evaluation of Novel Pyridine-Bridged Analogues of Combretastatin-A4 as Anticancer Agents. PLoS ONE, 9(2), e88342. Available at: [Link]

• Google Patents. (2010). CN101560183B - Method for preparing 5-bromo-2-methylpyridine.

• PubChem. (n.d.). 2-Amino-5-bromopyridine. National Center for Biotechnology Information. Available at: [Link]

• Leigh, D. A., et al. (2012). A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings. Nature Protocols, 7, 2064-2071. Available at: [Link]

• Rasool, N., et al. (2021). Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. Molecules, 26(23), 7350. Available at: [Link]

• ResearchGate. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Available at: [Link]

• Rasool, N., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. RSC Advances, 8, 17947-17958. Available at: [Link]

• Beilstein Journals. (n.d.). Supporting Information: Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission. Available at: [Link]

• Google Patents. (2020). CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds.

• Letters in Applied NanoBioScience. (2022). Design, Synthesis, Characterization, and Anticancer Properties of Novel Derivatives of 2-(4-t-Butyl)-5-(5-Aryl Substituted-1, 3, -oxadiazol-2-yl) Pyridine. Available at: [Link]

• Growing Science. (2019). Synthesis and characterization of 4-((5-bromo-1H-pyrazolo [3,4-b]pyridin-3-yl)amino)-N-(substituted)benzenesulfonamide as Antibacterial, and Antioxidant. Available at: [Link]

• Beilstein Journals. (n.d.). Supporting Information: Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission. Available at: [Link]

• Wiley-VCH. (n.d.). Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. Available at: [Link]

• Chem-Impex. (n.d.). 5-Amino-2-bromopyridine. Available at: [Link]

• Google Patents. (2015). CN105061301A - Synthesis method of 2,5-dibromopyridine.

• Heterocyclic Letters. (2021). Vol. 11, No.3, 447-452. Available at: [Link]

• International Journal of Scientific Study. (n.d.). Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. Available at: [Link]

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• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. 136902-53-9|5-Bromo-2-(5-bromothiophen-2-yl)pyridine|BLD Pharm [bldpharm.com]
• 4. echemi.com [echemi.com]
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• 6. fishersci.co.uk [fishersci.co.uk]
• 7. jubilantingrevia.com [jubilantingrevia.com]

Technical Notes & Optimization

common side products in the synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine and their removal

Welcome to the technical support guide for the synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. This resource is tailored for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this important heteroaromatic building block. This guide provides in-depth, experience-driven answers to frequently asked questions and detailed troubleshooting protocols to address issues related to side product formation and removal.

Section 1: Overview of Common Synthetic Pathways

The synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is most commonly achieved through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Stille coupling. These reactions are highly effective for forming the crucial C-C bond between the pyridine and thiophene rings.[1] The general strategy involves coupling a brominated pyridine derivative with a functionalized bromothiophene.

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Catalyst Selection for Cross-Coupling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Welcome to the technical support center for the cross-coupling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific transformation. Here, we will address common challenges, provide troubleshooting strategies, and offer detailed protocols to help you achieve optimal results in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Suzuki-Miyaura coupling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is giving low yields. What are the primary factors to investigate?

Low yields in the Suzuki-Miyaura coupling of this di-bromo substrate are often multifactorial. The key is a systematic approach to optimization. Here's a breakdown of the most common culprits and how to address them:

• Catalyst System (Palladium Precursor & Ligand): The choice of catalyst and ligand is paramount.[1] For heteroaryl halides, especially those with multiple potential reaction sites, the ligand's steric and electronic properties play a crucial role in determining selectivity and efficiency.[2][3]

  • Initial Recommendation: A common starting point is a palladium(0) source like Pd(PPh₃)₄ or a combination of a palladium(II) precursor such as Pd(OAc)₂ with a suitable phosphine ligand.[4]

  • Troubleshooting: If yields are low with standard catalysts like Pd(PPh₃)₄, consider switching to more electron-rich and bulky phosphine ligands. Buchwald's biarylphosphine ligands (e.g., SPhos, XPhos) are often highly effective for challenging couplings of heteroaryl chlorides and bromides, sometimes allowing for reactions at lower temperatures.[5]

• Base Selection: The base is critical for the transmetalation step in the catalytic cycle.

  • Common Choices: Potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are frequently used.[6][7] K₃PO₄ is a stronger base and can be more effective for less reactive substrates.[5]

  • Troubleshooting: If you observe side reactions like deborylation of your boronic acid, a milder base like cesium carbonate (Cs₂CO₃) or potassium fluoride (KF) might be beneficial, though this can sometimes slow down the desired reaction.[8]

• Solvent System: The solvent must solubilize all reaction components and can influence catalyst activity.

  • Typical Solvents: Toluene, 1,4-dioxane, and DMF are common choices for Suzuki couplings.[4] A mixture of an organic solvent with water is often necessary to dissolve the inorganic base.[6][9]

  • Troubleshooting: Poor solubility of your substrate can be a major issue.[8] If solubility is a problem in common solvents, consider alternatives like dimethoxyethane (DME) or a THF/water mixture. Ensure your solvent is thoroughly degassed to prevent catalyst oxidation.[10]

• Reaction Temperature: The optimal temperature depends on the reactivity of your specific substrates and catalyst system.

  • General Range: Suzuki couplings are typically run at elevated temperatures, often between 80 °C and 110 °C.[4][11]

  • Troubleshooting: If you see decomposition or significant byproduct formation, the temperature may be too high. Conversely, if the reaction is sluggish, a higher temperature may be required. A temperature screen is a valuable optimization step.

Q2: I am observing the formation of significant byproducts, primarily the mono-coupled product and homocoupling of the boronic acid. How can I improve selectivity for the desired di-substituted product?

Achieving selective di-substitution on 5-Bromo-2-(5-bromothiophen-2-yl)pyridine requires careful control over the reaction conditions. Here’s how to address common selectivity issues:

• Understanding Reactivity: In dihaloheterocycles, the relative reactivity of the C-Br bonds can be influenced by the electronic environment.[2][3] For your substrate, the bromine on the pyridine ring (C5) and the thiophene ring (C5') will have different reactivities. Generally, the C-Br bond on the more electron-deficient ring will be more reactive towards oxidative addition.

• Controlling Stoichiometry: To favor di-substitution, ensure you are using a sufficient excess of the coupling partner (e.g., boronic acid), typically 2.2 to 2.5 equivalents.[12]

• Catalyst and Ligand Effects on Selectivity: The ligand can have a profound impact on site-selectivity.[2][3][13]

  • Sterically hindered and/or electron-rich phosphines can sometimes alter the "natural" selectivity of the substrate.[2][3] Experimenting with different ligands is crucial. For instance, while PPh₃ might favor mono-coupling, a more sophisticated ligand could promote the second coupling event.

• Minimizing Homocoupling: Homocoupling of the boronic acid is often caused by the presence of oxygen, which can lead to Pd(II) species that promote this side reaction.[9][10]

  • Solution: Rigorous degassing of all solvents and reagents and maintaining an inert atmosphere (argon or nitrogen) throughout the reaction is critical.[10] Using a fresh, high-quality palladium(0) source can also help.

Q3: Can I use other cross-coupling reactions besides Suzuki-Miyaura for this substrate?

Absolutely. Depending on your desired coupling partner, other cross-coupling reactions can be highly effective:

• Stille Coupling: This reaction uses organotin reagents and is known for its tolerance of a wide range of functional groups.[14] It can be a robust alternative if you encounter issues with boronic acid stability in a Suzuki reaction. Standard catalysts like Pd(PPh₃)₄ are often effective.[4] However, a significant drawback is the toxicity of organotin compounds.[15]

• Buchwald-Hartwig Amination: If your goal is to introduce a nitrogen-based nucleophile, the Buchwald-Hartwig amination is the premier method for forming C-N bonds.[16][17] This reaction requires a palladium catalyst, a phosphine ligand (often a specialized biarylphosphine ligand), and a base.[17][18]

• Sonogashira Coupling: For the introduction of an alkyne, the Sonogashira coupling is the reaction of choice.[19] It typically employs a palladium catalyst and a copper(I) co-catalyst in the presence of an amine base.[11][20]

Catalyst Selection and Optimization Workflow

The following diagram outlines a logical workflow for selecting and optimizing a catalyst system for the cross-coupling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Catalyst optimization workflow.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol provides a starting point for the Suzuki-Miyaura coupling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine with an arylboronic acid.[6][11]

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

• Arylboronic acid (2.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₃PO₄, 3.0 equivalents)

• Solvent (e.g., 1,4-Dioxane and water, 4:1 v/v)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask, add 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 equiv.), the arylboronic acid (2.2 equiv.), and the base (3.0 equiv.).

• Add the palladium catalyst (5 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 85-95 °C with vigorous stirring.[6][21]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[10]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Catalyst System Comparison

The following table summarizes the performance of different palladium catalyst systems in the Suzuki coupling of analogous bromopyridine and bromothiophene substrates. This data can guide your initial catalyst selection.

Catalyst System	Ligand	Base	Solvent	Substrate Type	Coupling Partner	Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O	5-bromo-2-methylpyridin-3-amine	Phenylboronic acid	85	[6][22]
Pd(dppf)Cl₂	dppf	K₂CO₃	Dimethoxyethane	5-bromo-1-ethyl-1H-indazole	N-Boc-2-pyrroleboronic acid	High	[1]
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	Hindered aryl chlorides	Arylboronic acids	High	[5]
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane	5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide	Arylboronic acids	37-72	[23]

Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle

Understanding the catalytic cycle is key to troubleshooting. The generally accepted mechanism involves three main stages: oxidative addition, transmetalation, and reductive elimination.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
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• 9. Yoneda Labs [yonedalabs.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. youtube.com [youtube.com]
• 16. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 17. benchchem.com [benchchem.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. mdpi.com [mdpi.com]
• 20. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 21. files01.core.ac.uk [files01.core.ac.uk]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]

purification challenges of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine and solutions

Welcome to the technical support center for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (CAS: 136902-53-9). This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the purification of this versatile heterocyclic building block, which is crucial for applications in organic electronics and pharmaceutical development.[1] My insights are drawn from extensive experience in process chemistry and resolving complex separation challenges.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, which is typically synthesized via a palladium-catalyzed cross-coupling reaction, such as a Stille coupling.[2][3]

Question 1: After synthesis and initial workup, my crude product is an inseparable mixture according to TLC and ¹H NMR. The NMR shows multiple aromatic signals and what appears to be starting material. What's happening?

Answer: This is a classic issue stemming from incomplete reaction and the formation of side products inherent to the Stille coupling mechanism.[2] The likely contaminants are unreacted starting materials (e.g., 2,5-dibromopyridine and the organotin reagent) and, most notably, homocoupled byproducts.

• Causality: The Stille reaction's catalytic cycle involves several steps, and if the transmetalation step is slow, or if the palladium catalyst is not sufficiently active, side reactions can dominate.[3] The most common side reaction is the homocoupling of the organostannane reagent, which produces a symmetrical dimer (e.g., 2,2'-bi(5-bromothiophene)).[2][3] This impurity often has a similar polarity to the desired product, making separation challenging.

  // Nodes Reactants [label="Starting Materials\n(2,5-Dibromopyridine + Organostannane)", fillcolor="#F1F3F4", fontcolor="#202124"]; Pd_Catalyst [label="Pd(0) Catalyst", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Desired_Product [label="5-Bromo-2-(5-bromothiophen-2-yl)pyridine\n(Desired Product)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Side_Products [label="Key Impurities", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Homocoupled [label="Homocoupled Stannane\n(e.g., 2,2'-bi(5-bromothiophene))", fillcolor="#F1F3F4", fontcolor="#202124"]; Unreacted_SM [label="Unreacted Starting Materials", fillcolor="#F1F3F4", fontcolor="#202124"];

  // Edges Reactants -> Desired_Product [label=" Stille Coupling "]; Pd_Catalyst -> Desired_Product [style=dashed]; Reactants -> Side_Products [label=" Side Reactions ", color="#EA4335"]; Side_Products -> Homocoupled [label=" Major "]; Side_Products -> Unreacted_SM [label=" Minor "]; }

  Figure 1: Common product and byproduct pathways in the synthesis.

• Solution: Optimized Column Chromatography A carefully optimized flash column chromatography protocol is the most effective solution. The key is to find a solvent system that maximizes the difference in retention factors (Rf) between your product and the impurities.

  Step-by-Step Protocol: Flash Column Chromatography

  • TLC Optimization: First, determine the best eluent system using TLC. Test various ratios of a non-polar solvent (like hexane or petroleum ether) and a moderately polar solvent (like ethyl acetate or dichloromethane). Aim for an Rf value of 0.2-0.3 for the desired product.[4]

  • Column Packing: Prepare a slurry of silica gel (60 Å, 230-400 mesh) in your starting eluent (the most non-polar mixture).[4] Pour it into the column and allow it to pack evenly, ensuring no air bubbles are trapped.

  • Sample Loading (Dry Loading Recommended): Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent completely to get a dry, free-flowing powder.[5] Carefully add this powder to the top of the packed column. This technique prevents band broadening and improves separation.

  • Elution: Begin elution with the low-polarity mobile phase. If separation is poor, gradually increase the polarity of the eluent (gradient elution). This will first elute the less polar homocoupled byproduct and unreacted 2,5-dibromopyridine, followed by your desired product.

  • Fraction Monitoring: Collect small fractions and monitor them by TLC to identify those containing the pure product.

  Parameter	Recommendation	Rationale
  Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for separating compounds with moderate polarity differences.
  Mobile Phase (Eluent)	Hexane/Ethyl Acetate or Hexane/Dichloromethane	Provides good selectivity for aromatic heterocycles. Start at a low polarity (e.g., 98:2) and gradually increase.
  Target Rf (Product)	~0.25	Balances resolution and elution time, preventing excessive band broadening.[4]
  Loading Method	Dry Loading	Ensures a narrow starting band, leading to sharper peaks and better separation.[5]

Question 2: My purified product is a sticky solid or oil, and NMR analysis shows broad signals characteristic of organotin compounds. How do I remove these tin residues?

Answer: This is the most common and frustrating challenge in Stille couplings. The issue is residual trialkyltin halides (e.g., Bu₃SnBr), which are often greasy, difficult to separate by chromatography, and toxic.[3][6]

• Causality: The organotin byproduct is generated stoichiometrically during the transmetalation step of the catalytic cycle.[2] Its polarity can be variable, and it often co-elutes with the desired product during chromatography.

• Solution: Chemical Treatment and Liquid-Liquid Extraction Before chromatography, you must remove the bulk of the tin byproducts. The standard and most effective method is a potassium fluoride (KF) wash.

  Protocol: Aqueous Potassium Fluoride (KF) Wash

  • After the reaction is complete, concentrate the reaction mixture to remove the bulk of the organic solvent.

  • Redissolve the crude residue in a solvent like ethyl acetate or diethyl ether.

  • Transfer the organic solution to a separatory funnel and wash it with a saturated aqueous solution of KF.

  • Stir the biphasic mixture vigorously for at least 30 minutes. You will observe the formation of a white precipitate, which is the insoluble trialkyltin fluoride (R₃SnF).[7]

  • Separate the organic layer. If a gel-like emulsion forms at the interface, filter the entire mixture through a pad of Celite to remove the precipitate before separating the layers.[7]

  • Wash the organic layer again with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

  • Proceed with column chromatography as described in the previous answer. This pre-treatment will drastically improve the ease and effectiveness of the chromatographic purification.

Question 3: My product appears pure by NMR, but the melting point is lower than the literature value (104-108 °C), and it has a slight yellow tint.[1] How can I achieve higher purity for analytical or device applications?

Answer: Achieving >99.5% purity often requires a final polishing step after chromatography. A low melting point and discoloration suggest the presence of minor, structurally similar impurities or residual catalyst that NMR might not easily resolve. For applications like OLEDs, where purity is paramount, sublimation is the gold standard.[1][8]

• Causality: Minor impurities can get trapped in the crystal lattice of your product. Standard purification methods might not be sufficient to remove these trace contaminants.

• Solution 1: Recrystallization If the product is a solid, recrystallization is an excellent method to improve purity and obtain well-defined crystals.

  • Solvent Screening: Test the solubility of your product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane) at room temperature and at their boiling points. An ideal solvent will dissolve the product when hot but not when cold. A two-solvent system (one in which it is soluble, one in which it is not) can also be effective.

  • Procedure: Dissolve the chromatographed product in the minimum amount of hot solvent. If there are any insoluble impurities, perform a hot filtration. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under high vacuum.

• Solution 2: Sublimation For the highest possible purity, especially for electronics applications, sublimation is superior.[8] It is a solvent-free method that separates compounds based on differences in their vapor pressures.[9][10]

  • Apparatus: Use a standard laboratory sublimation apparatus, which consists of a vessel to heat the sample and a cold finger to collect the purified solid.[9]

  • Procedure: Place the dry, purified product into the sublimation vessel. Assemble the apparatus and apply a high vacuum.

  • Heating: Gently and slowly heat the vessel. The compound will sublime (transition from solid to gas) and then deposit as highly pure crystals on the cold finger.[11] Non-volatile impurities will be left behind.[9] This method is highly effective at removing residual catalysts and other non-volatile organic residues.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and melting point of pure 5-Bromo-2-(5-bromothiophen-2-yl)pyridine? Pure 5-Bromo-2-(5-bromothiophen-2-yl)pyridine should be a solid with a melting point in the range of 104-108 °C.[1]

Q2: Which analytical techniques are best for assessing purity? A combination of techniques is recommended:

• ¹H and ¹³C NMR: To confirm the chemical structure and identify any organic impurities.

• LC-MS: To detect trace impurities and confirm the molecular weight (319.02 g/mol ).[12]

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity.

Q3: Can I use a different cross-coupling reaction, like Suzuki, to avoid tin byproducts? Yes, a Suzuki coupling using a boronic acid or ester instead of an organostannane is a viable alternative. This approach avoids the issue of toxic tin byproducts, often simplifying the workup. However, the synthesis of the required thiophene boronic acid might present its own challenges. The choice between Stille and Suzuki often depends on the availability and stability of the respective coupling partners.[6][13]

Q4: How do I remove the residual palladium catalyst from my product? Residual palladium can often be removed during silica gel chromatography, as it tends to bind strongly to the silica. If it persists, washing the organic solution with an aqueous solution of thiourea or filtering the solution through a pad of activated carbon can help scavenge the residual metal before the final purification step.

// Nodes Crude [label="Crude Reaction Mixture", fillcolor="#F1F3F4", fontcolor="#202124"]; KF_Wash [label="Aqueous KF Wash", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Column [label="Silica Gel Column Chromatography", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Purity_Check [label="Purity Analysis\n(NMR, LC-MS, MP)", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Final_Product [label="Final Product (>98%)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; High_Purity [label="High Purity Required?\n(>99.5%)", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Sublimate [label="Sublimation or\nRecrystallization", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ultra_Pure [label="Ultra-Pure Product (>99.9%)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Crude -> KF_Wash [label=" Remove Tin Byproducts "]; KF_Wash -> Column [label=" Remove Organic Impurities "]; Column -> Purity_Check; Purity_Check -> Final_Product [label=" No "]; Purity_Check -> High_Purity [label=" Yes "]; High_Purity -> Final_Product [label=" No "]; High_Purity -> Sublimate [label=" Yes "]; Sublimate -> Ultra_Pure; }

Figure 2: Recommended workflow for the purification of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

References

• Stille reaction - Wikipedia. (n.d.). Retrieved January 21, 2026, from [Link]

• Stille Coupling. (n.d.). NROChemistry. Retrieved January 21, 2026, from [Link]

• Supporting Information for; - The Royal Society of Chemistry. (n.d.). Retrieved January 21, 2026, from [Link]

• 5-Bromo-2-(5-bromothiophen-2-yl) pyridine CAS-nr .: 136902-53-9. (n.d.). Alfa Chemical. Retrieved January 21, 2026, from [Link]

• A convenient and scalable process for preparation of 2,5-dibromopyridine. (2021). Heterocyclic Letters, 11(3), 447-452. Retrieved January 21, 2026, from [Link]

• Supporting Information for The Unprecedented Side Reactions in the Stille Coupling Reaction. (n.d.). The Royal Society of Chemistry. Retrieved January 21, 2026, from [Link]

• US Patent No. 9,139,488B2. (2015). Sublimation method for the purification of organic small molecules. Google Patents.

• Purification By Sublimation. (n.d.). Innovation.world. Retrieved January 21, 2026, from [Link]

• Sublimation: Isolating the Purest Chemical Compounds. (2021, May 27). Adesis, Inc. Retrieved January 21, 2026, from [Link]

• Sublimation Theory. (n.d.). Chemistry Online @ UTSC. Retrieved January 21, 2026, from [Link]

• What Is Sublimation Purification? (2025, June 27). Chemistry For Everyone. YouTube. Retrieved January 21, 2026, from [Link]

• Supporting Information. (n.d.). Retrieved January 21, 2026, from [Link]

• Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. (2019). Molecules, 24(18), 3326. [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. (2017). Molecules, 22(2), 205. [Link]

• Stille Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 21, 2026, from [Link]

• Ex situ generation of stoichiometric HCN and its application in the Pd-catalysed cyanation of aryl bromides. (n.d.). The Royal Society of Chemistry. Retrieved January 21, 2026, from [Link]

• CN103755628B - The synthetic method of the iodo-5-bromopyridine of 2-amino-3-. (n.d.). Google Patents.

• Supporting Information Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission. (n.d.). Beilstein Journals. Retrieved January 21, 2026, from [Link]

• CN106187867A - A kind of preparation method of 2 nitro 5 bromopyridines. (n.d.). Google Patents.
• CN112479991A - Preparation method of 2-bromo-5-aldehyde pyridine. (n.d.). Google Patents.
• CN101560183B - Method for preparing 5-bromo-2-methylpyridine. (n.d.). Google Patents.
• CN105061301A - Synthesis method of 2,5-dibromopyridine. (n.d.). Google Patents.
• CN110746345B - Synthesis method of 2- (2-amino-5-bromo-benzoyl) pyridine. (n.d.). Google Patents.
• CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds. (n.d.). Google Patents.

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• 1. Kina 5-Bromo-2- (5-bromothiophen-2-yl) pyridine CAS-nr .: 136902-53-9 Produsenter - Gratis prøve - Alfa Chemical [m.no.alfachemsp.com]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. Stille Coupling | NROChemistry [nrochemistry.com]
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• 6. Stille Coupling [organic-chemistry.org]
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• 8. Sublimation: Isolating the Purest Chemical Compounds | Adesis, Inc. [adesisinc.com]
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• 10. Chemistry Online @ UTSC [utsc.utoronto.ca]
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• 13. mdpi.com [mdpi.com]

preventing degradation of brominated pyridine-thiophene compounds during reaction

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for the synthesis of pyridine-thiophene compounds, with a special focus on preventing the degradation of brominated intermediates and products. Our goal is to equip you with the knowledge to troubleshoot common issues and optimize your reaction conditions for successful outcomes.

Introduction: The Challenge of Stability in Pyridine-Thiophene Synthesis

Brominated pyridine and thiophene derivatives are versatile building blocks in medicinal chemistry and materials science. However, their inherent reactivity, particularly the susceptibility of the C-Br bond to cleavage and the tendency of the nitrogen atom in pyridine to coordinate with metal catalysts, presents significant challenges during cross-coupling reactions. This guide provides a structured approach to understanding and mitigating these degradation pathways.

Frequently Asked Questions (FAQs)

Q1: What are the most common degradation pathways for brominated pyridine-thiophene compounds during cross-coupling reactions?

A1: The primary degradation pathways include:

• Debromination/Dehalogenation: This is the premature cleavage of the carbon-bromine bond, leading to the formation of a protonated (H-substituted) pyridine or thiophene instead of the desired coupled product. This is a common side reaction for aryl bromides.[1]

• Protodeboronation: While not a degradation of the brominated compound itself, the cleavage of the C-B bond of the boronic acid or ester coupling partner is a frequent competing reaction that reduces yield.

• Homocoupling: The dimerization of either the brominated starting material or the boronic acid derivative can occur, especially in the presence of oxygen.[2][3]

• Catalyst Deactivation: The lone pair of electrons on the pyridine nitrogen can coordinate strongly with the palladium catalyst, reducing its catalytic activity and leading to incomplete reactions or the formation of side products.[4][5]

Q2: My Suzuki-Miyaura reaction between a brominated pyridine and a thiophene boronic acid is giving a low yield. What are the likely causes?

A2: Low yields in these reactions are often multifactorial. Key contributing factors include:

• Suboptimal Reaction Conditions: Temperature, solvent, and base selection are critical. Harsh conditions can promote degradation.

• Catalyst and Ligand Choice: The electronic and steric properties of the phosphine ligand play a crucial role in stabilizing the catalyst and promoting the desired reaction pathway.

• Presence of Oxygen: Oxygen can promote the oxidative homocoupling of boronic acids, consuming the nucleophile and reducing the yield of the cross-coupled product.[3][6]

• Water Content: While some water is often necessary for the Suzuki-Miyaura reaction, excessive or insufficient amounts can be detrimental. Anhydrous conditions can sometimes prevent protodeboronation.[7]

Q3: How can I minimize the debromination of my starting material?

A3: Minimizing debromination involves careful control of the reaction environment and components:

• Inert Atmosphere: Rigorously exclude oxygen and moisture by using degassed solvents and running the reaction under an inert atmosphere (e.g., argon or nitrogen).

• Choice of Base: Use a weaker base if possible. Strong bases can sometimes facilitate debromination. Carbonates (e.g., Na₂CO₃, K₂CO₃, Cs₂CO₃) are often a good starting point.[8]

• Temperature Control: Avoid excessively high temperatures, which can promote C-Br bond cleavage.

• Catalyst System: Select a catalyst and ligand system known to favor reductive elimination over side reactions.

Troubleshooting Guide: From Diagnosis to Solution

This section provides a systematic approach to identifying and solving common problems encountered during the synthesis of pyridine-thiophene compounds.

Problem 1: Low Yield of the Desired Product

• Analyze the crude reaction mixture by LC-MS and ¹H NMR to identify the major components.

• Look for the presence of starting materials, debrominated byproducts, and homocoupled products.

Caption: Troubleshooting workflow for low-yield reactions.

Problem 2: Significant Debromination Observed

Debromination often occurs via a reductive pathway involving the palladium catalyst. This can be exacerbated by certain solvents (like alcohols), strong bases, or impurities that can act as hydride sources.

Strategy	Rationale	Recommended Action
Solvent Choice	Protic solvents can be a source of hydrides.	Switch to aprotic polar solvents like Dioxane, Toluene, or DMF.[9]
Base Selection	Strong bases can promote side reactions.	Use weaker inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃.[8]
Temperature	Higher temperatures increase the rate of C-Br cleavage.	Screen reactions at lower temperatures (e.g., 80°C instead of 110°C).
Inertness	Residual oxygen can affect the catalyst's oxidation state.	Ensure the reaction setup is thoroughly purged with an inert gas.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of Brominated Pyridines with Thiophene Boronic Acids

This protocol provides a robust starting point for the cross-coupling reaction. Optimization may be required for specific substrates.

Materials:

• Brominated pyridine derivative (1.0 equiv)

• Thiophene boronic acid or ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., Na₂CO₃, K₂CO₃) (2.0-3.0 equiv)

• Solvent (e.g., Dioxane/H₂O, Toluene/H₂O, DMF)

Procedure:

• To a dry reaction vessel, add the brominated pyridine, thiophene boronic acid, palladium catalyst, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon) three times.

• Add the degassed solvent system via syringe. For example, a 4:1 mixture of dioxane and water.

• Heat the reaction mixture to the desired temperature (typically 80-100°C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Step-by-step experimental workflow for Suzuki-Miyaura coupling.

Protocol 2: Catalyst and Ligand Screening

When facing issues of low yield or catalyst deactivation, screening different catalyst/ligand combinations is crucial.

Procedure:

• Set up an array of small-scale reactions in parallel (e.g., in a Radleys Carousel or similar parallel synthesis apparatus).

• Use the conditions from Protocol 1 as the baseline.

• In each reaction vessel, use a different palladium precursor or phosphine ligand. A selection of common choices is provided in the table below.

• Run all reactions for the same amount of time and at the same temperature.

• Analyze the outcome of each reaction by LC-MS to determine the relative conversion to product and the formation of byproducts.

Catalyst Precursor	Ligand	Common Applications/Properties
Pd(OAc)₂	PPh₃	A classical, cost-effective choice.
Pd₂(dba)₃	XPhos	Bulky, electron-rich ligand, often good for challenging couplings.[4]
PdCl₂(dppf)	(none)	A reliable, air-stable catalyst for a broad range of substrates.
Pd(OAc)₂	SPhos	Another bulky biaryl phosphine ligand, effective for heteroaromatic couplings.

References

• Recent Progress on the Synthesis of Bipyridine Derivatives. Molecules. Available from: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. Available from: [Link]

• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Molecules. Available from: [Link]

• Recent Progress on the Synthesis of Bipyridine Derivatives. Preprints.org. Available from: [Link]

• Recent advances in the synthesis of 2,2'-Bipyridines and their derivatives. Loughborough University Research Repository. Available from: [Link]

• The Synthesis of Certain Substituted 2,2'-Bipyridyls. Journal of the American Chemical Society. Available from: [Link]

• Bromination and C–C Cross-Coupling Reactions for the C–H Functionalization of Iridium(III) Emitters. Organometallics. Available from: [Link]

• Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science. Available from: [Link]

• Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium... ResearchGate. Available from: [Link]

• Pyridine- and phosphonate-containing ligands for stable Ln complexation. Extremely fast water exchange on the Gd(III) chelates. PubMed. Available from: [Link]

• Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. MDPI. Available from: [Link]

• Skeletal Editing of Pyridines to Thiophene-2-Carbaldehydes. CCS Chemistry. Available from: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Available from: [Link]

• Recent Advances in Bromination of Aromatic and Heteroaromatic Compounds. ResearchGate. Available from: [Link]

• Recent Progress on the Synthesis of Bipyridine Derivatives. Molecules. Available from: [Link]

• Synthesis and Anticancer Activity of New Pyridine-Thiophene and Pyridine-Furan Hybrid Compounds, Their Sugar Hydrazone, and Glycosyl Derivatives. ResearchGate. Available from: [Link]

• Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities. Taylor & Francis Online. Available from: [Link]

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Organic Chemistry Portal. Available from: [Link]

• Recent Progress on the Synthesis of Bipyridine Derivatives. ResearchGate. Available from: [Link]

• Cu-Catalyzed Hydrodehalogenation of Brominated Aromatic Pollutants in Aqueous Solution. MDPI. Available from: [Link]

• How to prevent metal catalysed homocoupling reaction of boronic acids? ResearchGate. Available from: [Link]

• Utility of Sulphones in Heterocyclic Synthesis: Synthesis of Some Pyridine, Chromene and Thiophene Derivatives. MDPI. Available from: [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. NIH. Available from: [Link]

• The impact of cyclometalated and phosphine ligands on the luminescence properties of cycloplatinated(ii) complexes: photophysical and theoretical investigations. New Journal of Chemistry. Available from: [Link]

• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Milano-Bicocca. Available from: [Link]

• Pyridine synthesis. Organic Chemistry Portal. Available from: [Link]

• Suzuki reactions of 2-bromopyridine with aryl boronic acids. ResearchGate. Available from: [Link]

• Metal-Free Phosphination and Continued Functionalization of Pyridine: A Theoretical Study. MDPI. Available from: [Link]

• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. PMC. Available from: [Link]

• Oxidation of Bromide to Bromine by Ruthenium(II) Bipyridine-Type Complexes Using the Flash-Quench Technique. ResearchGate. Available from: [Link]

• p1 bipyridine. synthesis methods and its reactions. Slideshare. Available from: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available from: [Link]

• The Journal of Organic Chemistry. ACS Publications. Available from: [Link]

• Pyridine and phosphonate containing ligands for stable lanthanide complexation. An experimental and theoretical study to assess the solution structure. Dalton Transactions. Available from: [Link]

• Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Reddit. Available from: [Link]

• Pyridine Synthesis: Cliff Notes. Baran Lab. Available from: [Link]

• Dehalogenation. Wikipedia. Available from: [Link]

• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. Angewandte Chemie International Edition. Available from: [Link]

• A general Suzuki cross-coupling reaction of heteroaromatics catalyzed by nanopalladium on amino-functionalized siliceous mesocellular foam. PubMed. Available from: [Link]

• Molecular characterization of the enzymes involved in the degradation of a brominated aromatic herbicide. PubMed. Available from: [Link]

• Nitrogen compounds. Wikipedia. Available from: [Link]

• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. PMC. Available from: [Link]

• Bromination of Alkenes - The Mechanism. Master Organic Chemistry. Available from: [Link]

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• 1. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. preprints.org [preprints.org]
• 5. Recent Progress on the Synthesis of Bipyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: A Researcher's Guide to Handling and Purifying Commercial 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Welcome to the technical support center for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile building block in their synthetic endeavors. Commercial availability of this compound has accelerated its use, but has also introduced challenges related to batch-to-batch purity variations. This document provides in-depth troubleshooting and frequently asked questions to help you navigate potential issues with impurities and ensure the integrity of your experimental outcomes.

I. Understanding the Impurity Profile of Commercial 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

The primary impurities in commercial batches of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine often stem from its synthesis, which typically involves a palladium-catalyzed cross-coupling reaction, such as a Suzuki or Stille coupling. Understanding the potential byproducts of these reactions is crucial for developing an effective purification strategy.

Common Classes of Impurities:

• Homocoupling Products: These are dimeric species arising from the self-coupling of the starting materials.[1]

  • Bipyridine impurity: 5,5'-Dibromo-2,2'-bipyridine

  • Bithiophene impurity: 5,5'-Dibromo-2,2'-bithiophene

• Starting Materials: Incomplete reactions can lead to the presence of unreacted precursors.

  • 2,5-Dibromopyridine

  • 5-Bromo-2-(tributylstannyl)thiophene (from Stille coupling) or 2-(5-bromothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (from Suzuki coupling)

• Dehalogenated Byproducts: Loss of a bromine atom from the starting materials or the final product can occur.[1]

  • 5-Bromo-2-(thiophen-2-yl)pyridine

• Isomeric Impurities: While less common with highly regioselective modern coupling methods, trace amounts of isomers could be present depending on the synthetic route.

• Residual Palladium Catalyst: Trace amounts of the palladium catalyst used in the coupling reaction may remain.[1]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter when using commercial 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Q1: My reaction is giving a complex mixture of products, and I suspect the starting material is impure. How can I confirm this?

A1: Before starting a critical reaction, it is always advisable to assess the purity of your commercial starting material.

• Initial Assessment with Thin Layer Chromatography (TLC):

  • Rationale: TLC is a rapid and cost-effective method to visualize the number of components in your sample.

  • Protocol:

    • Dissolve a small amount of the commercial material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

    • Spot the solution on a silica gel TLC plate.

    • Develop the plate using a solvent system of varying polarity, for example, a mixture of hexanes and ethyl acetate. A good starting point is a 9:1 or 8:2 mixture of hexanes:ethyl acetate.

    • Visualize the plate under UV light (254 nm).

  • Interpretation: A pure compound should ideally show a single spot. The presence of multiple spots indicates impurities.

• Definitive Analysis with High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS): [2][3]

  • Rationale: These techniques provide quantitative information about the purity of your sample and can help in identifying the impurities if a mass spectrometer is used.

  • General HPLC Protocol:

    • Column: C18 reverse-phase column.

    • Mobile Phase: A gradient of water (often with 0.1% formic acid) and acetonitrile is a good starting point.

    • Detection: UV detection at a wavelength where the compound has strong absorbance.

Q2: My TLC shows a major spot for the desired product but also a few minor spots. What is the best way to purify the bulk material?

A2: For multi-gram quantities of material with separable impurities, flash column chromatography is the most effective purification method.[4]

Workflow for Flash Column Chromatography Purification

Caption: A logical workflow for the purification of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine using flash column chromatography.

Step-by-Step Column Chromatography Protocol:

• Determine the Optimal Eluent System:

  • Perform TLC with various ratios of a non-polar solvent (e.g., hexanes) and a moderately polar solvent (e.g., ethyl acetate or dichloromethane).

  • Aim for an Rf value of 0.2-0.3 for the desired product to ensure good separation on the column.

• Prepare the Column:

  • Select an appropriately sized column for the amount of material you need to purify.

  • Pack the column with silica gel using the chosen eluent system (slurry packing is recommended).

• Load the Sample:

  • Dissolve the crude material in a minimal amount of the eluent or a more volatile solvent like dichloromethane.

  • Alternatively, for less soluble compounds, use a "dry loading" technique by adsorbing the compound onto a small amount of silica gel.

• Elute and Collect Fractions:

  • Begin elution with the determined solvent system.

  • Collect fractions and monitor their composition by TLC.

• Isolate the Pure Product:

  • Combine the fractions that contain only the pure desired product.

  • Remove the solvent using a rotary evaporator to yield the purified 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Q3: I have a small amount of material with a closely eluting impurity. Is there an alternative to column chromatography?

A3: For small quantities or when impurities are difficult to separate by chromatography, recrystallization can be an effective purification technique.

Recrystallization Protocol:

• Solvent Screening:

  • The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

  • Test small amounts of your compound in various solvents (e.g., ethanol, isopropanol, hexanes, ethyl acetate, or a mixture).

• Dissolution:

  • In a flask, add the crude solid and a minimal amount of the chosen solvent.

  • Heat the mixture with stirring until the solid completely dissolves. Add more solvent dropwise if necessary to achieve full dissolution at the boiling point.

• Crystallization:

  • Allow the solution to cool slowly to room temperature.

  • If crystals do not form, try scratching the inside of the flask with a glass rod or placing it in an ice bath.

• Isolation:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

  • Dry the crystals under vacuum.

III. Frequently Asked Questions (FAQs)

Q4: What are the typical storage conditions for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine?

A4: It is recommended to store the compound in a tightly sealed container in a cool, dry, and dark place under an inert atmosphere to prevent degradation.[5]

Q5: Can the bromine atoms on the pyridine and thiophene rings have different reactivities?

A5: Yes, the electronic environments of the two bromine atoms are different, which can lead to differential reactivity. The C-Br bond on the pyridine ring is generally more susceptible to nucleophilic aromatic substitution, while both C-Br bonds can participate in palladium-catalyzed cross-coupling reactions. The specific reaction conditions will dictate the selectivity.

Q6: I am seeing a byproduct that I suspect is a homocoupled dimer. How can I minimize its formation in my reaction?

A6: Homocoupling is a common side reaction in Suzuki and Stille couplings.[1][6] To minimize it:

• Ensure your reaction is performed under a strictly inert atmosphere (argon or nitrogen).

• Use degassed solvents.

• The choice of palladium catalyst and ligands can significantly impact the extent of homocoupling.

Q7: How can I remove residual palladium from my purified product?

A7: If you suspect palladium contamination, you can treat a solution of your compound with a palladium scavenger, such as activated carbon or a functionalized silica gel, followed by filtration.

IV. Data Summary

Potential Impurity	Likely Origin	Typical Purification Method
5,5'-Dibromo-2,2'-bipyridine	Homocoupling of 2,5-dibromopyridine	Column Chromatography
5,5'-Dibromo-2,2'-bithiophene	Homocoupling of thiophene starting material	Column Chromatography
2,5-Dibromopyridine	Unreacted starting material	Column Chromatography, Recrystallization
5-Bromo-2-(thiophen-2-yl)pyridine	Dehalogenation	Column Chromatography
Residual Palladium	Catalyst from synthesis	Treatment with a palladium scavenger

V. Logical Relationships in Impurity Analysis and Purification

Caption: Decision-making workflow for handling commercial 5-Bromo-2-(5-bromothiophen-2-yl)pyridine based on initial purity assessment.

References

• Suzuki Coupling I Common Byproducts in Suzuki Coupling. (2024). YouTube. [Link]

• ResearchGate. (n.d.). Impurities formed during the Suzuki−Miyaura coupling between 3 and 4. [Link]

• PubMed. (2025). Liquid chromatography-tandem mass spectrometry-based pharmacokinetic and metabolic analysis of 4-bromo-2,5-dimethoxyphenethylamine and its metabolites in human plasma. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Stille reaction - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

minimizing homo-coupling in Suzuki reactions with 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Welcome to the technical support center for advanced Suzuki-Miyaura cross-coupling applications. This guide is specifically designed for researchers, chemists, and process development professionals working with the di-halogenated heteroaromatic substrate, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. Our goal is to provide you with in-depth, field-proven insights to overcome common challenges, with a particular focus on the minimization of homo-coupling byproducts.

Introduction: The Challenge of Selectivity and Homo-Coupling

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a valuable building block for the synthesis of conjugated oligomers and complex molecular architectures in medicinal and materials science. However, its structure presents two key challenges in Suzuki-Miyaura cross-coupling:

• Regioselectivity: The presence of two C-Br bonds—one on the pyridine ring and one on the thiophene ring—necessitates precise control to achieve selective mono-arylation if desired.

• Homo-coupling: Like many Suzuki reactions, the undesired coupling of two boronic acid molecules is a common side reaction that reduces the yield of the target product and complicates purification.

This guide provides a structured approach to troubleshooting and optimizing your reaction conditions to address these challenges effectively.

Frequently Asked Questions (FAQs)

Here we address the most common issues encountered when working with this substrate.

Q1: I'm observing a significant amount of a biaryl byproduct derived from my boronic acid. What is causing this homo-coupling?

A1: Homo-coupling of boronic acids in Suzuki reactions is primarily driven by two pathways that can compete with the desired cross-coupling cycle:

• Oxygen-Mediated Pathway: The presence of dissolved oxygen can oxidize the active Pd(0) catalyst to a Pd(II) species. This Pd(II) can then undergo transmetalation with two molecules of the boronic acid, leading to the formation of the homo-coupled product and regeneration of Pd(0).[1] Rigorous exclusion of oxygen is the most critical step to prevent this.[1]

• Reductive Elimination from a Di-organopalladium(II) Intermediate: If the rate of oxidative addition of the aryl halide is slow, or if the concentration of the boronic acid is excessively high, a diarylpalladium(II) intermediate (L₂Pd(Ar')₂) can form after two consecutive transmetalation steps. This intermediate can then undergo reductive elimination to yield the homo-coupled product.

The diagram below illustrates how homo-coupling diverges from the main Suzuki catalytic cycle.

Caption: Suzuki cycle vs. O₂-mediated homo-coupling.

Q2: Which bromine on 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is more reactive for a selective mono-coupling?

A2: Based on established principles of heteroaromatic chemistry, the C-Br bond at the 5-position of the thiophene ring is expected to be more reactive towards oxidative addition with a Pd(0) catalyst. This is because the C5 position of 2-substituted thiophenes is generally more electron-deficient and sterically accessible than other positions. Several studies on the regioselective Suzuki coupling of 2,5-dibromothiophenes have shown a preference for reaction at the C5 position.[2] Therefore, when using one equivalent of boronic acid, the primary product should be the 5-bromo-2-(5-arylthiophen-2-yl)pyridine.

Q3: My reaction is sluggish and I'm getting a mixture of starting material, mono-coupled, and di-coupled products, along with homo-coupling. How can I improve selectivity and yield?

A3: This is a classic optimization problem. A sluggish reaction can exacerbate side reactions. Here's a systematic approach to troubleshoot this:

• Catalyst and Ligand: The choice of ligand is crucial. For electron-rich heteroaromatics, bulky and electron-rich phosphine ligands like SPhos or XPhos are often superior to PPh₃. They promote the rate-limiting oxidative addition and the final reductive elimination steps.

• Base Selection: The base activates the boronic acid for transmetalation.[3] A moderately strong base like K₃PO₄ or K₂CO₃ is often a good starting point. Very strong bases can sometimes promote side reactions. The solubility of the base is also a factor; K₃PO₄ is often used in solvent systems like 1,4-dioxane/water.[4]

• Solvent System: A biphasic solvent system, such as 1,4-dioxane/water or toluene/water, is often effective. The aqueous phase helps to solubilize the base and facilitate the formation of the active boronate species, while the organic phase dissolves the substrate and catalyst.

• Temperature: Insufficient temperature can lead to a slow reaction. However, excessively high temperatures can promote catalyst decomposition and side reactions. A typical range for these couplings is 80-110 °C.

Troubleshooting Guide: A Systematic Approach

When encountering high levels of homo-coupling, use the following workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for minimizing homo-coupling.

Recommended Experimental Protocols

The following protocols provide a robust starting point for your experiments. Always perform reactions in a well-ventilated fume hood under an inert atmosphere.

Protocol 1: Selective Mono-Arylation at the Thiophene C5-Position

This protocol is optimized for selectivity towards the more reactive C-Br bond on the thiophene ring.

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 equiv)

• Arylboronic Acid (1.05 equiv)

• Pd(PPh₃)₄ (3 mol%)

• Potassium Phosphate (K₃PO₄) (3.0 equiv)

• 1,4-Dioxane (Anhydrous, degassed)

• Water (Degassed)

Procedure:

• To a dry Schlenk flask, add 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, the arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add Pd(PPh₃)₄ to the flask under a positive pressure of inert gas.

• Add degassed 1,4-dioxane and degassed water in a 4:1 ratio (e.g., 8 mL dioxane, 2 mL water per 1 mmol of substrate).

• Stir the mixture at room temperature for 10 minutes to ensure homogeneity.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Minimizing Homo-Coupling with a Modern Catalyst System

This protocol uses a more active Buchwald-type precatalyst, which can often provide higher yields and lower levels of byproducts, especially with challenging substrates.

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.1 equiv)

• Arylboronic Acid (1.0 equiv)

• SPhos Pd G3 Precatalyst (1-2 mol%)

• Potassium Carbonate (K₂CO₃) (2.5 equiv)

• Toluene (Anhydrous, degassed)

• Water (Degassed)

Procedure:

• Follow steps 1 and 2 from Protocol 1, using K₂CO₃ as the base.

• Add the SPhos Pd G3 precatalyst under a positive pressure of inert gas.

• Add degassed toluene and degassed water in a 5:1 ratio.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction as described previously. These reactions are often faster (2-6 hours).

• Follow the workup and purification procedure as described in Protocol 1.

Data Summary: Condition Optimization

The choice of reaction parameters significantly impacts the ratio of the desired product to the homo-coupled byproduct. The following table provides a conceptual framework for optimizing your reaction.

Parameter	Condition A (Classic)	Condition B (Optimized for Low Homo-Coupling)	Rationale for Condition B
Catalyst	Pd(OAc)₂ / PPh₃	SPhos Pd G3 Precatalyst	Bulky, electron-rich SPhos ligand accelerates oxidative addition and reductive elimination, outcompeting homo-coupling pathways.
Atmosphere	Nitrogen blanket	Sparged with Argon for 20 min	Rigorous deoxygenation is the most effective way to prevent O₂-mediated homo-coupling.[1]
Base	Na₂CO₃	K₃PO₄	K₃PO₄ is often more effective in anhydrous or low-water solvent systems and can lead to cleaner reactions.
Solvent	Toluene/Ethanol/Water	1,4-Dioxane/Water (4:1)	Dioxane is an excellent solvent for many Suzuki reactions, and a controlled amount of water facilitates boronic acid activation.[4]
Temperature	110 °C	90 °C	Lowering the temperature can decrease the rate of side reactions relative to the desired cross-coupling, especially with a more active catalyst.
Stoichiometry	1:1.2 (Di-bromo:Boronic Acid)	1.1:1 (Di-bromo:Boronic Acid)	Using a slight excess of the di-bromo substrate ensures the boronic acid is consumed, minimizing its availability for homo-coupling.

Conclusion

Minimizing homo-coupling in the Suzuki-Miyaura reaction of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a multifactorial challenge that can be effectively managed through a systematic approach. The foundational principles are the rigorous exclusion of oxygen and the use of a well-chosen catalyst system that favors the desired cross-coupling pathway. By starting with the recommended protocols and using the troubleshooting guide to fine-tune your specific reaction, you can significantly improve the yield and purity of your target compounds.

References

• Ikram, H. M., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal, 12(1), 48. Available at: [Link]

• Doucet, H., et al. (2012). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 16(11), 1896-1903. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Ikram, H. M., et al. (2015). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules, 20(9), 15846-15862. Available at: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Facile synthesis of oligo(3-hexylthiophene)s conductive wires with charge-transfer functions - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Purity Analysis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine for High-Performance Organic Field-Effect Transistors: A Comparative Guide

In the pursuit of next-generation flexible and transparent electronics, the performance of Organic Field-Effect Transistors (OFETs) is intrinsically linked to the purity of the constituent organic semiconductor. This guide provides a comprehensive purity analysis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, a promising candidate for high-performance OFETs, and offers a comparative perspective against other relevant materials. We will delve into the critical impact of impurities on device performance, outline robust analytical techniques for purity determination, and present a systematic approach to the synthesis and purification of this key organic semiconductor.

The Indisputable Role of Purity in OFET Performance

The performance of an OFET is dictated by the efficiency of charge transport through the organic semiconductor layer. Impurities, even in trace amounts, can act as charge traps, creating localized states within the bandgap of the semiconductor that hinder the movement of charge carriers.[1] This can lead to a significant degradation of key OFET parameters, including:

• Reduced Charge Carrier Mobility (μ): Impurities disrupt the molecular packing and introduce energetic disorder, scattering charge carriers and lowering their mobility.

• Increased Threshold Voltage (Vth): A higher concentration of trap states often requires a larger gate voltage to induce a conductive channel, leading to higher power consumption.

• Lower On/Off Current Ratio: Trapped charges can contribute to higher off-state currents, reducing the switching efficiency of the transistor.

• Device Instability: Impurities can also lead to operational instability, causing performance degradation over time.

Therefore, a rigorous purity analysis and control are paramount for achieving high-performance and reliable OFETs.

Synthesis and Potential Impurities of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

A plausible and efficient synthetic route to 5-Bromo-2-(5-bromothiophen-2-yl)pyridine involves a palladium-catalyzed cross-coupling reaction, such as a Suzuki or Stille coupling. A likely approach is the Suzuki coupling of 5-bromo-2-chloropyridine with 5-bromothiophene-2-boronic acid or its corresponding pinacol ester.

Proposed Synthetic Pathway (Suzuki Coupling):

Caption: Proposed Suzuki coupling reaction for the synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

This synthetic approach, while effective, can introduce several types of impurities that require careful analytical characterization and removal:

Table 1: Potential Impurities in the Synthesis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Impurity Type	Potential Source	Impact on OFET Performance
Starting Materials	Unreacted 5-bromo-2-chloropyridine or 5-bromothiophene-2-boronic acid derivatives	Can disrupt crystal packing and act as charge traps.
Homocoupling Products	Coupling of two molecules of the boronic acid ester (bithiophene derivative) or two molecules of the pyridine halide.	These larger or smaller molecules disrupt the semiconductor's morphology.
Residual Catalyst	Palladium catalyst (e.g., Pd(PPh3)4) and its byproducts.	Metallic impurities are known to be detrimental to OFET performance, acting as efficient charge traps.[2]
Solvents and Reagents	Residual solvents from the reaction and purification steps.	Can affect film formation and morphology.
Dehalogenated Byproducts	Loss of a bromine atom from the starting materials or the final product.	Alters the electronic properties and molecular packing of the material.

A Multi-faceted Approach to Purity Analysis

A combination of analytical techniques is essential for a comprehensive assessment of the purity of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) is a powerful tool for separating the target compound from its organic impurities.[3]

Experimental Protocol: HPLC Analysis

• Column: A reverse-phase C18 column is typically suitable for this type of aromatic compound.

• Mobile Phase: A gradient of acetonitrile and water is a common starting point. The gradient should be optimized to achieve good separation of all potential impurities.

• Detection: A UV-Vis detector set at the λmax of the compound (determined by UV-Vis spectroscopy) is used for quantification. A Diode Array Detector (DAD) can provide additional spectral information for peak identification.

• Quantification: Purity is determined by the area percentage of the main peak relative to the total area of all peaks.

Caption: A typical workflow for HPLC purity analysis.

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy provides detailed structural information and is highly effective for identifying and quantifying impurities.[4]

• ¹H NMR: Can detect proton-containing impurities. The presence of unexpected signals or altered integration values can indicate impurities.

• ¹³C NMR: Provides information about the carbon skeleton and can help identify isomeric impurities or byproducts.

• Quantitative NMR (qNMR): By using an internal standard of known purity and concentration, the absolute purity of the target compound can be determined with high accuracy.[5]

Mass Spectrometry (MS) is used to confirm the molecular weight of the synthesized compound and to identify impurities with different mass-to-charge ratios. Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are particularly useful for separating and identifying volatile or soluble impurities.

Thermal Analysis

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature.[6] It is used to determine the thermal stability of the material and to quantify the presence of volatile impurities like residual solvents.[7]

Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as its temperature is changed.[8] It can be used to determine the melting point and detect the presence of impurities, which typically broaden the melting peak and lower the melting point.[9]

Table 2: Summary of Purity Analysis Techniques

Technique	Information Provided	Key Advantages
HPLC	Separation and quantification of organic impurities.	High sensitivity and resolution for complex mixtures.[3]
NMR	Structural confirmation and identification of impurities.	Provides detailed structural information; qNMR for absolute purity.[4][5]
MS	Molecular weight confirmation and impurity identification.	High sensitivity for detecting trace impurities.
TGA	Thermal stability and quantification of volatile impurities.	Simple and effective for detecting residual solvents.[7]
DSC	Melting point and presence of crystalline impurities.	Sensitive to impurities that affect the crystalline structure.[8]

Purification Strategies for High-Purity 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Achieving the high purity required for OFET applications often necessitates a multi-step purification process.

• Column Chromatography: This is the primary method for removing the bulk of organic impurities after synthesis. A silica gel column with a suitable solvent system (e.g., a hexane/ethyl acetate gradient) is typically employed.

• Recrystallization: This technique is effective for removing impurities that are more or less soluble than the target compound in a particular solvent.

• Sublimation: For thermally stable organic semiconductors, train sublimation under high vacuum is a highly effective final purification step to remove non-volatile impurities and obtain highly crystalline material.

Caption: A multi-step workflow for the purification of organic semiconductors.

Performance Comparison with Alternative OFET Materials

While specific experimental OFET performance data for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is not extensively reported in the literature, its performance can be anticipated and compared to well-established materials based on its molecular structure. The presence of the electron-withdrawing pyridine ring and the electron-rich thiophene unit suggests potential for ambipolar or n-type behavior.

Table 3: Comparative Overview of Small Molecule Organic Semiconductors for OFETs

Material	Typical Mobility (cm²/Vs)	Charge Transport	Key Features
Pentacene	0.1 - 1.0	p-type	High mobility, well-studied, but susceptible to oxidation.
C60 Fullerene	0.1 - 1.0	n-type	Good electron mobility, but can have high off-currents.
DPP-based molecules	0.1 - 10	p-type, n-type, or ambipolar	High mobility, good stability, and tunable electronic properties.[10][11]
5-Bromo-2-(5-bromothiophen-2-yl)pyridine (Expected)	To be determined	Ambipolar or n-type	The thienyl-pyridine structure is a known motif in high-performance organic semiconductors. The bromine substituents can influence molecular packing and electronic properties.

The performance of OFETs based on 5-Bromo-2-(5-bromothiophen-2-yl)pyridine will be highly dependent on the ability to achieve a high degree of purity and to control the thin-film morphology during device fabrication.

Conclusion

The purity of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a critical determinant of its performance in high-performance OFETs. A thorough understanding of the potential impurities introduced during its synthesis, coupled with a rigorous analytical and purification strategy, is essential for realizing its full potential as an organic semiconductor. By employing a suite of characterization techniques including HPLC, NMR, MS, and thermal analysis, researchers can ensure the quality of their material and pave the way for the development of next-generation organic electronic devices. Further research into the device performance of highly purified 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is warranted to fully establish its position in the landscape of high-performance organic semiconductors.

References

• An Organic–Inorganic Hybrid Ferroelastic Semiconductor with Thermochromic Effect. (2026). Journal of the American Chemical Society.
• A Triple Axial Chirality, Racemic Molecular Semiconductor Based on Thiahelicene and Ethylenedioxythiophene for Perovskite Solar Cells: Microscopic Insights on Performance Enhancement. (n.d.).
• The influence of isomer purity on trap states and performance of organic thin-film transistors. (n.d.). Applied Physics Letters.
• The effect of residual palladium on the performance of organic electrochemical transistors. (2022).
• Anthracenedicarboximide-based semiconductors for air-stable, n-channel organic thin-film transistors: Materials design, synthesis, and structural characterization. (n.d.).
• Molecular Design Concept for Enhancement Charge Carrier Mobility in OFETs: A Review. (n.d.). Polymers.
• HPLC method for purifying organic compounds. (n.d.).
• Some of the best performance OFETs based on blends of small molecule... (n.d.).
• High‐Performance n‐Type OFETs Enabled by Pyridine‐Substituted Diketopyrrolopyrrole Organic Semiconductor and Elastomer Stretchable Blends. (2025).
• Organic Impurities in Semiconductors. (n.d.). Agilent.
• High-Performance Organic Field-Effect Transistors Based on a Self-Assembled Polar Dielectric Monolayer. (2025).
• A new dithieno[3,2-b:2′,3′-d]thiophene derivative for high performance single crystal organic field-effect transistors and UV-sensitive phototransistors. (2023).
• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. (2014). Journal of Medicinal Chemistry.
• The effect of residual palladium on the performance of organic electrochemical transistors. (2022).
• Ruthenium-Catalyzed Solvent-Controlled Chemoselective Asymmetric Hydrogenation of 2,8′-Bisquinoline Deriv
• Why Is HPLC Ideal for Chemical Purity Testing?. (n.d.). Moravek.
• Recent development of pyridine based charge transporting materials for organic light-emitting diodes and perovskite solar cells. (n.d.).
• Structure and Order in Organic Semiconductors. (2017). NIST.
• Phase Diagrams and Thermal Properties of Fatty Acid Ternary Eutectic Mixtures for Latent He
• 4-(5-Bromothiophen-2-yl)pyridine. (n.d.). PubChem.
• Use of NMR in Impurity Profiling for Pharmaceutical Products. (2020). Veeprho.
• The effect of residual palladium on the performance of organic electrochemical transistors. (n.d.). The University of Manchester Research Explorer.
• Organic small molecule semiconductor materials for OFET-based biosensors. (2022). Biosensors and Bioelectronics.
• Stability and electronic properties of aromatic and heteroaromatic molecules for Guest@MOF complexes. (n.d.).
• Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA). (n.d.). Netzsch.
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (n.d.). EPFL.
• Complete Oxidation of Toluene Over Supported Palladium Catalysts: Effect of Support. (n.d.).
• Purification of Organic Compounds: from Crude Product to Purity. (2023). EMU Physics Department.
• 5-(5-Bromo-2-methoxyphenyl)-2-fluoropyridine. (n.d.). Acta Crystallographica Section E: Structure Reports Online.
• Novel small molecules for organic field-effect transistors: towards processability and high performance. (2008). Chemical Society Reviews.
• HPLC Method for purifying organic compounds. (n.d.).
• Organic chemistry – sOme Basic PrinciPles and Techniques. (n.d.). NCERT.
• Comparative Study of Materials for Low Voltage Organic and Inorganic Dielectric for OFET. (n.d.). IRJET.
• Peak Purity in Liquid Chromatography, Part I: Basic Concepts, Commercial Software, and Limit
• Thermogravimetric Analysis (TGA)
• Enhancement in Charge Carrier Mobility by Using Furan as Spacer in Thieno[3,2-b]Pyrrole and Alkylated-Diketopyrrolopyrrole Based Conjug
• Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. (n.d.). PubMed Central.
• NMR spectroscopy: Quality control of pharmaceutical products. (2014). European Pharmaceutical Review.
• Assessing the environmental benefit of palladium-based single-atom heterogeneous catalysts for Sonogashira coupling. (2022). Green Chemistry.
• NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. (2019). Journal of Pharmaceutical and Biomedical Analysis.
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A Senior Application Scientist's Guide to Structural Validation: ¹H and ¹³C NMR Spectral Analysis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Audience: Researchers, Scientists, and Drug Development Professionals

Objective: This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, establishing a framework for its structural validation. We will explore the foundational principles of NMR, predict the spectral features of the target molecule, and compare them against hypothetical experimental data to demonstrate the power of NMR in unequivocally confirming chemical structures in a research and drug development context.

The Imperative of Structural Integrity in Drug Discovery

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor and regulatory compliance.[1][2][3] An incorrect structural assignment can lead to the misinterpretation of biological data, wasted resources, and significant delays in development timelines. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for the structural elucidation of organic molecules, providing unparalleled insight into the atomic connectivity and chemical environment within a compound.[4][5][6] This guide will utilize 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, a heteroaromatic compound typical of those found in medicinal chemistry programs, to illustrate a robust, NMR-based workflow for structural validation.

Foundational Principles of ¹H and ¹³C NMR Spectroscopy

NMR spectroscopy operates on the magnetic properties of atomic nuclei, most notably ¹H (protons) and ¹³C.[3][7] When placed in a strong magnetic field, these nuclei can exist in different spin states. The absorption of radiofrequency energy promotes transitions between these states, and the resulting signal provides a wealth of structural information.

• Chemical Shift (δ): The position of an NMR signal, reported in parts per million (ppm), is known as its chemical shift. It is determined by the local electronic environment of the nucleus. Electronegative atoms or groups deshield a nucleus, causing its signal to appear at a higher chemical shift (downfield).[8]

• Integration: The area under a ¹H NMR signal is directly proportional to the number of protons it represents. This allows for the determination of the relative ratio of different types of protons in a molecule.

• Spin-Spin Coupling (J-Coupling): The magnetic field of one nucleus can influence that of its neighbors, causing signals to split into multiple peaks (multiplets).[9] The magnitude of this interaction, the coupling constant (J), is measured in Hertz (Hz) and provides information about the number of neighboring protons and their geometric relationship (e.g., ortho, meta, para coupling in aromatic systems).[10][11]

• ¹³C NMR: Due to the low natural abundance of the ¹³C isotope (1.1%), carbon-carbon coupling is typically not observed.[8] Standard ¹³C NMR spectra are proton-decoupled, meaning each unique carbon atom appears as a single sharp line, simplifying the process of counting the number of non-equivalent carbons in a molecule.[8][12]

Predicted NMR Spectral Analysis of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

To validate a structure, we must first predict the expected NMR spectrum based on established principles. The structure and numbering scheme for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine are shown below.

Figure 1. Structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine with IUPAC numbering.

Predicted ¹H NMR Spectrum

The molecule has five aromatic protons in distinct chemical environments. We expect to see five separate signals in the aromatic region of the spectrum (typically δ 7.0-9.0 ppm).

• Thiophene Protons (H-3' and H-4'): The two protons on the thiophene ring are adjacent to each other.

  • H-4': This proton is adjacent to a bromine atom, which will have a deshielding effect. It is also coupled to H-3'. We predict it will appear as a doublet.

  • H-3': This proton is coupled to H-4' and will also appear as a doublet with the same coupling constant. The chemical shifts for protons on a 2,5-disubstituted thiophene ring are well-documented.[13]

• Pyridine Protons (H-3, H-4, and H-6):

  • H-6: This proton is ortho to the pyridine nitrogen, which is strongly deshielding. Therefore, H-6 is expected to have the highest chemical shift (most downfield) of all protons.[14][15] It will be split by H-4 into a doublet, though a small long-range coupling to H-3 might also be observed.

  • H-4: This proton is coupled to both H-3 and H-6. However, the four-bond coupling to H-6 (meta-coupling) is typically smaller than the three-bond coupling to H-3 (ortho-coupling). It should appear as a doublet of doublets.

  • H-3: This proton is adjacent to the bulky and electron-withdrawing thiophene ring and is coupled to H-4. It should appear as a doublet.

Predicted ¹³C NMR Spectrum

The molecule has 9 carbon atoms. Due to the lack of symmetry, we expect to see 9 distinct signals in the ¹³C NMR spectrum.

• Carbons Bearing Bromine (C-5 and C-5'): The direct attachment to an electronegative bromine atom will influence the chemical shift of these carbons, but the "heavy atom effect" can sometimes shift them upfield compared to what electronegativity alone would suggest.

• Carbons Attached to Heteroatoms (C-2, C-6, C-2', C-5'): Carbons directly bonded to nitrogen (in pyridine) or sulfur (in thiophene) typically appear in characteristic regions of the spectrum. C-2 and C-6, being adjacent to the nitrogen, will be significantly downfield.[16]

• Carbons Bearing Protons (C-3, C-4, C-3', C-4'): These will appear in the aromatic carbon region, with their specific shifts influenced by their position relative to the heteroatoms and substituents.

• Quaternary Carbon (C-2): This carbon, bonded to the thiophene ring, will also have a distinct chemical shift and can often be identified by its lower intensity in the spectrum.

Structural Validation: A Comparative Guide

The core of structural validation lies in comparing the experimentally acquired spectrum with the predicted data. Any significant deviation warrants further investigation.

Data Comparison: Predicted vs. Experimental

Below is a table comparing the predicted NMR data with a set of hypothetical, yet realistic, experimental results for a successfully synthesized sample of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Table 1: ¹H NMR Data Comparison (400 MHz, CDCl₃)

Proton	Predicted δ (ppm)	Predicted Multiplicity	Predicted J (Hz)	Experimental δ (ppm)	Experimental Multiplicity	Experimental J (Hz)	Assignment Rationale
H-6	8.5 - 8.7	d	~2.4	8.62	d	2.3	ortho to N, meta to H-4
H-4	7.8 - 8.0	dd	~8.5, ~2.4	7.91	dd	8.6, 2.3	Coupled to H-3 and H-6
H-3	7.6 - 7.8	d	~8.5	7.75	d	8.6	Coupled to H-4
H-3'	7.2 - 7.4	d	~4.0	7.33	d	3.9	Thiophene H, coupled to H-4'
H-4'	7.0 - 7.2	d	~4.0	7.10	d	3.9	Thiophene H, coupled to H-3'

Table 2: ¹³C NMR Data Comparison (100 MHz, CDCl₃)

Carbon	Predicted δ (ppm) Range	Experimental δ (ppm)	Assignment Rationale
C-2	152 - 156	154.1	Pyridine C bonded to N and Thiophene
C-6	150 - 153	151.5	Pyridine C ortho to N
C-4	139 - 142	140.8	Pyridine CH
C-2'	142 - 145	143.7	Thiophene C bonded to Pyridine
C-3'	130 - 133	131.2	Thiophene CH
C-3	121 - 124	122.5	Pyridine CH
C-4'	127 - 130	128.9	Thiophene CH
C-5	118 - 121	119.7	Pyridine C-Br
C-5'	113 - 116	114.6	Thiophene C-Br

Analysis of Comparison: The close correlation between the predicted and experimental data provides strong evidence for the correct structure. Key confirmatory points include:

• The number of signals in both ¹H (5) and ¹³C (9) spectra matches the number of non-equivalent nuclei.

• The chemical shifts fall within the expected ranges for this type of heteroaromatic system.

• The coupling constants in the ¹H NMR spectrum are internally consistent: the J-value for the H-3/H-4 coupling (8.6 Hz) is identical in both multiplets, and the same is true for the H-3'/H-4' coupling (3.9 Hz). This is a critical self-validation check.[11]

Comparison with Alternative Structures: Ruling out Impurities

NMR is exceptionally powerful for distinguishing between the desired product and potential impurities, such as unreacted starting materials or isomers. For instance, let's compare our product to a possible starting material, 2,5-dibromothiophene .

• 2,5-dibromothiophene: This symmetric molecule would show only one signal in the ¹H NMR spectrum (a singlet) and two signals in the ¹³C NMR spectrum. The presence of these signals in the experimental spectrum of our product would indicate incomplete reaction.

The absence of these simple patterns in our hypothetical experimental data allows us to confidently rule out this impurity, showcasing the diagnostic power of NMR in quality control.[1][17]

Experimental Protocol for NMR Spectral Acquisition

To ensure high-quality, reproducible data, a standardized protocol is essential.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the dried compound, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial. The solvent should be chosen based on the sample's solubility and its own residual peak, which should not overlap with sample signals.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS, δ = 0.00 ppm), if absolute chemical shift referencing is required.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup (for a 400 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, ensuring sharp, symmetrical peaks. A half-height line width of <0.5 Hz for the TMS signal is a good target.

• ¹H NMR Acquisition:

  • Acquisition Time (at): 2-4 seconds.

  • Pulse Width: Calibrated 90° pulse.

  • Relaxation Delay (d1): 1-5 seconds. A longer delay is necessary for accurate integration in quantitative NMR.

  • Number of Scans (ns): 8-16 scans, depending on sample concentration.

  • Spectral Width (sw): 0-12 ppm.

• ¹³C NMR Acquisition:

  • Acquisition Time (at): 1-2 seconds.

  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans (ns): 128-1024 scans, or more, as ¹³C is much less sensitive than ¹H.

  • Spectral Width (sw): 0-220 ppm.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Perform baseline correction.

  • Calibrate the chemical shift axis using the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C) or TMS.

  • Integrate the ¹H NMR signals and measure coupling constants.

Visualizing the Structural Validation Workflow

The following diagram illustrates the logical flow from sample synthesis to final structural confirmation.

Caption: Workflow for NMR-based structural validation.

Conclusion

This guide demonstrates that a combination of predictive analysis and meticulous experimental work makes ¹H and ¹³C NMR spectroscopy an indispensable tool for structural validation in a modern research environment.[18][19] By systematically predicting, acquiring, and analyzing the NMR data for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, we have outlined a self-validating protocol that ensures the structural integrity of synthesized compounds. This rigorous approach is fundamental to the progression of reliable and reproducible scientific research, particularly within the demanding fields of medicinal chemistry and drug development.[6]

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• B. Namratha, et al. (2011). Synthesis and Characterization of a New Series of 2-(5-bromothiophen-2-yl)- 5-Substituted-1, 3, 4-Oxadiazoles. International Journal of ChemTech Research. [Link]

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Performance Showdown: 5-Bromo-2-(5-bromothiophen-2-yl)pyridine as a Precursor for High-Performance Organic Field-Effect Transistors

The relentless pursuit of next-generation flexible and printed electronics has placed a significant demand on the development of high-performance organic semiconductor materials. At the heart of these innovations lie Organic Field-Effect Transistors (OFETs), where the judicious selection of molecular precursors for the active semiconductor layer is paramount to achieving desired device characteristics. This guide provides an in-depth comparative analysis of OFETs derived from the promising precursor, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, benchmarked against other leading heterocyclic building blocks. We will delve into the nuanced interplay between molecular structure and device performance, supported by experimental data from the literature, and provide detailed protocols for the synthesis and characterization of these materials.

The Strategic Advantage of Pyridine-Thiophene Architectures

The combination of electron-deficient pyridine and electron-rich thiophene rings within a conjugated polymer backbone offers a powerful strategy for tuning the electronic properties of organic semiconductors.[1] The nitrogen atom in the pyridine moiety lowers the energy levels of the molecular orbitals (HOMO and LUMO), which can enhance air stability and influence the charge transport characteristics.[1] The thiophene units, a cornerstone of many high-performance organic semiconductors, facilitate efficient charge delocalization along the polymer chain.[2]

5-Bromo-2-(5-bromothiophen-2-yl)pyridine emerges as a particularly interesting precursor due to the strategic placement of the nitrogen atom and the bromine functionalities. The bromine atoms serve as versatile synthetic handles for established cross-coupling polymerization techniques, such as Stille and Suzuki reactions, enabling the construction of well-defined, high molecular weight polymers.[1][3] The specific linkage between the pyridine and thiophene rings influences the polymer's planarity, molecular packing in the solid state, and ultimately, its charge-carrying capabilities.

Performance Landscape: A Comparative Analysis of Pyridine-Thiophene Based Polymers

While direct, head-to-head comparative studies of OFETs based on polymers from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine versus other specific precursors are not extensively documented in a single source, we can construct a performance landscape by examining data from various high-impact studies on related pyridine-thiophene polymers. This allows us to benchmark the potential of our target precursor. The performance of an OFET is primarily evaluated by three key metrics:

• Charge Carrier Mobility (μ): A measure of how quickly charge carriers (holes or electrons) move through the semiconductor material. Higher mobility leads to faster device operation.

• On/Off Current Ratio (Ion/Ioff): The ratio of the current when the transistor is in its "on" state to the current when it is in its "off" state. A high on/off ratio is crucial for digital logic applications, as it signifies a clear distinction between the two states.

• Threshold Voltage (Vth): The minimum gate voltage required to turn the transistor "on." A low threshold voltage is desirable for low-power applications.

Below is a table summarizing the performance of representative OFETs based on various pyridine-thiophene and related heterocyclic polymers.

Polymer/Small Molecule Precursor(s)	Highest Reported Hole Mobility (μ) [cm²/Vs]	On/Off Ratio (Ion/Ioff)	Threshold Voltage (Vth) [V]	Reference
Pyridine-Thieno[3,2-b]thiophene Copolymer (PTTPY-DPP)	0.17	> 105	Not Reported	[4]
Indacenodithiophene-Thiadiazolo[3,4-c]pyridine Copolymer (PIDTPyT)	0.066	~106	Not Reported	[5]
Diketopyrrolopyrrole-Pyridine-Thieno[3,2-b]thiophene Copolymer	Ambipolar, with high mobility	> 105	Not Reported	[6]
Poly(3-hexylthiophene) (P3HT) - A Benchmark	~0.1 - 1.0	> 106	Variable	[2][7]
2,6-DADTT (dithieno[3,2-b:2′,3′-d]thiophene derivative)	1.26 (single crystal)	106 - 108	Not Reported

This table illustrates the high-performance potential of polymers incorporating both pyridine and thiophene units. The reported mobilities are competitive with the benchmark polymer, P3HT, and the on/off ratios are excellent for switching applications. The specific performance of a polymer derived from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine would be influenced by the choice of comonomer and the resulting polymer's molecular weight, regioregularity, and solid-state packing.

Structure-Property Relationships: The Key to Performance

The variation in OFET performance observed in the table above can be attributed to the intricate relationship between the molecular structure of the polymer and its solid-state properties.

• Planarity and Intermolecular Interactions: A planar polymer backbone promotes strong π-π stacking between adjacent chains, which is crucial for efficient intermolecular charge hopping.[8] The inclusion of the pyridine ring can, depending on its position and the comonomer, either enhance or disrupt this planarity. Density Functional Theory (DFT) studies on pyridine-thiophene oligomers have shown that the interplay of geometric asymmetry and inter-coil π-π interactions governs their helical or planar conformations.[9]

• Energy Levels: The electron-withdrawing nature of the pyridine ring generally leads to lower HOMO and LUMO energy levels compared to all-thiophene analogues.[1] This can improve the polymer's stability against oxidation in air and facilitate charge injection from high work function electrodes like gold.

• Regioregularity: In polymers derived from substituted thiophenes, the regioregularity (the head-to-tail arrangement of the monomer units) significantly impacts the degree of crystallinity and, consequently, the charge carrier mobility.[10] Achieving high regioregularity through controlled polymerization is a critical aspect of materials design.

The strategic placement of the nitrogen atom in the pyridine ring of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is anticipated to induce a favorable electronic structure and promote intermolecular interactions, leading to high-performance OFETs.

Experimental Protocols

To facilitate further research and validation, we provide a detailed, step-by-step methodology for the synthesis of a representative pyridine-thiophene copolymer via Stille polymerization and the subsequent fabrication and characterization of a top-contact, bottom-gate OFET.

Part 1: Synthesis of Poly[5-(5-octylthiophen-2-yl)pyridine-co-2,5-bis(3-dodecylthiophen-2-yl)thiophene] (P(TP-co-TDT))

This protocol describes the Stille coupling polymerization of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine with a distannylated comonomer.

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

• 2,5-Bis(trimethylstannyl)-3,3'-didodecyl-2,2'-bithiophene

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

• Tri(o-tolyl)phosphine (P(o-tol)3)

• Anhydrous Toluene

• Methanol

• Hexane

• Chloroform

• Argon or Nitrogen gas

Procedure:

• In a flame-dried Schlenk flask, combine 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1 equivalent), 2,5-Bis(trimethylstannyl)-3,3'-didodecyl-2,2'-bithiophene (1 equivalent), Pd2(dba)3 (0.02 equivalents), and P(o-tol)3 (0.08 equivalents).

• Evacuate the flask and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

• Add anhydrous toluene via a syringe.

• Heat the reaction mixture to 110 °C and stir vigorously under argon for 48 hours.

• Cool the mixture to room temperature. Precipitate the polymer by slowly pouring the solution into a large volume of methanol.

• Filter the crude polymer using a Büchner funnel.

• Purify the polymer by Soxhlet extraction sequentially with methanol, hexane, and finally chloroform to remove oligomers and catalyst residues.

• Collect the chloroform fraction, concentrate the solution using a rotary evaporator, and precipitate the purified polymer in methanol.

• Filter the final polymer and dry it under vacuum at 40 °C for 24 hours.

Part 2: OFET Fabrication and Characterization

Device Architecture: Top-contact, bottom-gate.

Materials:

• Heavily n-doped Si wafer with a 300 nm thermally grown SiO2 layer (serves as the gate and gate dielectric, respectively).

• The synthesized pyridine-thiophene polymer (P(TP-co-TDT)).

• Anhydrous chloroform or other suitable organic solvent.

• Octadecyltrichlorosilane (OTS) for surface treatment.

• Gold (Au) for source and drain electrodes.

Fabrication Workflow:

• Substrate Cleaning: Sequentially sonicate the Si/SiO2 substrates in deionized water, acetone, and isopropanol for 15 minutes each. Dry the substrates with a stream of nitrogen.

• Dielectric Surface Treatment: Treat the SiO2 surface with an OTS self-assembled monolayer (SAM) by vapor deposition or solution immersion to improve the semiconductor-dielectric interface.

• Semiconductor Deposition: Dissolve the synthesized polymer in a suitable solvent (e.g., chloroform) at a concentration of 5-10 mg/mL. Deposit a thin film of the polymer onto the OTS-treated substrate using spin-coating.

• Annealing: Anneal the polymer film at a temperature optimized for the specific polymer (e.g., 120-150 °C) in a nitrogen-filled glovebox to improve crystallinity and film morphology.

• Electrode Deposition: Deposit 50 nm thick gold source and drain electrodes through a shadow mask using thermal evaporation. The channel length (L) and width (W) are defined by the mask.

Characterization:

• Measure the electrical characteristics of the OFETs in a nitrogen atmosphere or in vacuum using a semiconductor parameter analyzer.

• Extract the charge carrier mobility (μ) from the transfer characteristics in the saturation regime using the following equation: IDS = (μ * Ci * W) / (2 * L) * (VGS - Vth)2 where IDS is the drain-source current, Ci is the capacitance per unit area of the gate dielectric, W is the channel width, L is the channel length, VGS is the gate-source voltage, and Vth is the threshold voltage.

• Determine the on/off ratio from the ratio of the maximum IDS in the "on" state to the minimum IDS in the "off" state.

• Determine the threshold voltage by extrapolating the linear portion of the (IDS)1/2 vs. VGS plot to the VGS axis.

Visualizing the Science: Diagrams and Workflows

To further elucidate the concepts discussed, the following diagrams visualize the key molecular structures and processes.

Caption: Chemical structures of the target precursor and a common alternative.

Caption: Schematic of the Stille polymerization reaction.

Caption: Top-contact, bottom-gate OFET architecture.

Caption: Overall experimental workflow.

Conclusion and Future Outlook

The strategic incorporation of pyridine units into thiophene-based conjugated polymers represents a highly promising avenue for the development of next-generation organic semiconductors. 5-Bromo-2-(5-bromothiophen-2-yl)pyridine stands out as a versatile and potent precursor, offering the potential for high-performance OFETs with balanced charge transport, high on/off ratios, and good environmental stability. While direct comparative data is still emerging, the existing body of research on related pyridine-thiophene systems strongly suggests that polymers derived from this precursor can be highly competitive.

Future research should focus on the systematic synthesis and characterization of a series of polymers derived from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine with various comonomers to establish clear structure-property-performance relationships. Such studies will undoubtedly pave the way for the rational design of novel materials tailored for specific applications in flexible displays, sensors, and other advanced electronic devices.

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A Senior Application Scientist's Guide to Alternative Precursors for Thiophene-Pyridine Based Conjugated Polymers

Introduction: The synthesis of novel conjugated polymers with tailored optoelectronic properties is a cornerstone of advanced materials science, impacting fields from organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs) to drug delivery and bioelectronics. A key building block in this arena is 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, a versatile precursor for creating polymers with a desirable balance of electron-donating thiophene and electron-accepting pyridine moieties. However, the pursuit of enhanced performance, greater synthetic accessibility, and fine-tuned material characteristics necessitates the exploration of alternative monomeric precursors.

This guide provides a comprehensive comparison of viable alternatives to 5-Bromo-2-(5-bromothiophen-2-yl)pyridine. We will delve into the synthetic pathways for these alternative monomers, analyze their polymerization behavior, and present a comparative overview of the resulting polymers' performance, supported by experimental data from peer-reviewed literature. This document is intended for researchers, scientists, and drug development professionals seeking to expand their toolbox for the rational design of next-generation conjugated polymers.

The Benchmark: Understanding 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a halogenated aromatic compound that serves as a key monomer in the synthesis of conjugated polymers, typically through cross-coupling reactions like Stille or Suzuki polymerization. The bromine atoms at the 5-position of the pyridine ring and the 5-position of the thiophene ring provide reactive sites for polymerization. The inherent electronic structure of the thiophene (electron-rich) and pyridine (electron-deficient) units imparts a donor-acceptor character to the resulting polymer backbone, which is crucial for tuning the HOMO/LUMO energy levels and, consequently, the material's optical and electronic properties.

Strategic Alternatives: Expanding the Monomer Library

The limitations of a single precursor, such as synthetic complexity or suboptimal performance in specific applications, drive the search for alternatives. The alternatives discussed below are categorized based on their structural relation to the parent monomer and the synthetic strategy they enable.

Symmetric Dibromo Monomers: 5,5'-Dibromo-2,2'-bithiophene and 5,5'-Dibromo-2,2'-bipyridine

A straightforward approach to constructing alternating copolymers is to utilize symmetric dibromo-monomers of the constituent aromatic systems. This strategy involves the copolymerization of a dibrominated electron-rich unit with a distannylated or diborylated electron-poor unit (or vice versa).

• 5,5'-Dibromo-2,2'-bithiophene: This monomer can be synthesized in high yield by the bromination of 2,2'-bithiophene using N-bromosuccinimide (NBS) in a suitable solvent mixture like chloroform and acetic acid.[1]

• 5,5'-Dibromo-2,2'-bipyridine: The synthesis of this precursor can be achieved on a multigram scale from 2,2'-bipyridine. The process involves the preparation of 2,2'-bipyridine dihydrobromide, followed by reaction with bromine.[2]

These symmetric monomers are typically polymerized via Stille or Suzuki cross-coupling reactions. For instance, the Stille copolymerization of 5,5'-dibromo-2,2'-bipyridine with a distannylated bithiophene derivative yields an alternating copolymer.

The properties of the resulting polymers are highly dependent on the comonomer used. For example, copolymers of indacenodithiophene and thiadiazolo[3,4-c]pyridine have shown low bandgaps of around 1.6 eV and high hole carrier mobilities.[3]

Experimental Protocols

Protocol 1: Synthesis of 5,5'-Dibromo-2,2'-bithiophene

Materials:

• 2,2'-Bithiophene

• N-Bromosuccinimide (NBS)

• Chloroform

• Acetic Acid

• Dichloromethane

• Saturated aqueous sodium carbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 2,2'-bithiophene in a 1:1 (v/v) mixture of chloroform and acetic acid.

• Add N-bromosuccinimide (2 equivalents) to the solution.

• Heat the reaction mixture at 70 °C for 4 hours.

• After cooling, dilute the mixture with dichloromethane and wash with a saturated aqueous sodium carbonate solution.

• Separate the organic phase, and extract the aqueous phase with dichloromethane.

• Combine the organic phases, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Wash the solid with acetone to yield pure 5,5'-dibromo-2,2'-bithiophene.[1]

Stannylated Monomers for Stille Coupling

Stille coupling is a powerful and versatile method for the synthesis of conjugated polymers due to its tolerance of a wide range of functional groups.[4] This necessitates the synthesis of organotin derivatives of the thiophene and pyridine monomers.

• 2,5-Bis(trimethylstannyl)thiophene: This monomer is a key building block for introducing a thiophene unit in Stille polymerization.[5] It can be synthesized from thiophene.

• 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene: This monomer is used to incorporate a bithiophene unit and can be prepared from 2,2'-bithiophene.[6]

A typical Stille polymerization involves the reaction of a dibromo-monomer with a bis(trimethylstannyl)-monomer in the presence of a palladium catalyst.

Caption: Comparison of Stille and Suzuki coupling reactions.

Conclusion and Future Outlook

The exploration of alternative precursors to 5-Bromo-2-(5-bromothiophen-2-yl)pyridine opens up a vast design space for the synthesis of novel thiophene-pyridine based conjugated polymers. Symmetric dibromo-monomers like 5,5'-dibromo-2,2'-bithiophene and 5,5'-dibromo-2,2'-bipyridine, in conjunction with their stannylated or borylated counterparts, offer a modular and versatile approach to constructing a wide array of alternating copolymers. The choice of polymerization methodology, be it Stille or Suzuki coupling, further adds to the tunability of the synthetic process.

Future research will likely focus on the development of more efficient and environmentally benign polymerization techniques, as well as the design of novel monomers with precisely controlled electronic and steric properties. The continued exploration of this rich chemical space will undoubtedly lead to the discovery of next-generation conjugated polymers with unprecedented performance in a variety of applications.

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A Comparative Guide to HPLC-MS Validation for Purity Assessment of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Introduction

In the landscape of pharmaceutical research and development, the purity of active pharmaceutical ingredients (APIs) and key intermediates is of paramount importance. One such intermediate, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, is a heterocyclic compound whose precise chemical structure is critical for its intended downstream applications.[1][2] Ensuring its purity requires robust and reliable analytical methodologies. This guide provides an in-depth validation of a High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method for the purity determination of this compound. Furthermore, it presents a comparative analysis with alternative techniques, namely Ultra-Performance Liquid Chromatography (UPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS), to offer researchers a comprehensive understanding of the available analytical options.

The inherent reactivity of brominated heterocyclic compounds necessitates stringent quality control to identify and quantify potential impurities that may arise during synthesis or degradation.[3][4] These impurities can significantly impact the safety, efficacy, and stability of the final drug product. Therefore, the validation of analytical procedures is not merely a regulatory requirement but a scientific necessity to ensure data integrity and product quality.[5] This guide adheres to the principles outlined in the International Council for Harmonisation (ICH) guidelines, specifically Q2(R2), to provide a framework for method validation that is both scientifically sound and compliant with global regulatory expectations.[6][7][8]

The Analyte: 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a solid, crystalline substance with a melting point in the range of 104.0 to 108.0 °C.[9] Its molecular formula is C9H5Br2NS, and it has a molecular weight of 319.01 g/mol .[10] The purity of this compound is typically expected to be greater than 98.0%.[10] Due to the presence of bromine atoms and a bicyclic aromatic structure, potential impurities could include isomers, starting materials, or by-products from the synthetic route, such as under- or over-brominated species.[11]

Primary Method: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is a powerful analytical technique that combines the separation capabilities of HPLC with the sensitive and selective detection of mass spectrometry.[12][13] This combination is particularly advantageous for impurity profiling, as it allows for the detection and potential identification of trace-level impurities that may not be resolved or detected by UV detectors alone.[12]

Experimental Workflow: HPLC-MS

The following diagram illustrates the general workflow for the purity validation of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine using HPLC-MS.

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A Comparative Guide to Suzuki vs. Stille Coupling for the Polymerization of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

Introduction

The synthesis of novel conjugated polymers is a cornerstone of materials science, driving advancements in organic electronics, photovoltaics, and sensing technologies. The monomer 5-Bromo-2-(5-bromothiophen-2-yl)pyridine represents a particularly compelling building block. Its structure intrinsically combines an electron-deficient pyridine ring with an electron-rich thiophene unit, predisposing the resulting polymer to exhibit desirable intramolecular charge-transfer characteristics and a low bandgap.

The creation of high-performance polymers from such monomers hinges on the selection of an appropriate polymerization methodology. Among the most powerful and versatile tools for forging the requisite carbon-carbon bonds are palladium-catalyzed cross-coupling reactions. This guide provides an in-depth, comparative analysis of two preeminent methods: the Suzuki-Miyaura coupling and the Stille coupling, applied to the polymerization of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.[1][2][3] We will dissect the mechanistic underpinnings, practical considerations, and expected outcomes of each approach to provide researchers with the critical insights needed to select the optimal strategy for their synthetic goals.

Mechanistic Overview: The Catalytic Cycles

At their core, both Suzuki and Stille reactions proceed through a similar catalytic cycle involving a palladium catalyst. The cycle consists of three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[2][4][5] However, the nature of the organometallic reagent—an organoboron compound for Suzuki and an organostannane (tin) for Stille—introduces critical differences in the transmetalation step and overall reaction requirements.

Suzuki Coupling Catalytic Cycle

The Suzuki reaction is characterized by its use of generally stable and low-toxicity organoboron reagents, such as boronic acids or boronate esters.[2] A key distinction of this mechanism is the requirement of a base to activate the organoboron compound, forming a more nucleophilic "ate" complex, which is essential for facilitating the transfer of the organic group to the palladium center.[6][7]

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Stille Coupling Catalytic Cycle

The Stille reaction employs organostannanes, which are notable for their stability and high tolerance to a wide variety of functional groups.[3] Unlike Suzuki coupling, the Stille reaction does not require a base for activation. The transmetalation step, which is often rate-determining, proceeds directly between the organotin reagent and the palladium(II) intermediate.[3][8][9]

Caption: Catalytic cycle for the Stille cross-coupling reaction.

Head-to-Head Comparison: Suzuki vs. Stille Polymerization

The choice between Suzuki and Stille polycondensation involves a trade-off between safety, cost, reaction conditions, and the desired polymer properties. The following table provides a direct comparison of key parameters for the polymerization of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Feature	Suzuki Coupling Polymerization	Stille Coupling Polymerization
Monomer Activation	Requires conversion of the dibromide to a diboronic acid/ester (e.g., using bis(pinacolato)diboron).	Requires conversion of the dibromide to a distannane (e.g., using hexamethylditin or tributyltin chloride).
Key Reagent	Organoboron compounds (e.g., boronic acids, boronate esters).[2]	Organostannane compounds (e.g., tributyltin or trimethyltin derivatives).[1]
Toxicity & Safety	Low. Boronic acids and their byproducts are generally considered non-toxic and environmentally benign.[2][10]	High. Organotin reagents and byproducts are highly toxic and pose significant health and environmental risks.[11][12]
Byproducts	Borate salts (e.g., B(OH)₃), which are typically water-soluble and easy to remove via aqueous workup.[2]	Organotin halides (e.g., Bu₃SnBr), which are often difficult to separate from the polymer product completely.[12]
Reaction Conditions	Requires a base (e.g., K₂CO₃, K₃PO₄, CsF) for activation. Often run in biphasic solvent systems (e.g., Toluene/H₂O, THF/H₂O).[2][6][7]	Does not require a base. Typically run in anhydrous polar aprotic solvents (e.g., Toluene, DMF, Dioxane).[1]
Functional Group Tolerance	Very good. Tolerant of many functional groups, though sensitive to strong bases.[13]	Excellent. One of the most tolerant cross-coupling reactions, compatible with a vast range of functional groups.[3][14]
Catalyst & Ligands	Pd(0) or Pd(II) precursors (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) with phosphine ligands (e.g., PPh₃, SPhos, P(t-Bu)₃).[6][15][16]	Pd(0) or Pd(II) precursors (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) with phosphine or arsine ligands.[1][17]
Polymer Properties	Can produce high molecular weight polymers. Catalyst transfer methods can offer control over molecular weight and dispersity.[13][18]	Renowned for reliably producing high molecular weight polymers with narrow polydispersity under optimized conditions.[1][3]
Cost & Availability	Boronic acids and diboron reagents are widely available and relatively inexpensive.[2]	Organotin reagents are generally more expensive and less commercially available than their boron counterparts.

Exemplary Experimental Protocols

The following protocols are representative workflows for the polymerization of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine via Suzuki and Stille coupling. Note: These are illustrative protocols and require optimization for specific laboratory conditions.

Protocol 1: Suzuki Polycondensation

This is a two-step process involving the initial synthesis of the diboronate ester monomer followed by polymerization.

Caption: Experimental workflow for Suzuki polycondensation.

Step-by-Step Methodology:

• Monomer Synthesis: To a flame-dried Schlenk flask under argon, add 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 equiv), bis(pinacolato)diboron (2.2 equiv), potassium acetate (3.0 equiv), and PdCl₂(dppf) (3 mol%).

• Add anhydrous, degassed 1,4-dioxane.

• Heat the mixture at 80-90 °C for 12-24 hours until starting material is consumed (monitored by GC-MS or TLC).

• Cool the reaction, filter through celite, and purify the resulting diboronate ester monomer by recrystallization or column chromatography.

• Polymerization: To a new Schlenk flask, add the purified diboronate ester monomer (1.0 equiv), a palladium catalyst system such as Pd₂(dba)₃ (1-2 mol%) and SPhos (4-8 mol%), and potassium phosphate (K₃PO₄, 3.0 equiv).[15]

• Add a degassed solvent mixture, typically toluene and water (e.g., 4:1 v/v).[2]

• Heat the biphasic mixture to 90-110 °C with vigorous stirring for 24-72 hours.

• Workup and Purification: Cool the reaction mixture and pour it into a stirred solution of methanol to precipitate the polymer.

• Filter the crude polymer and purify further by Soxhlet extraction with appropriate solvents (e.g., methanol, acetone, hexane, chloroform) to remove catalyst residues and low molecular weight oligomers.

Protocol 2: Stille Polycondensation

This protocol describes a Yamamoto-type homocoupling of a bromo-stannane A-B monomer, a common and efficient route in Stille polymerizations.

Caption: Experimental workflow for Stille polycondensation.

Step-by-Step Methodology:

• Monomer Synthesis: To a flame-dried Schlenk flask under argon, dissolve 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1.0 equiv) in anhydrous THF and cool to -78 °C.

• Add n-butyllithium (1.0 equiv) dropwise and stir for 1 hour to effect selective lithiation at the more acidic thiophene C5 position.

• Add tributyltin chloride (Bu₃SnCl, 1.05 equiv) and allow the mixture to slowly warm to room temperature overnight.

• Quench the reaction with water and extract the A-B type bromo-stannane monomer. Purify by column chromatography.

• Polymerization: To a new Schlenk flask, add the purified monomer and a palladium catalyst, typically tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 1-3 mol%).[1]

• Add anhydrous, degassed solvent such as toluene or DMF.

• Heat the mixture to 90-120 °C for 24-72 hours. Polymer growth can often be observed by an increase in viscosity or precipitation.

• Workup and Purification: Cool the reaction mixture and precipitate the polymer in methanol. Filter the crude product. Due to the toxicity of tin byproducts, purification is critical. Extensive Soxhlet extraction is required, and additional purification steps like washing with a potassium fluoride solution may be necessary to remove residual tin compounds.

Discussion and Strategic Recommendations

The decision between Suzuki and Stille coupling is a critical fork in the synthetic path, with significant implications for both the laboratory process and the final material.

The Case for Suzuki Coupling: The primary advantage of the Suzuki coupling is its significantly better safety and environmental profile.[2] The use of non-toxic and stable boronic acids, combined with the generation of easily removable inorganic byproducts, makes it a far more "green" and scalable option.[10] For applications in drug development, biomedical devices, or any field where biocompatibility and purity are paramount, Suzuki coupling is the unequivocally superior choice. The wide commercial availability and lower cost of boron reagents further strengthen its case for routine and large-scale synthesis.[2]

The Case for Stille Coupling: Despite its severe toxicity drawbacks, the Stille coupling remains a powerful tool in the polymer chemist's arsenal for two key reasons: robustness and reliability in achieving high molecular weights.[3] Its remarkable tolerance for a vast array of functional groups and its typically mild, base-free conditions can simplify the synthesis of complex, multifunctional polymers.[1][3] In exploratory, lab-scale research where the primary goal is to achieve the highest possible molecular weight to maximize electronic performance (e.g., charge carrier mobility), the Stille reaction is often the go-to method. The resulting polymers frequently exhibit excellent properties, which can provide a crucial proof-of-concept for a new material.[3]

For the polymerization of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine:

• Stille Coupling should be considered the benchmark for achieving maximum molecular weight and exploring the ultimate performance potential of the polymer in a research setting. However, this comes at the cost of significant safety hazards and purification challenges associated with toxic organotin compounds.

• Suzuki-Miyaura Coupling is the recommended method for most applications. It represents a safer, more sustainable, and more economical pathway. With modern advancements in catalysts and ligands, it is capable of producing high-quality, high molecular weight polymers suitable for a wide range of electronic and biomedical applications, without the severe drawbacks of the Stille methodology.

Ultimately, the choice rests on a careful evaluation of project priorities: benchmark performance versus safety, scalability, and environmental responsibility.

References

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assessing the stability of organic electronic devices based on 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

In the rapidly advancing field of organic electronics, the long-term operational stability of devices remains a critical bottleneck for widespread commercialization. For researchers, scientists, and drug development professionals venturing into applications such as biosensors and wearable diagnostics, understanding the intrinsic stability of the constituent organic semiconductor materials is paramount. This guide provides an in-depth technical comparison of the anticipated stability of devices based on the promising building block, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, against established alternative materials. By examining the causality behind experimental choices and presenting supporting data, this document aims to empower informed decisions in materials selection for robust and reliable organic electronic devices.

The Central Role of Stability in Organic Electronics

The performance of organic electronic devices, including Organic Light-Emitting Diodes (OLEDs), Organic Photovoltaics (OPVs), and Organic Field-Effect Transistors (OFETs), is intrinsically linked to the chemical and morphological integrity of the organic semiconductor layers.[1] Degradation of these materials, prompted by environmental factors such as oxygen, moisture, light, and heat, can lead to a decline in device efficiency, reduced operational lifetime, and unpredictable performance.[2][3] Therefore, a thorough assessment of a material's stability is not merely a final validation step but a crucial aspect of the design and development process.

Profiling 5-Bromo-2-(5-bromothiophen-2-yl)pyridine: A Structural Perspective on Stability

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a heterocyclic compound that strategically combines an electron-deficient pyridine ring with an electron-rich thiophene ring. This donor-acceptor (D-A) type structure is a common and effective design principle for organic semiconductors. The bromine atoms serve as versatile synthetic handles for polymerization and the creation of more complex conjugated systems through cross-coupling reactions.

While direct, comprehensive stability data for devices exclusively using this molecule is not yet prevalent in published literature, we can infer its potential stability characteristics based on its constituent moieties:

• Pyridine Moiety: The electron-deficient nature of the pyridine ring can enhance n-type or ambipolar charge transport. However, the nitrogen atom can also be a site for photo-oxidation, potentially leading to the formation of non-emissive species and a decrease in device performance.

• Thiophene Moiety: Thiophene-based polymers are widely used in organic electronics and are known for their good charge transport properties.[4] However, the sulfur atom in the thiophene ring can be susceptible to oxidation, particularly under illumination and in the presence of oxygen, leading to the formation of sulfoxides and sulfones, which disrupt the π-conjugation and degrade performance.[5]

• Bromo-substituents: The carbon-bromine bond can be susceptible to cleavage under UV irradiation, which could initiate radical degradation pathways.

Based on this structural analysis, it is hypothesized that while 5-Bromo-2-(5-bromothiophen-2-yl)pyridine offers attractive electronic properties, its stability will be contingent on mitigating photo-oxidative degradation pathways associated with the pyridine and thiophene rings, as well as potential photolytic cleavage of the C-Br bonds.

Benchmarking Stability: A Comparative Analysis with Established Materials

To provide a practical context for the anticipated stability of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine-based materials, we will compare it against several well-characterized organic semiconductors. The following sections present experimental data on the stability of these alternatives under various stress conditions.

Poly(3-hexylthiophene) (P3HT)

P3HT is one of the most extensively studied p-type semiconducting polymers and is often blended with fullerene derivatives like PCBM in OPVs.

Thermal Stability: P3HT exhibits good thermal stability, with decomposition temperatures typically above 300°C.[6] However, the morphology of P3HT:PCBM blends can be sensitive to prolonged thermal stress, leading to phase separation and a decrease in device performance.

Photochemical Stability: The primary degradation pathway for P3HT in the presence of light and oxygen involves the photo-oxidation of the thiophene ring. This leads to a disruption of the conjugated backbone and a decrease in absorption and charge carrier mobility.[3] Devices based on P3HT:PCBM can show significant degradation under prolonged illumination in air.[2]

Alternative Material	Device Type	Stress Condition	Observed Degradation	Key Reference(s)
P3HT:PCBM	OPV	Damp Heat (85°C/85% RH)	Significant drop in Power Conversion Efficiency (PCE) after several hundred hours.	[7]
P3HT:PCBM	OPV	Thermal Cycling (-40°C to 85°C)	Moderate degradation, with some recovery observed.	[7]
P3HT:PCBM	OPV	Continuous 1 Sun Illumination (in inert atmosphere)	Gradual decrease in PCE over hundreds of hours.	[5]

PTB7-Th (PCE10)

PTB7-Th is a high-performance donor polymer often used in non-fullerene acceptor (NFA) based OPVs.

Thermal Stability: PTB7-Th generally exhibits good thermal stability. However, the performance of PTB7-Th-based devices can be sensitive to the thermal stability of the chosen NFA.

Photochemical Stability: The photostability of PTB7-Th based devices is highly dependent on the acceptor molecule. Studies have shown that when paired with certain NFAs, the devices can exhibit significant photodegradation.[8]

Alternative Material	Device Type	Stress Condition	Observed Degradation	Key Reference(s)
PTB7-Th:NFA	OPV	Continuous 1 Sun Illumination	Device lifetime is highly dependent on the NFA used. Some combinations show rapid initial "burn-in" degradation.	[9][10]
PTB7-Th:PCBM	OPV	Thermal Stress (85°C)	Maintained over 80% of initial efficiency after 880 hours in an optimized ternary blend.	[8]

Diketopyrrolopyrrole (DPP)-based Polymers

DPP-based polymers are known for their high charge carrier mobilities and are used in both OFETs and OPVs.

Thermal Stability: DPP-based materials generally possess excellent thermal stability due to their rigid and planar molecular structure.[11]

Operational Stability (OFETs): DPP-based OFETs can exhibit good operational stability, but they can also be susceptible to bias stress effects, leading to shifts in the threshold voltage over time. However, some DPP-based copolymers have shown good air-stability.[12]

Alternative Material	Device Type	Stress Condition	Observed Degradation	Key Reference(s)
DPP-based Polymer	OFET	Ambient Air Storage	Negligible changes after over 3 months for some copolymers.	[12]
DPP-based Terpolymer	OPV Active Layer	Thermal Annealing (85°C)	Increased phase separation with PC71BM, indicating morphological instability.

Non-Fullerene Acceptors (NFAs) - ITIC and Y6

NFAs like ITIC and Y6 have led to significant increases in OPV efficiencies. However, their stability can be a concern.

Photochemical Stability: The vinyl groups in ITIC and the core structure of Y6 have been identified as being susceptible to photochemical degradation, particularly in the presence of UV light and oxygen.[1][13][14][15] This degradation can lead to the formation of trap states and a rapid decline in device performance.[13]

Alternative Material	Device Type	Stress Condition	Observed Degradation	Key Reference(s)
PBDB-T:ITIC	OPV	1 Sun Soaking	Performance reduced to one-fifth of initial value after 1000 hours.	[1]
PM6:Y6	OPV	AM 1.5 Illumination (ambient)	Photobleaching of Y6, with a higher rate in the blend compared to the neat film.	[14]

Experimental Protocols for Stability Assessment

To ensure trustworthy and comparable data, standardized stability testing protocols are essential. The International Summit on Organic Photovoltaic Stability (ISOS) has developed a set of consensus protocols for OPVs.

Thermal Stability Testing

Objective: To evaluate the device's resilience to prolonged exposure to high temperatures in the dark.

Protocol (based on ISOS-D-3):

• Initial Characterization: Measure the initial current-voltage (J-V) characteristics of the encapsulated device under simulated AM1.5G illumination.

• Thermal Stress: Place the device in a climate chamber at a constant temperature (e.g., 85°C) and high relative humidity (e.g., 85% RH) for a specified duration (e.g., 1000 hours).[7]

• Interim Measurements: Periodically remove the device from the chamber, allow it to cool to room temperature, and measure its J-V characteristics.

• Data Analysis: Plot the key photovoltaic parameters (PCE, Fill Factor, Open-Circuit Voltage, Short-Circuit Current) as a function of stress time.

Figure 1: Workflow for Thermal Stability Testing.

Photochemical Stability Testing

Objective: To assess the device's stability under continuous illumination, simulating operational conditions.

Protocol (based on ISOS-L-2):

• Initial Characterization: Measure the initial J-V characteristics of the encapsulated device.

• Light Soaking: Place the device in a light-soaking setup under continuous illumination from a solar simulator (e.g., 1 sun, AM1.5G spectrum) at a controlled temperature. The atmosphere should be inert (e.g., nitrogen) to isolate intrinsic photodegradation.

• In-situ Monitoring: Continuously monitor the device's performance by tracking its maximum power point (MPP) or periodically measuring J-V curves.

• Data Analysis: Plot the normalized PCE as a function of illumination time to determine the T80 lifetime (time to reach 80% of the initial efficiency).

Figure 2: Workflow for Photochemical Stability Testing.

Discussion and Future Outlook

The comparative analysis reveals a complex interplay between molecular structure and device stability. While materials like P3HT and DPP-based polymers offer good thermal stability, their photochemical stability can be a limiting factor. High-efficiency materials like PTB7-Th and the latest NFAs showcase the potential for high performance, but their operational lifetime can be compromised by inherent molecular instabilities.

For 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, the key to achieving high stability will likely lie in the design of the final polymer or small molecule. Strategies to enhance stability could include:

• Steric Hindrance: Introducing bulky side chains near the susceptible sites on the pyridine and thiophene rings to physically block the approach of oxygen and water.

• Molecular Rigidity: Designing more rigid polymer backbones to suppress morphological changes during operation and thermal stress.

• Encapsulation: Employing high-quality encapsulation techniques to provide a robust barrier against environmental degradants.

Future research should focus on synthesizing derivatives of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine and subjecting them to rigorous, standardized stability testing as outlined in this guide. By systematically correlating structural modifications with stability outcomes, the field can move closer to designing intrinsically stable materials for the next generation of organic electronic devices.

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• Non-fullerene acceptor organic photovoltaics with intrinsic operational lifetimes over 30 years. 1-Material.

• Improved damp heat and thermal cycling stability of organic solar cells. IDEAS/RePEc.

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• Comparative Study of Thermal Stability, Morphology, and Performance of All-Polymer, Fullerene–Polymer, and Ternary Blend Solar Cells Based on the Same Polymer Donor. Sci-Hub.

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• Comparative Investigation of Fullerene PC71BM and Non-fullerene ITIC-Th Acceptors Blended With P3HT or PBDB-T Donor Polymers for PV Applications. Frontiers.

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Techniques for Characterizing 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

In the landscape of pharmaceutical and materials science research, the unequivocal characterization of novel chemical entities is the bedrock of reliable and reproducible science. 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, a heterocyclic building block, presents a unique analytical challenge due to its specific structural motifs: a pyridine ring, a thiophene ring, and two bromine atoms. This guide provides a comprehensive cross-validation of the essential analytical techniques required to confirm its identity, purity, and structural integrity. We will move beyond mere procedural descriptions to explore the underlying rationale for methodological choices, ensuring a robust and self-validating analytical workflow.

Chromatographic Purity and Impurity Profiling: The First Line of Defense

The initial assessment of any newly synthesized batch of an active pharmaceutical ingredient (API) or intermediate begins with evaluating its purity. Chromatographic techniques are the cornerstone of this process, separating the target compound from starting materials, by-products, or degradation products.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for assessing the purity of non-volatile and thermally labile compounds like our target molecule.[1] A reversed-phase method is the logical starting point, separating analytes based on their hydrophobicity.

Expertise & Experience: The "Why" Behind the Method

• Why Reversed-Phase? 5-Bromo-2-(5-bromothiophen-2-yl)pyridine possesses moderate polarity due to its nitrogen and sulfur heteroatoms, but the aromatic rings and bromine substituents lend it significant hydrophobic character. This makes it ideally suited for retention and separation on a nonpolar C18 stationary phase.[2]

• Why Gradient Elution Initially? When analyzing a new compound, a gradient elution (e.g., starting with a high percentage of water and gradually increasing the organic solvent) is employed to screen for all potential impurities, which may have a wide range of polarities. This ensures no late-eluting impurities are missed. The method can later be optimized to an isocratic one for routine quality control if the impurity profile is well-defined.

• Why UV Detection? The conjugated aromatic system of the pyridine and thiophene rings results in strong ultraviolet (UV) absorbance, making a UV detector a sensitive and straightforward choice for detection.[2] A photodiode array (PDA) detector is superior as it can capture the entire UV spectrum of the peak, providing valuable information about peak purity.

Experimental Protocol: RP-HPLC

Parameter	Recommended Condition	Rationale
Instrument	HPLC or UHPLC system with PDA Detector	PDA allows for spectral analysis and peak purity assessment.
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)	Industry standard for moderately polar compounds.[2]
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent to improve peak shape for the basic pyridine nitrogen.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.
Gradient Program	50% B to 90% B over 10 min, hold 2 min, return to initial	A scouting gradient to elute compounds of varying polarity.[2]
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Improves reproducibility by controlling mobile phase viscosity.
Detection λ	260 nm (or λmax from PDA scan)	Benzophenone, a related structure, absorbs strongly at 260 nm.[2] A full PDA scan is recommended.

| Sample Prep. | Dissolve ~1 mg/mL in Acetonitrile/Water (50:50) | Ensures solubility and compatibility with the mobile phase. |

Gas Chromatography (GC)

For volatile and thermally stable compounds, GC offers high resolution and sensitivity. Given the halogenated nature of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, GC coupled with a specialized detector can be exceptionally powerful.

Expertise & Experience: The "Why" Behind the Method

• Why an Electron Capture Detector (ECD)? The ECD is extremely sensitive to electronegative functional groups, particularly halogens.[3][4][5] The two bromine atoms on the molecule make it a prime candidate for highly sensitive detection with an ECD, allowing for the quantification of trace-level impurities.

• Alternative: Mass Spectrometry (MS) Detector. A GC-MS system provides not only separation but also mass information, which is invaluable for identifying unknown impurities by their fragmentation patterns.[3][6] This dual capability makes GC-MS a superior choice for method development and initial characterization.

Experimental Protocol: GC-ECD/MS

Parameter	Recommended Condition	Rationale
Instrument	Gas Chromatograph with ECD or Mass Spectrometer	ECD for high sensitivity to halogens; MS for definitive identification.[3][5][6]
Column	Fused silica capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)	A nonpolar column is a good starting point for general-purpose separation.
Carrier Gas	Helium or Hydrogen	Standard carrier gases for GC.
Inlet Temp.	280 °C	Ensures complete volatilization without thermal degradation.
Oven Program	100 °C (hold 1 min) to 300 °C at 15 °C/min, hold 5 min	A temperature ramp separates components based on boiling point.
Detector Temp.	320 °C (ECD) or 280 °C (MS Transfer Line)	Prevents condensation of analytes in the detector.

| Sample Prep. | Dissolve ~1 mg/mL in a volatile solvent like Dichloromethane or Ethyl Acetate. | Ensures compatibility with GC injection. |

Spectroscopic Structural Elucidation: Confirming the Molecular Identity

Once purity is established, spectroscopic methods are used to confirm that the primary component is indeed the correct molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the definitive structural elucidation of organic molecules in solution.[1] Both ¹H and ¹³C NMR are required for a complete characterization.

Expertise & Experience: Predicted ¹H NMR Spectrum

The structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine suggests a distinct pattern of signals in the aromatic region (typically 7.0-9.0 ppm).

• Pyridine Ring Protons: We expect three protons on the pyridine ring, likely appearing as a doublet, a doublet of doublets, and a doublet, with coupling constants characteristic of ortho and meta relationships.

• Thiophene Ring Protons: The two protons on the thiophene ring will appear as two doublets, coupled to each other (ortho coupling).

• Integration: The relative integration of these proton signals should correspond to the number of protons in each environment (3H for pyridine, 2H for thiophene).

Experimental Protocol: ¹H and ¹³C NMR

Parameter	Recommended Condition	Rationale
Instrument	400 MHz (or higher) NMR Spectrometer	Higher field strength provides better signal dispersion and resolution.
Solvent	Deuterated Chloroform (CDCl₃) or DMSO-d₆	These are common solvents that dissolve a wide range of organic compounds.
Reference	Tetramethylsilane (TMS) at 0.00 ppm	The standard internal reference for ¹H and ¹³C NMR.
Experiments	¹H, ¹³C, and optionally COSY, HSQC, HMBC	2D experiments (COSY, HSQC, HMBC) are used to definitively assign proton and carbon signals and confirm connectivity.

| Sample Prep. | Dissolve 5-10 mg of sample in ~0.6 mL of deuterated solvent. | Standard concentration for obtaining good quality spectra. |

Mass Spectrometry (MS)

MS provides the molecular weight of a compound by measuring its mass-to-charge ratio (m/z). This technique is crucial for confirming the elemental composition.

Expertise & Experience: The Isotopic Signature

The most telling feature in the mass spectrum of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine will be the isotopic pattern caused by the two bromine atoms. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. A compound with two bromine atoms will therefore exhibit a characteristic triplet of peaks for the molecular ion:

• M peak: Contains two ⁷⁹Br atoms.

• M+2 peak: Contains one ⁷⁹Br and one ⁸¹Br atom.

• M+4 peak: Contains two ⁸¹Br atoms. The relative intensity of these peaks will be approximately 1:2:1 , providing unequivocal evidence for the presence of two bromine atoms. High-resolution mass spectrometry (HRMS) can further confirm the elemental formula by providing a highly accurate mass measurement.[7]

Experimental Protocol: ESI-MS

Parameter	Recommended Condition	Rationale
Instrument	High-Resolution Mass Spectrometer (e.g., TOF or Orbitrap)	Provides accurate mass data to confirm the elemental formula.
Ionization	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)	ESI is a soft ionization technique suitable for polar molecules.
Mode	Positive Ion Mode	The pyridine nitrogen is basic and readily protonated to form [M+H]⁺.
Analysis	Full Scan	To observe the molecular ion cluster and its characteristic isotopic pattern.

| Sample Prep. | Dilute the sample from HPLC or NMR analysis in a suitable solvent (e.g., Methanol). | Requires very low concentrations. |

X-ray Crystallography: The Definitive Structure

While NMR provides the structure in solution, single-crystal X-ray diffraction reveals the precise three-dimensional arrangement of atoms in the solid state, including bond lengths, bond angles, and intermolecular packing interactions.[8] It is considered the gold standard for absolute structure confirmation.

Expertise & Experience: Causality in Crystallization

Obtaining a single crystal suitable for X-ray diffraction is often the rate-limiting step. The planarity of the thiophene and pyridine rings may promote π-π stacking interactions, which can facilitate crystal growth.[9] Slow evaporation of a solvent in which the compound is moderately soluble (e.g., chloroform/hexane) is a common and effective technique for growing high-quality crystals.[10]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals by slow evaporation, vapor diffusion, or cooling of a saturated solution.

• Crystal Mounting: Select a suitable single crystal and mount it on the goniometer of a diffractometer.

• Data Collection: Irradiate the crystal with monochromatic X-rays and collect the diffraction data as the crystal is rotated.

• Structure Solution & Refinement: Process the diffraction data to solve and refine the crystal structure, yielding a model of the atomic positions.

Integrated Analytical Workflow

Caption: A logical workflow for the comprehensive analytical characterization of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Comparative Summary of Techniques

Technique	Information Obtained	Sensitivity	Throughput	Key Advantage for this Molecule
HPLC-PDA	Purity, Quantification, Impurity Profile	High	High	Excellent for routine QC and purity assessment of the main component.[11]
GC-ECD/MS	Orthogonal Purity, Volatile Impurities	Very High (ECD)	Medium	High sensitivity to brominated impurities (ECD); identification power (MS).[5]
NMR	Unambiguous Structure & Connectivity	Low	Low	Gold standard for confirming the chemical structure in solution.[1]
HRMS	Elemental Formula, Molecular Weight	Very High	High	Confirms molecular formula via accurate mass and the dibromo isotopic pattern.[7]
X-ray	Absolute 3D Structure, Polymorphism	N/A (requires crystal)	Very Low	Provides definitive, unambiguous proof of structure in the solid state.[9][12]

By judiciously applying and cross-validating these orthogonal analytical techniques, researchers and drug development professionals can ensure the highest level of confidence in the quality, identity, and purity of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, thereby maintaining the integrity and reproducibility of their scientific endeavors.

References

• Davidson Analytical Services. (n.d.). Halogen and Compound Dependence of a Halogen Specific Detector for Gas Chromatography.
• Teledyne Labs. (n.d.). What is Gas Chromatography?
• Restek Corporation. (n.d.). A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection.
• Hoh, E., & Lehotay, S. J. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. LCGC North America, 28(2).
• Agilent Technologies. (n.d.). Gas Chromatography Fundamentals.
• IUCr Journals. (n.d.). Different conformations and packing motifs in the crystal structures of four thiophene–carbohydrazide–pyridine derivatives.
• ResearchGate. (2015). Synthesis and Characterization of Some New Substituted 5-Bromo Isatin and Their Antimicrobial Activity.
• IUCr Journals. (n.d.). Crystal structure and Hirshfeld surface analysis of 2-amino-6-[(1-phenylethyl)amino]-4-(thiophen-2-yl)pyridine-3,5-dicarbonitrile.
• ChemicalBook. (n.d.). 5-Bromo-2-iodopyridine(223463-13-6) 1H NMR spectrum.
• Digital Repository. (n.d.). Article - Synthesis and Characterization of Some New Substituted 5-Bromo Isatin and Their Antimicrobial Activity.
• ResearchGate. (n.d.). Preparation and characterization of some new heterocyclic compounds with evaluating of its biological activity | Request PDF.
• NIH. (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads.
• Beilstein Journals. (n.d.). Supporting Information Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission.
• ResearchGate. (2025). Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives.
• Wikipedia. (n.d.). Viologen.
• Benchchem. (2025). A Comparative Guide to the Analytical Characterization of 2-Amino-5-bromo-4-methylpyridine.
• ResearchGate. (2024). 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide.
• IOSR Journal. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient.
• NIH. (n.d.). 1-[(5-bromothiophen-2-yl)methyl]-5,6-dimethyl-1H-benzimidazole.
• Benchchem. (n.d.). HPLC method development for 2-Bromo-3'-fluoro-5'-methylbenzophenone.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. teledynelabs.com [teledynelabs.com]
• 4. gcms.cz [gcms.cz]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. davidsonanalytical.co.uk [davidsonanalytical.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Crystal structure and Hirshfeld surface analysis of 2-amino-6-[(1-phenyl­eth­yl)amino]-4-(thio­phen-2-yl)pyridine-3,5-dicarbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4-Bromo-2-(5-bromo­thio­phen-2-yl)-1-[(5-bromo­thio­phen-2-yl)meth­yl]-5,6-dimethyl-1H-benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iosrjournals.org [iosrjournals.org]
• 12. journals.iucr.org [journals.iucr.org]

The Performance of Materials Synthesized from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine: A Comparative Guide for Advanced Electronic Applications

Introduction: A Versatile Heterocyclic Building Block for Organic Electronics

In the pursuit of next-generation organic electronic devices, the design and synthesis of novel conjugated polymers with tailored optoelectronic properties are of paramount importance. The strategic combination of electron-rich and electron-deficient aromatic moieties within a polymer backbone allows for precise control over the material's energy levels, charge transport characteristics, and light absorption profile. 5-Bromo-2-(5-bromothiophen-2-yl)pyridine stands out as a key heterocyclic building block in this endeavor.[1] This molecule ingeniously links an electron-deficient pyridine ring with an electron-rich thiophene unit.[1] The nitrogen atom in the pyridine ring enhances the electron-accepting nature of the moiety, influencing charge transport and molecular packing, while the thiophene ring is a well-established component in high-performance semiconducting polymers.[1]

Comparative Performance Analysis

To contextualize the potential of polymers derived from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, it is instructive to compare the performance of state-of-the-art thiophene-based and pyridine-containing polymers in organic solar cells and organic field-effect transistors.

Organic Solar Cell (OSC) Performance

The power conversion efficiency (PCE) is the primary metric for evaluating OSC performance. Below is a comparison of high-performing donor polymers, including those with structural similarities to what might be synthesized from our topic molecule.

Donor Polymer	Acceptor	PCE (%)	Voc (V)	Jsc (mA/cm2)	FF (%)	Reference
PPyTDPP-BT	PC71BM	7.56	-	-	-	[2]
PPyTDPP-TT	PC71BM	5.48	-	-	-	[2]
PM6	PY-DT	19.30 (certified 18.82)	-	-	-	[3]
PNTT	PC71BM	11.3	-	-	-	[4]
PNTBDT	PC71BM	10.0	-	-	-	[4]

Note: Voc (open-circuit voltage), Jsc (short-circuit current density), and FF (fill factor) data were not available for all entries in the cited literature.

The data clearly indicates that polymers incorporating both thiophene and pyridine moieties, such as the asymmetric DPP-based polymers PPyTDPP-TT and PPyTDPP-BT, can achieve respectable power conversion efficiencies.[2] However, the performance of state-of-the-art thiophene-based polymers like PM6 demonstrates the high benchmark that new materials must meet.[3] The incorporation of the electron-deficient pyridine unit is expected to lower the HOMO energy level of the resulting polymer, which can be advantageous for achieving higher open-circuit voltages in solar cells.

Organic Field-Effect Transistor (OFET) Performance

For OFETs, charge carrier mobility (μ) is the key performance parameter, indicating how efficiently charge carriers move through the semiconductor. The following table compares the performance of relevant polymers.

Polymer	Mobility Type	Mobility (cm2V-1s-1)	Reference
PPyTDPP-TT	Ambipolar (hole)	0.48	[2]
PPyTDPP-TT	Ambipolar (electron)	0.18	[2]
PPyTDPP-BT	Ambipolar (hole)	0.55	[2]
PPyTDPP-BT	Ambipolar (electron)	0.08	[2]
PHS70	p-type	-	[3]
PHS90	p-type	-	[3]

The asymmetric thiophene/pyridine flanked DPP polymers exhibit promising ambipolar behavior, with balanced hole and electron mobilities.[2] This is a desirable characteristic for complementary logic circuits. The high mobilities of these polymers underscore the potential of incorporating pyridine units into thiophene-based backbones for high-performance OFETs.

Experimental Protocols

The synthesis of conjugated polymers from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine would typically involve a palladium-catalyzed cross-coupling reaction such as Stille or Suzuki polymerization. Below are representative, detailed protocols for these types of reactions, adapted for the synthesis of an alternating copolymer.

Stille Copolymerization Protocol (Representative)

This protocol describes the synthesis of an alternating copolymer of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine and a distannylated comonomer, such as 2,5-bis(trimethylstannyl)thiophene.

Materials:

• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

• 2,5-bis(trimethylstannyl)thiophene

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

• Tri(o-tolyl)phosphine (P(o-tol)3)

• Anhydrous chlorobenzene

• Methanol

• Hexane

• Chloroform

Procedure:

• In a nitrogen-filled glovebox, add 5-Bromo-2-(5-bromothiophen-2-yl)pyridine (1 equivalent), 2,5-bis(trimethylstannyl)thiophene (1 equivalent), Pd2(dba)3 (0.02 equivalents), and P(o-tol)3 (0.08 equivalents) to a flame-dried Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous chlorobenzene to the flask to achieve a monomer concentration of approximately 0.1 M.

• Seal the flask and take it out of the glovebox.

• Heat the reaction mixture to 120 °C and stir vigorously for 48 hours under a nitrogen atmosphere.

• After cooling to room temperature, slowly pour the viscous polymer solution into a beaker containing rapidly stirring methanol to precipitate the polymer.

• Filter the crude polymer and purify it by Soxhlet extraction sequentially with methanol, hexane, and chloroform.

• The final polymer is recovered from the chloroform fraction by precipitation into methanol.

• Filter the purified polymer and dry it under vacuum at 40 °C overnight.

Organic Solar Cell Fabrication Protocol (Representative)

This protocol outlines the fabrication of a bulk-heterojunction organic solar cell using a blend of a donor polymer and a fullerene acceptor (e.g., PC71BM).

Device Architecture: ITO/PEDOT:PSS/Polymer:PC71BM/Ca/Al

Procedure:

• Patterned indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in ultrasonic baths of deionized water, acetone, and isopropanol.

• After drying, the ITO substrates are treated with UV-ozone for 15 minutes.

• A hole transport layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO and annealed at 150 °C for 15 minutes in air.

• The substrates are then transferred into a nitrogen-filled glovebox.

• The active layer solution is prepared by dissolving the donor polymer and PC71BM (e.g., in a 1:1.5 weight ratio) in a suitable solvent like chlorobenzene with a processing additive (e.g., 1,8-diiodooctane).

• The active layer solution is spin-coated onto the PEDOT:PSS layer to achieve a desired thickness (typically ~100 nm).

• The films are then annealed at an optimized temperature (e.g., 80-120 °C) for a specified time.

• Finally, a cathode consisting of Calcium (Ca) and Aluminum (Al) is thermally evaporated onto the active layer under high vacuum (< 10-6 Torr).

Visualizations

Molecular Structure of the Building Block

Caption: Molecular structure of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Stille Polymerization Workflow

Caption: Workflow for Stille polymerization.

Logic of Donor-Acceptor Copolymer Design

Caption: Design logic for donor-acceptor copolymers.

Conclusion and Future Outlook

5-Bromo-2-(5-bromothiophen-2-yl)pyridine represents a strategically designed building block with significant potential for the synthesis of high-performance conjugated polymers for organic electronic applications. The combination of an electron-donating thiophene and an electron-accepting pyridine moiety within a single, polymerizable unit offers a powerful tool for tuning the electronic structure and properties of the resulting materials. While direct experimental evidence of the performance of polymers synthesized from this specific precursor is currently lacking in the literature, the strong performance of analogous asymmetric thiophene/pyridine-containing polymers in both organic solar cells and field-effect transistors provides a compelling case for its future exploration.

The ambipolar charge transport characteristics and respectable power conversion efficiencies achieved with similar structures suggest that materials derived from 5-Bromo-2-(5-bromothiophen-2-yl)pyridine could be highly competitive. Future research should focus on the synthesis and characterization of a variety of copolymers using this building block with different comonomers to fully elucidate its potential. The detailed experimental protocols provided herein offer a solid foundation for such investigations. As the field of organic electronics continues to advance, the development of novel, high-performance materials will be paramount, and versatile building blocks like 5-Bromo-2-(5-bromothiophen-2-yl)pyridine will undoubtedly play a crucial role.

References

• The Chemistry Behind Advanced Electronic Materials: Exploring Pyridine-Thiophene Derivatives - NINGBO INNO PHARMCHEM CO.,LTD. (URL: )

• Asymmetric thiophene/pyridine flanked diketopyrrolopyrrole polymers for high performance polymer ambipolar field-effect transistors and solar cells - Journal of Materials Chemistry C (RSC Publishing) (URL: [Link])

• Binary all-polymer solar cells with 19.30% efficiency enabled by bromodibenzothiophene-based solid additive - Energy & Environmental Science (RSC Publishing) (URL: [Link])

• Thick Film Polymer Solar Cells Based on Naphtho[1,2-c:5,6-c]bis[5][6]thiadiazole Conjugated Polymers with Efficiency over 11% - ResearchGate (URL: [Link])

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• 2. Asymmetric thiophene/pyridine flanked diketopyrrolopyrrole polymers for high performance polymer ambipolar field-effect transistors and solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

This document provides a comprehensive, step-by-step guide for the proper disposal of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, ensuring the safety of laboratory personnel and adherence to environmental regulations. As a brominated heterocyclic compound, this substance requires careful handling as a hazardous waste stream. This guide is designed for researchers, scientists, and drug development professionals to foster a culture of safety and environmental responsibility.

Hazard Identification and Risk Assessment

The primary hazards associated with this class of chemicals include:

• Acute Toxicity: Harmful if ingested, inhaled, or in contact with skin.[2][3]

• Skin and Eye Irritation: Likely to cause skin irritation and serious eye irritation.[1][2][4][5]

• Respiratory Irritation: May cause irritation to the respiratory system.[4][5]

• Environmental Hazard: Potentially harmful to aquatic organisms.[1]

A thorough risk assessment should be conducted before handling this compound, considering the quantities involved and the specific laboratory environment.

Summary of Potential Hazards and Required Personal Protective Equipment

Hazard Classification (Anticipated)	GHS Hazard Statement (Anticipated)	Recommended Personal Protective Equipment (PPE)
Acute Toxicity (Oral, Dermal, Inhalation)	H302, H312, H332	Chemical-resistant gloves (Nitrile), lab coat, safety glasses with side shields, and a chemical fume hood.
Skin Corrosion/Irritation	H315	Chemical-resistant gloves, lab coat.
Serious Eye Damage/Irritation	H319	Safety glasses with side shields or goggles.
Specific Target Organ Toxicity	H335	Use only in a well-ventilated area or under a chemical fume hood.

Personal Protective Equipment (PPE)

When handling 5-Bromo-2-(5-bromothiophen-2-yl)pyridine in any capacity—including during disposal preparation—the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or safety glasses with side shields.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.

• Body Protection: A standard laboratory coat should be worn.

• Respiratory Protection: All handling of this chemical, including weighing and transferring to a waste container, should be performed within a certified chemical fume hood to avoid inhalation of dust or vapors.[2]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

For Minor Spills (Solid):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, gently cover the spill with an absorbent material, such as vermiculite or sand, to avoid generating dust.

• Carefully sweep up the absorbed material and place it into a clearly labeled, sealed container for hazardous waste disposal.[1][2]

• Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water.

• All cleaning materials should also be disposed of as hazardous waste.

For Major Spills:

• Evacuate the immediate area.

• Alert your institution's environmental health and safety (EHS) office or emergency response team.

• Prevent entry into the affected area.

• Provide the emergency response team with the identity of the spilled material.

Waste Segregation and Collection: A Critical Step

Proper segregation of chemical waste is fundamental for both safety and cost-effective disposal. As a halogenated organic compound, 5-Bromo-2-(5-bromothiophen-2-yl)pyridine must be collected separately from non-halogenated waste streams.[6][7] Co-mingling halogenated and non-halogenated waste increases disposal costs and can lead to incompatible mixtures.[7]

Step-by-Step Collection Procedure:

• Select the Appropriate Waste Container: Use a designated, leak-proof container with a screw-top lid, clearly labeled for "Halogenated Organic Waste."[6][8] The container must be in good condition and compatible with the chemical.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "5-Bromo-2-(5-bromothiophen-2-yl)pyridine."[6][8] All constituents of the waste mixture should be listed.

• Accumulation: Keep the waste container closed at all times, except when adding waste.[6][7] Store the container in a designated satellite accumulation area within the laboratory, preferably in secondary containment to mitigate spills.[9]

• Avoid Contamination: Do not mix this waste with other waste types, such as acids, bases, or oxidizers.[4]

Formal Disposal Procedure

The disposal of hazardous waste is strictly regulated. Under no circumstances should 5-Bromo-2-(5-bromothiophen-2-yl)pyridine or its containers be disposed of in the regular trash or poured down the drain.[7][8][10]

• Waste Manifest: Once the waste container is full, or if the experiment is complete, arrange for a pickup from your institution's EHS department or a licensed hazardous waste contractor. You will need to complete a hazardous waste manifest detailing the contents of the container.

• Transportation and Disposal: The licensed waste disposal company will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF).[8][11] These facilities use specialized methods, such as high-temperature incineration, to safely destroy halogenated organic compounds in an environmentally sound manner.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Caption: Disposal workflow for 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

References

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine

As a Senior Application Scientist, it is understood that the forefront of pharmaceutical and materials science research often involves navigating the challenges of handling novel chemical entities. 5-Bromo-2-(5-bromothiophen-2-yl)pyridine is one such compound, and while it holds potential in various applications, its safe handling is paramount. This guide provides a comprehensive operational plan, grounded in established safety principles, for researchers, scientists, and drug development professionals. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, the following protocols are synthesized from data on structurally related compounds, including brominated pyridines and thiophenes, to ensure a robust margin of safety.

Hazard Assessment: A Synthesis of Structural Analogs

5-Bromo-2-(5-bromothiophen-2-yl)pyridine is a solid with a melting point of 106°C[1]. Its structure combines a pyridine ring, a thiophene ring, and two bromine atoms. This composition suggests several potential hazards that must be proactively managed.

• Pyridine Moiety : Pyridine and its derivatives are known for their characteristic strong odor and potential for harm through skin contact, ingestion, or inhalation, which can lead to symptoms like nausea, headaches, and respiratory irritation[2]. They are often treated as hazardous waste with strict handling protocols[2].

• Organobromine Compounds : The presence of carbon-bromine bonds is significant. Organobromine compounds can have a range of toxicological profiles, and many are considered skin and eye irritants[3][4][5]. Upon combustion, they can produce hazardous hydrogen bromide gas[5][6].

• General Heterocyclic Compounds : Similar multi-ring heterocyclic compounds are often classified as irritants, causing skin, eye, and respiratory irritation[3][7].

Given these factors, it is prudent to treat 5-Bromo-2-(5-bromothiophen-2-yl)pyridine as a substance that is harmful if swallowed, in contact with skin, or if inhaled, and one that causes skin and eye irritation.

The Core of Safety: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is the cornerstone of safe handling. The following table summarizes the essential equipment, with detailed explanations below.

Protection Type	Specific Recommendations	Rationale
Eye & Face	Chemical safety goggles with side shields (ANSI Z87.1 certified). A face shield worn over goggles.	Protects against splashes and airborne particles that can cause serious eye irritation[8][9]. The face shield provides a secondary barrier for the entire face, crucial when handling solids that can become airborne or when working with solutions.
Hand	Double-gloving with chemically resistant gloves (e.g., Butyl rubber or Neoprene).	Provides a robust barrier against skin absorption[8]. Nitrile gloves may offer short-term protection but should be changed frequently and immediately upon contamination[2][10]. Always consult the glove manufacturer's resistance guide for specific chemicals.
Body	A flame-retardant lab coat, fully buttoned.	Protects skin from accidental contact and provides a layer of protection in the unlikely event of a fire[8][9].
Respiratory	Use only within a certified chemical fume hood.	Engineering controls are the primary defense against inhalation of powders or vapors[11][12]. A respirator (e.g., N95 dust mask for solids) may be required for cleaning spills outside of a hood, but this requires proper fit-testing and training[7][10].

Step-by-Step Operational Plan: From Receipt to Disposal

Adherence to a strict, logical workflow is critical for minimizing risk. This section provides procedural guidance for the entire lifecycle of the compound within the laboratory.

Receiving and Storage

• Inspection : Upon receipt, inspect the container for any damage or leaks in a well-ventilated area, preferably within a fume hood.

• Labeling : Ensure the container is clearly labeled with the chemical name, date received, and all appropriate hazard warnings.

• Storage : Store the compound in a tightly closed container in a cool, dry, and well-ventilated area[11][13]. It should be segregated from incompatible materials such as strong oxidizing agents, acids, and bases[11]. The storage location should be a secured cabinet or area accessible only to authorized personnel.

Handling and Use

• Designated Area : All handling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, including weighing and transfers, must be conducted within a properly functioning and certified laboratory chemical fume hood to prevent inhalation exposure[11][12].

• Pre-Use Checks : Before handling, ensure that an emergency eyewash station and safety shower are accessible and have been recently tested[11].

• Dispensing : When weighing the solid, use gentle techniques to avoid creating airborne dust. Use a spatula for transfers and weigh onto creased weigh paper or into a tared container.

• Housekeeping : Do not allow the chemical to accumulate on surfaces. Clean the work area thoroughly after each use.

The following diagram outlines the logical workflow for safely managing this compound.

Caption: Workflow for the safe handling of 5-Bromo-2-(5-bromothiophen-2-yl)pyridine.

Emergency and Disposal Protocols

Spill Management

• Small Spills : For minor spills contained within the fume hood, absorb with an inert dry material (e.g., sand or vermiculite), sweep up, and place in a sealed, labeled container for hazardous waste disposal[11][12].

• Large Spills : If a significant spill occurs, especially outside of a fume hood, evacuate the area immediately. Secure the area, prevent entry, and contact your institution's emergency response team (e.g., EH&S)[11].

First Aid Measures

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open[8][12]. Seek immediate medical attention.

• Skin Contact : Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes[6][12]. Remove contaminated clothing. If irritation persists, seek medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[6][14].

• Ingestion : Do NOT induce vomiting. If the person is conscious, rinse their mouth with water[8][14]. Seek immediate medical attention.

Waste Disposal

All waste containing 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, including contaminated consumables and excess material, must be treated as hazardous waste[2].

• Collection : Collect waste in a designated, sealable, and properly labeled container[11]. Do not mix with incompatible waste streams.

• Labeling : Attach a completed hazardous waste label as soon as the first waste is added to the container[11].

• Disposal : Arrange for pickup and disposal through your institution's licensed hazardous waste management service. Adhere to all local, state, and federal regulations[8][15].

By implementing these comprehensive safety and handling protocols, researchers can confidently work with 5-Bromo-2-(5-bromothiophen-2-yl)pyridine, ensuring both personal safety and the integrity of their research environment.

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